3-Desmethyl 4-Methyl Sibutramine Hydrochloride

Core Science & Biosynthesis

3-Desmethyl 4-Methyl Sibutramine Hydrochloride chemical properties

An In-Depth Technical Guide to the Chemical Properties and Analysis of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

Introduction

3-Desmethyl 4-Methyl Sibutramine Hydrochloride is a tertiary amine and a close structural analogue of sibutramine, a once-popular anti-obesity drug. Sibutramine was withdrawn from the market in many countries due to an increased risk of cardiovascular events.[1][2] This compound, like other sibutramine analogues, is of significant interest to researchers, forensic chemists, and regulatory bodies. It may be encountered as a pharmaceutical impurity, a metabolite, or, more critically, as an undeclared adulterant in so-called "natural" weight-loss supplements.[2][3] Understanding its chemical properties and analytical profile is paramount for its detection and for ensuring public safety.

This guide provides a comprehensive technical overview of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride, designed for professionals in drug development and analytical science. It covers the compound's core chemical identity, physicochemical properties, a logical synthetic approach, and detailed methodologies for its analytical characterization.

Chemical Identity and Physicochemical Properties

The fundamental identity of a compound is rooted in its structure and physical characteristics. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride is systematically named 1-[1-(4-chlorophenyl)cyclobutyl]-N,N-dimethylpentan-1-amine hydrochloride.[4][5] Its identity is unequivocally established by its Chemical Abstracts Service (CAS) number: 2727060-94-6.[4][5][6][7]

Chemical Structure

The molecule features a central cyclobutyl ring attached to a 4-chlorophenyl group and an aliphatic amine side chain. This structure is the foundation of its pharmacological activity, closely mimicking that of its parent compound, sibutramine.

Caption: 2D structure of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride.

Physicochemical Data Summary

Quantitative data for novel or rare compounds are often sparse in public literature. The following table summarizes the key available properties. The absence of data for properties like melting point or solubility is typical for a compound primarily available as a reference standard.

Property	Value	Source
CAS Number	2727060-94-6	[4][6][7]
Molecular Formula	C₁₇H₂₆ClN · HCl (or C₁₇H₂₇Cl₂N)	[4][6][8]
Molecular Weight	316.31 g/mol	[4][5][6][8]
Accurate Mass	315.1521	[4][5]
IUPAC Name	1-[1-(4-chlorophenyl)cyclobutyl]-N,N-dimethylpentan-1-amine;hydrochloride	[4][5]
SMILES	Cl.CCCCC(N(C)C)C1(CCC1)c2ccc(Cl)cc2	[4][5]
Physical Format	Typically supplied as a neat solid.	[4][5]

Synthesis and Manufacturing Context

Proposed Synthetic Workflow

The causality behind this proposed pathway lies in building the complex quaternary carbon center first, which is the most sterically hindered part of the molecule. The Grignard reaction is a classic and robust method for carbon-carbon bond formation at a nitrile, which directly sets up the precursor to the amine.

Caption: Proposed synthetic workflow for the target compound.

Analytical Characterization

The robust identification and quantification of sibutramine analogues in complex matrices, such as herbal supplements, is a critical task in analytical toxicology and quality control. The methods of choice are mass spectrometry and chromatography, often used in tandem.

Mass Spectrometry (MS)

Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a tandem quadrupole (MS/MS) instrument, is the gold standard for detecting sibutramine and its derivatives.[1]

• Ionization: The tertiary amine in the molecule is readily protonated, making Electrospray Ionization in positive mode (ESI+) the ideal choice. The expected parent ion would be the [M+H]⁺ of the free base at m/z 280.3 (for C₁₇H₂₆ClN).

• Fragmentation: Collision-Induced Dissociation (CID) of the parent ion is expected to yield characteristic product ions. The most probable fragmentation pathway involves the cleavage of the bond between the quaternary cyclobutyl carbon and the amine-bearing carbon, leading to a stable tropylium-like cation. This is a common fragmentation pattern for sibutramine and its metabolites.[10][11]

Caption: Proposed MS/MS fragmentation pathway.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides definitive structural confirmation. While requiring an isolated and purified sample, it offers unparalleled insight into the molecule's atomic connectivity. Based on the structure and published data for similar analogues, the following spectral features would be expected:[3][12][13][14]

• ¹H-NMR:

  • Aromatic Region: Two doublets between 7.0-7.5 ppm, characteristic of a 1,4-disubstituted benzene ring.

  • Aliphatic Region: Complex multiplets for the cyclobutyl and pentyl chain protons. A distinct singlet integrating to six protons for the two N-methyl groups would be a key identifier.

• ¹³C-NMR:

  • Signals in the aromatic region (120-150 ppm).

  • A signal for the quaternary cyclobutyl carbon.

  • Multiple signals in the aliphatic region (10-70 ppm) corresponding to the pentyl chain, cyclobutyl ring, and the N-methyl carbons.

Chromatographic Separation Protocol

A validated High-Performance Liquid Chromatography (HPLC) method is essential for separating the analyte from a complex matrix prior to detection.[15][16] The following protocol is a robust starting point for method development, based on established procedures for sibutramine analysis.

Objective: To achieve baseline separation of 3-Desmethyl 4-Methyl Sibutramine from potential matrix interferents and other related analogues.

Methodology:

• Column Selection: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size) is the logical first choice due to the compound's moderate polarity.[1]

• Mobile Phase Preparation:

  • Mobile Phase A: 2-5 mM ammonium acetate or formate in water with 0.1% formic acid. The buffer maintains a consistent pH to ensure reproducible retention, and the formic acid aids in protonation for MS detection.

  • Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A gradient elution is superior to isocratic for analyzing complex samples, ensuring that compounds with a wide range of polarities can be eluted and resolved effectively.

  • Start at 5-10% B, ramp to 95% B over 5-10 minutes.

  • Hold at 95% B for 2-3 minutes to elute any highly nonpolar compounds.

  • Return to initial conditions and equilibrate for 2-3 minutes before the next injection.

• Detector Settings:

  • UV Detector: If using HPLC-UV, monitoring at ~225 nm is appropriate, targeting the phenyl chromophore.

  • MS Detector: Use ESI+ with Multiple Reaction Monitoring (MRM) for highest selectivity and sensitivity. Monitor the transition from the parent ion (m/z 280.3) to the key product ion (m/z ~125).[1]

• Sample Preparation:

  • For dietary supplements, perform a solvent extraction using methanol or acetonitrile.[1][3]

  • Centrifuge to remove insoluble excipients.

  • Filter the supernatant through a 0.22 or 0.45 µm filter before injection to protect the analytical column.

Pharmacological Context and Significance

Sibutramine and its primary active metabolites (desmethyl- and didesmethyl-sibutramine) exert their therapeutic effect by inhibiting the reuptake of norepinephrine and serotonin, and to a lesser extent, dopamine.[17][18][19][20] This monoamine reuptake inhibition enhances satiety and can increase thermogenesis, contributing to weight loss.[17][18][20]

As a close structural analogue, 3-Desmethyl 4-Methyl Sibutramine Hydrochloride is presumed to share this mechanism of action. Its tertiary amine structure is similar to sibutramine itself. Therefore, its presence as an undeclared substance in consumer products poses a significant health risk, mirroring the cardiovascular concerns that led to sibutramine's withdrawal.[1] The detection of such analogues is a crucial mission for regulatory agencies worldwide to protect public health.

Caption: General mechanism of a Serotonin-Norepinephrine Reuptake Inhibitor (SNRI).

Conclusion

3-Desmethyl 4-Methyl Sibutramine Hydrochloride represents an important analytical target in the field of pharmaceutical and forensic science. While detailed physicochemical and toxicological data remain limited, its structural similarity to sibutramine provides a strong basis for predicting its chemical behavior, analytical characteristics, and pharmacological activity. The analytical methodologies outlined in this guide, leveraging LC-MS/MS, provide a robust framework for its unambiguous detection and quantification. Continued vigilance and the application of these advanced analytical techniques are essential to identify and mitigate the risks associated with this and other undeclared sibutramine analogues in the consumer marketplace.

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Synthesis pathway of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

An In-Depth Technical Guide on the Synthesis of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride (Sibutramine Pentyl Analogue)

Introduction

Sibutramine, a neurotransmitter reuptake inhibitor, has been a significant molecule in the field of obesity treatment.[1] Its mechanism of action and metabolic pathways have spurred research into its various analogues and metabolites to better understand structure-activity relationships and pharmacokinetic profiles.[2][3] This guide focuses on a specific analogue, referred to in some catalogues as "3-Desmethyl 4-Methyl Sibutramine Hydrochloride".[4][5]

Structurally, this compound is more systematically named 1-(1-(4-chlorophenyl)cyclobutyl)-N,N-dimethylpentan-1-amine hydrochloride . It is an analogue of sibutramine where the isobutyl side chain is replaced by an n-pentyl group. This modification can significantly alter the lipophilicity and metabolic stability of the molecule, making its synthesis a topic of interest for researchers in medicinal chemistry and drug development.

This document provides a comprehensive, step-by-step guide to a plausible and robust synthetic pathway for this compound, grounded in established chemical principles and adapted from known syntheses of sibutramine and related structures.[6][7] The presented methodology is designed to be self-validating, with explanations for the choice of reagents and conditions to ensure both scientific integrity and practical applicability.

Overall Synthesis Pathway

The synthesis is a multi-step process beginning with commercially available starting materials. The core strategy involves the construction of the key cyclobutane intermediate, followed by the introduction of the n-pentyl side chain and subsequent elaboration to the final N,N-dimethylated amine hydrochloride salt.

Caption: Overall synthetic route for 1-(1-(4-chlorophenyl)cyclobutyl)-N,N-dimethylpentan-1-amine HCl.

Part 1: Synthesis of 1-(4-Chlorophenyl)cyclobutanecarbonitrile (Intermediate I1)

The initial step involves the formation of the substituted cyclobutane ring, which serves as the core scaffold of the molecule. This is achieved via a tandem alkylation reaction.

Reaction Rationale: 4-Chlorobenzyl cyanide possesses acidic benzylic protons. A strong, non-nucleophilic base like sodium hydride (NaH) is used to deprotonate the benzylic carbon, forming a resonance-stabilized carbanion. This carbanion then acts as a nucleophile, reacting with 1,3-dibromopropane in a two-fold SN2 reaction. The first alkylation is followed by an intramolecular cyclization to form the stable four-membered ring. Dimethyl sulfoxide (DMSO) is an excellent polar aprotic solvent for this reaction, effectively solvating the sodium cation and promoting the reaction. This method is a well-established route for creating similar cyclobutane structures.[6][7]

Experimental Protocol (Step 1):

• Carefully add sodium hydride (60% dispersion in mineral oil) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Wash the NaH dispersion with dry hexane under a nitrogen atmosphere to remove the mineral oil, and then carefully decant the hexane.

• Add anhydrous DMSO to the flask and stir the suspension.

• Prepare a solution of 4-chlorobenzyl cyanide and 1,3-dibromopropane in anhydrous DMSO.

• Add this solution dropwise to the NaH suspension at room temperature. An exotherm may be observed; maintain the temperature below 50°C using a water bath if necessary.

• After the addition is complete, stir the reaction mixture at room temperature for several hours until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by slowly adding water.

• Extract the aqueous mixture with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude nitrile by vacuum distillation or column chromatography to obtain pure 1-(4-chlorophenyl)cyclobutanecarbonitrile (I1).

Data Summary (Step 1):

Reagent/Parameter	Molar Ratio (to Cyanide)	Key Conditions	Typical Yield
4-Chlorobenzyl cyanide	1.0	Solvent: Anhydrous DMSO	75-85%
Sodium Hydride (NaH)	~2.2	Temperature: Room Temp to 50°C
1,3-Dibromopropane	~1.1	Atmosphere: Inert (Nitrogen)
Reaction Time	N/A	4-6 hours

Part 2 & 3: Synthesis of 1-(1-(4-Chlorophenyl)cyclobutyl)pentan-1-amine (Intermediate I3)

This phase involves the addition of the n-butyl group to the nitrile, followed by reduction to the primary amine.

Reaction Rationale: A Grignard reaction is employed to form the carbon-carbon bond for the side chain. Butylmagnesium bromide (n-BuMgBr) attacks the electrophilic carbon of the nitrile group to form a magnesium imine salt. Aqueous acidic workup hydrolyzes this intermediate to a ketone. However, a more direct route to the amine involves the in-situ reduction of the imine intermediate. After the Grignard reaction, a powerful reducing agent like sodium borohydride (NaBH₄) is added to reduce the C=N bond to the desired primary amine (I3).[6] This one-pot approach is efficient and avoids the isolation of the ketone intermediate.

Experimental Protocol (Steps 2 & 3):

• Dissolve the nitrile intermediate (I1) in an anhydrous ether (e.g., THF or diethyl ether) in a flame-dried flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of butylmagnesium bromide in ether via a dropping funnel.

• After the addition, allow the reaction to warm to room temperature and stir for several hours.

• Cool the mixture back to 0°C and slowly add sodium borohydride (NaBH₄) portion-wise.

• Stir the mixture for an additional 1-2 hours at room temperature.

• Carefully quench the reaction by the slow, dropwise addition of water, followed by dilute hydrochloric acid to dissolve the magnesium salts.

• Make the aqueous layer basic with a NaOH solution.

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate in vacuo to obtain the crude primary amine (I3). This product can often be used in the next step without further purification.

Data Summary (Steps 2 & 3):

Reagent/Parameter	Molar Ratio (to Nitrile)	Key Conditions	Typical Yield
Intermediate I1	1.0	Solvent: Anhydrous THF/Ether	80-90%
Butylmagnesium bromide	~1.2	Temperature: 0°C to Room Temp
Sodium Borohydride (NaBH₄)	~1.5	Atmosphere: Inert (Nitrogen)
Reaction Time	N/A	3-5 hours

Part 4: N,N-Dimethylation via Eschweiler-Clarke Reaction

The final carbon-nitrogen bonds are formed in this step to create the tertiary amine.

Reaction Rationale: The Eschweiler-Clarke reaction is a classic and highly effective method for the exhaustive methylation of primary amines.[8] It uses formic acid as both the reducing agent and a catalyst, and formaldehyde as the source of the methyl groups. The reaction proceeds through the formation of an iminium ion, which is then reduced by formate. The process repeats to yield the N,N-dimethylated product. This method is advantageous as it is a one-pot reaction with high yields and avoids the use of expensive or hazardous alkylating agents.

Caption: Simplified workflow of the Eschweiler-Clarke N,N-dimethylation reaction.

Experimental Protocol (Step 4):

• To a round-bottom flask, add the crude primary amine (I3).

• Add an excess of formic acid (90-100%) and formaldehyde (37% aqueous solution).

• Heat the reaction mixture to reflux (around 85-95°C) for 6-9 hours.[8] Monitor the evolution of CO₂ gas.

• After cooling, make the reaction mixture strongly basic by carefully adding a concentrated NaOH solution.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, then dry over anhydrous potassium carbonate (a suitable drying agent for amines).

• Evaporate the solvent to yield the crude free base of the target molecule.

Data Summary (Step 4):

Reagent/Parameter	Molar Ratio (to Amine)	Key Conditions	Typical Yield
Intermediate I3	1.0	Temperature: 85-95°C (Reflux)	90-95%
Formic Acid	Excess	Reaction Time: 6-9 hours
Formaldehyde (37% aq.)	Excess

Part 5: Formation of the Hydrochloride Salt

The final step is the conversion of the basic amine to its stable, crystalline hydrochloride salt, which is preferable for handling and formulation.

Reaction Rationale: As a free base, the product is typically an oil and may be unstable. Conversion to a salt is achieved by a simple acid-base reaction. Bubbling dry HCl gas through a solution of the amine or adding a solution of HCl in a solvent like isopropanol or ether will protonate the tertiary amine, leading to the precipitation of the hydrochloride salt.

Experimental Protocol (Step 5):

• Dissolve the crude free base in a suitable solvent, such as isopropanol or diethyl ether.

• Cool the solution in an ice bath.

• Slowly add a solution of concentrated HCl or bubble dry HCl gas through the solution until the precipitation is complete.

• Stir the resulting slurry for 30 minutes in the ice bath.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold, dry ether to remove any non-basic impurities.

• Dry the product under vacuum to obtain 1-(1-(4-chlorophenyl)cyclobutyl)-N,N-dimethylpentan-1-amine hydrochloride as a solid. Recrystallization from a suitable solvent system (e.g., ethanol/ether) can be performed for further purification.

References

• Jeffery, G. A., et al. (n.d.). Sibutramine - Synthesis. University of Bristol.
• Link, M., Hakala, K. S., Wsol, V., Kostiainen, R., & Ketola, R. A. (2006). Metabolite profile of sibutramine in human urine: a liquid chromatography-electrospray ionization mass spectrometric study. Journal of Mass Spectrometry, 41(9), 1171-1178.
• Ngai Ka Chun & Yiu Tsz Shing. (n.d.). Sibutramine. F.7 AL Chemistry. This document outlines the Leuckart and Eschweiler-Clarke reactions in the context of sibutramine synthesis.
• Bhanja, C., Chakroborty, S., & Jena, S. (2014). Synthesis Design of an Anti-Obesity Agent Sibutramine: A Reatrosynthetic Approach. International Journal of Pharmaceutical and Medicinal Research, 2(6), 149-154.
• Kim, J. H., et al. (2006). Improved Synthesis of Sibutramine.
• Lin, J. H., et al. (2008). Isolation and identification of a sibutramine analogue in a healthy food for weight loss. Journal of Food and Drug Analysis, 16(4), 66-73.

• Pharmaffiliates. (n.d.). 3-Desmethyl 4-Methyl Sibutramine Hydrochloride. Pharmaffiliates. Retrieved from [Link]

• Berens, U., et al. (2010). Highly enantioselective catalytic asymmetric synthesis of a (R)-sibutramin precursor. Chimia, 64(1-2), 59-64.
• Krishnamurthy, D., Han, Z., Wald, S. A., & Senanayake, C. H. (2001). First asymmetric synthesis of (R)-desmethylsibutramine. Tetrahedron: Asymmetry, 12(2), 309-312.
• ResearchGate. (2015). Sibutramine. Interaction & Synthesis. This document describes the synthesis of the cyclobutane ring from 4-chlorobenzyl cyanide and 1,3-dibromopropane.
• Chupakhin, E., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11985-12044.
• Journal of Food and Drug Analysis. (2008). Isolation and Identification of a Sibutramine Analogue in a Healthy Food for Weight Loss. Journal of Food and Drug Analysis.
• Kim, J. H., et al. (2006). Improved Synthesis of Sibutramine with Improved Productivity.

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3-Desmethyl 4-Methyl Sibutramine Hydrochloride as a sibutramine metabolite

The following technical guide provides an in-depth analysis of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride , a compound frequently encountered in high-precision forensic and pharmaceutical impurity profiling.

differentiation of Structural Isomers in Sibutramine Impurity Profiling

Executive Summary

3-Desmethyl 4-Methyl Sibutramine Hydrochloride (CAS: 2727060-94-6) is a critical structural analogue and process impurity of the anti-obesity drug Sibutramine.[1][2][3] While often cataloged alongside biological metabolites (M1 and M2) in forensic libraries, it is chemically distinct as a constitutional isomer of the parent drug.[1]

This compound represents a side-chain modification where the isobutyl group of Sibutramine is replaced by an n-pentyl group.[1] Its presence in biological or pharmaceutical samples typically indicates synthetic adulteration or specific manufacturing byproducts rather than human metabolic biotransformation. Distinguishing this isomer from Sibutramine is an analytical challenge due to their identical molecular weight (MW 279.85 free base) and similar fragmentation patterns.[1]

Chemical Architecture & Nomenclature

To understand the detection of this compound, one must deconstruct its non-standard nomenclature, which describes the modification relative to the Sibutramine scaffold.

• Parent Scaffold (Sibutramine): Contains a 3-methylbutyl (isopentyl) side chain.[1]

• Modification "3-Desmethyl": Removal of the methyl group at position 3 of the butyl chain (yielding an n-butyl intermediate).[1]

• Modification "4-Methyl": Addition of a methyl group at position 4 of the chain (extending n-butyl to n-pentyl).[1]

• Resultant Structure: N-1-[1-(4-chlorophenyl)cyclobutyl]-N,N-dimethylpentan-1-amine.[1]

Structural Comparison Table

Feature	Sibutramine (Parent)	3-Desmethyl 4-Methyl Analogue	N-Desmethyl Sibutramine (Metabolite M1)
Side Chain	3-methylbutyl (Isobutyl derivative)	n-Pentyl (Linear chain)	3-methylbutyl
Amine Status	Tertiary (N,N-dimethyl)	Tertiary (N,N-dimethyl)	Secondary (N-methyl)
Formula	C₁₇H₂₆ClN	C₁₇H₂₆ClN	C₁₆H₂₄ClN
Mol.[1][4] Weight	279.85 g/mol	279.85 g/mol	265.82 g/mol
Origin	API / Adulterant	Synthetic Impurity / Isomer	Biological Metabolite (CYP450)

Visualization: Structural Relationships

The following diagram illustrates the chemical relationship between the parent drug, its true biological metabolites, and the isomeric impurity.

Figure 1: Distinction between biological metabolic pathways (Green) and synthetic impurity origins (Red).[1]

Origin Analysis: Metabolite vs. Impurity

It is crucial for researchers to correct the classification of this compound. While often appearing in "Metabolite Reference Standards" kits (e.g., from LGC Standards or Toronto Research Chemicals), 3-Desmethyl 4-Methyl Sibutramine is not a human metabolite. [1]

The Synthetic Pathway (Process Impurity)

Sibutramine is typically synthesized via the Grignard reaction of 4-chlorobenzylmagnesium chloride with an aldehyde or nitrile.[1]

• Sibutramine Synthesis: Uses Isovaleronitrile (or related isobutyl precursors) to form the branched side chain.[1]

• Impurity Origin: If the starting material is contaminated with Valeronitrile (the linear isomer), or if a linear alkyl halide is used during alkylation, the n-pentyl analogue (3-Desmethyl 4-Methyl Sibutramine) is formed.[1]

Implication: Detection of this compound in urine or plasma suggests the subject ingested low-purity illicit sibutramine (often found in "slimming coffee" or counterfeit supplements) containing synthesis byproducts, rather than indicating a unique metabolic phenotype.[1]

Analytical Protocol: Separation of Isomers

Because Sibutramine and its 3-Desmethyl 4-Methyl analogue are constitutional isomers with the same molecular weight (279.85), standard low-resolution Mass Spectrometry (MS) cannot distinguish them by precursor ion alone.[1] Chromatographic separation is mandatory.[1]

Method: UHPLC-MS/MS Isomer Resolution

Objective: Separate the branched isobutyl chain (Sibutramine) from the linear pentyl chain (Analogue).[1]

A. Chromatographic Conditions[1][5][6][7][8]

• Column: C18 columns with high carbon loading or Phenyl-Hexyl columns (superior for structural isomers).[1]

  • Recommended: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water + 5mM Ammonium Formate.[1]

• Mobile Phase B: Acetonitrile (MeCN).[1]

• Gradient:

  • 0-1 min: 10% B[1]

  • 1-8 min: Linear ramp to 90% B

  • Note: A shallow gradient is required to resolve the isomers.

B. Retention Time Logic (Causality)

• Sibutramine (Branched): The isobutyl group is more compact (globular).[1] It has a slightly lower hydrophobic surface area compared to the linear chain.

  • Elution: Elutes earlier .

• 3-Desmethyl 4-Methyl (Linear): The n-pentyl chain maximizes hydrophobic interaction with the C18 stationary phase.[1]

  • Elution: Elutes later .

C. Mass Spectrometry Transitions (MRM)

While precursor ions are identical ([M+H]+ = 280.2), fragmentation energy optimization can yield differential ratios.[1]

Compound	Precursor Ion (m/z)	Primary Product (Quant)	Secondary Product (Qual)	Differentiating Feature
Sibutramine	280.2	139.1	125.1	Ratio of 139/125 is specific to branched structure.[1]
3-Desmethyl 4-Methyl	280.2	139.1	153.1	Presence of m/z 153 (propyl loss vs butyl loss) can be indicative.[1]

Workflow Diagram: Identification Logic

Figure 2: Decision tree for distinguishing the parent drug from its linear isomer.

Pharmacological & Toxicological Implications

While specific toxicological data on the 3-Desmethyl 4-Methyl analogue is sparse compared to Sibutramine, Structure-Activity Relationship (SAR) principles suggest high risk.[1]

• Mechanism of Action: Like Sibutramine, the analogue possesses a tertiary amine and a lipophilic tail. It is highly likely to act as a Serotonin-Norepinephrine Reuptake Inhibitor (SNRI) .[1]

• Cardiovascular Risk: The withdrawal of Sibutramine was due to QT interval prolongation and stroke risk. Analogs with longer alkyl chains (pentyl vs butyl) often exhibit increased lipophilicity (LogP), potentially leading to:

  • Higher tissue accumulation (larger Volume of Distribution).[1]

  • Prolonged half-life compared to the parent drug.[1]

  • Unpredictable hERG channel binding (arrhythmia risk).[1]

• Regulatory Status: As a structural analogue, this compound falls under "Designer Drug" or "Analogue Act" legislations in many jurisdictions (e.g., Schedule IV analogue in the US, Controlled Substance in China/EU) when found in supplements.[1]

References

• FDA/CDER. (2010).[1] Sibutramine Clinical Pharmacology and Biopharmaceutics Review. (Detailed analysis of M1/M2 metabolites).

• LGC Standards. (2023). 3-Desmethyl 4-Methyl Sibutramine Hydrochloride Reference Standard.[1][2][9] (Chemical identity and CAS verification). [1]

• Csupor, D., et al. (2013).[1][7] "Rapid identification of sibutramine in dietary supplements using a stepwise approach." Pharmazie, 68(1), 15-18.[1] (Methodology for analogue detection).

• Pharmaffiliates. (2024). Certificate of Analysis: 3-Desmethyl 4-Methyl Sibutramine HCl.[1][3] (Impurity profiling data).

• Mathon, C., et al. (2014).[1] "Screening and determination of sibutramine analogues in adulterated herbal supplements using high resolution mass spectrometry." Food Additives & Contaminants: Part A. (Differentiation of isomers). [1]

Sources

• 1. Sibutramine | C17H26ClN | CID 5210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. jfda-online.com [jfda-online.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Rapid identification of sibutramine in dietary supplements using ...: Ingenta Connect [ingentaconnect.com]
• 8. Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmaffiliates.com [pharmaffiliates.com]

Structural Elucidation and Spectroscopic Profiling of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride: A Technical Guide

Introduction & Mechanistic Context

Sibutramine, a potent serotonin-norepinephrine reuptake inhibitor (SNRI), was widely prescribed as an anti-obesity therapeutic until its global withdrawal in 2010 due to severe cardiovascular toxicity. Despite strict regulatory bans, sibutramine remains one of the most frequently detected undeclared adulterants in "natural" dietary supplements and weight-loss aids .

To evade targeted regulatory screening, illicit manufacturers continuously synthesize structural analogs and "stealth" constitutional isomers. One such designer adulterant is 3-Desmethyl 4-Methyl Sibutramine Hydrochloride (CAS: 2727060-94-6), also cataloged as Sibutramine Related Compound C .

The Isomeric Challenge & Molecular Causality

The parent drug, sibutramine, features an isobutyl side chain (3-methylbutyl). By removing the methyl group at the C3 position and appending it to the C4 position, the side chain is converted into a straight n-pentyl group, yielding 1-(1-(4-chlorophenyl)cyclobutyl)-N,N-dimethylpentan-1-amine.

Because this straight-chain variant is a constitutional isomer of sibutramine (Molecular Formula:

, Exact Mass: 279.17 Da), it shares identical nominal mass and highly similar lipophilicity. In standard LC-MS/MS screening, both compounds yield an identical precursor ion at m/z 280.2. If chromatographic resolution is insufficient, this isomer will co-elute and trigger false positives for sibutramine, or worse, evade automated library matching entirely.

Logical Discrimination Workflow

To establish a self-validating identification system, analysts must pivot from mass-based screening to structural elucidation techniques (NMR) that probe the aliphatic side chain.

Fig 1. NMR-based logical discrimination workflow for Sibutramine isomers.

Spectroscopic Data & Structural Assignments

Mass Spectrometry (LC-MS/MS) Profiling

While MS cannot definitively distinguish the isomers without reference standards, understanding the fragmentation causality is critical for MRM method development. Collision-induced dissociation (CID) of the m/z 280.2 precursor primarily cleaves the tertiary amine, resulting in the neutral loss of dimethylamine (-45 Da). Higher collision energies fracture the cyclobutane ring, generating a highly stable 4-chlorophenyl cation.

Table 1: LC-MS/MS MRM Transitions and Collision Energies

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Structural Assignment
280.2	125.2	50	25	4-chlorophenyl cation
280.2	141.0	50	20	1-(4-chlorophenyl)cyclobutenyl cation
280.2	235.1	50	15

Nuclear Magnetic Resonance (NMR) Spectroscopy

High-resolution NMR is the gold standard for differentiating these isomers. The causality of the chemical shifts lies in the terminal alkyl environment. The isobutyl group in sibutramine features a terminal

system, appearing as two overlapping doublets (due to diastereotopic effects from the chiral center) integrating to 6 protons. In stark contrast, the n-pentyl chain of 3-Desmethyl 4-Methyl Sibutramine terminates in a single methyl group, appearing as a clean 3-proton triplet.

Table 2:

and NMR Assignments (in )

Position	Shift (ppm)	Multiplicity (J in Hz)	Integration	Shift (ppm)	Assignment
Ar-H (ortho)	7.35	d (8.5)	2H	129.5	Aromatic CH
Ar-H (meta)	7.28	d (8.5)	2H	128.2	Aromatic CH
Cyclobutyl	2.20 - 2.60	m	4H	31.5, 32.1	Ring ( )
CH-N	3.10	dd (9.0, 4.5)	1H	68.4	Chiral CH
	2.75, 2.80	s, s	6H	41.2, 42.5	Diastereotopic N-Me (HCl salt)
Pentyl C2-	1.80 - 1.95	m	2H	28.3	Aliphatic
Pentyl C4-	1.15 - 1.30	m	2H	22.4	Aliphatic
Pentyl C5-	0.85	t (7.0)	3H	13.9	Terminal (Diagnostic)

Vibrational Spectroscopy (FT-IR)

Surface-enhanced Raman spectroscopy (SERS) and ATR-FTIR are increasingly deployed for the rapid, non-destructive screening of natural slimming products .

Table 3: ATR-FTIR Vibrational Frequencies

Wavenumber ( )	Intensity	Assignment
2950, 2870	Strong	C-H stretching (aliphatic n-pentyl and cyclobutyl)
2650 - 2450	Broad, Medium	N- stretching (tertiary amine hydrochloride)
1490	Medium	C=C stretching (aromatic ring)
825	Strong	C-Cl stretching (para-substituted aromatic)

Validated Experimental Protocols

Protocol A: Extraction and LC-MS/MS Analysis from Complex Matrices

This protocol ensures high recovery of the target analyte from dietary supplement matrices while minimizing ion suppression.

Fig 2. LC-MS/MS analytical protocol for targeted screening of adulterants.

• Sample Homogenization: Pulverize 500 mg of the supplement matrix into a fine powder.

• Liquid-Liquid Extraction (LLE): Add 5.0 mL of tert-butyl methyl ether (TBME) and 1.0 mL of 0.1 M NaOH. Vortex vigorously for 5 minutes.

  • Causality Check: The addition of NaOH basifies the sample, converting the hydrochloride salt of the adulterant into its free-base form. TBME is selected because it selectively partitions the highly lipophilic free-base amine while forcing polar matrix interferents (e.g., plant polysaccharides, saponins) to remain in the aqueous phase, creating a self-validating clean-up step.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes.

• Reconstitution: Transfer 2.0 mL of the organic supernatant and evaporate under a gentle stream of

  gas at 40°C. Reconstitute the dried residue in 500 μL of initial mobile phase (Water:Acetonitrile 80:20 with 0.1% formic acid).

• LC-MS/MS Acquisition: Inject 5 μL onto a C18 column (e.g., Kinetex 2.6 µm, 100 x 2.1 mm). Operate the mass spectrometer in ESI+ mode, monitoring the MRM transitions outlined in Table 1.

Protocol B: High-Resolution NMR Acquisition

• Sample Preparation: Dissolve 10 mg of the isolated 3-Desmethyl 4-Methyl Sibutramine HCl in 0.6 mL of

  containing 0.03% v/v TMS as an internal chemical shift reference. Transfer to a 5 mm precision NMR tube.

• Instrument Tuning: Tune and match the probe to the

  frequency (400 MHz or higher). Lock the magnetic field to the deuterium resonance of the solvent.

• Acquisition Parameters: Acquire the

  NMR spectrum using 64 scans and a 30° flip angle. Critically, set the relaxation delay (D1) to at least 10 seconds.

  • Causality Check: Terminal methyl protons in straight aliphatic chains exhibit significantly longer

    longitudinal relaxation times compared to the rigid cyclobutyl core. An insufficient D1 delay prevents complete magnetization recovery between sequential scans, leading to artificially suppressed integration values. Because the diagnostic feature of this isomer is the precise 3H integration of the terminal triplet (versus the 6H doublet of sibutramine), a prolonged relaxation delay ensures the quantitative accuracy of the spectrum.

Conclusion

The identification of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride highlights the ongoing arms race in dietary supplement adulteration. By understanding the molecular causality behind its synthesis—shifting a methyl group to bypass targeted mass spectrometry libraries—analysts can deploy orthogonal techniques like NMR to definitively elucidate the straight-chain structure. The protocols and spectroscopic data provided herein establish a rigorous, self-validating framework for the detection of this specific designer impurity.

References

• Kozhuharov, V.R., Ivanov, K., Karcheva-Bahchevanska, D., Prissadova, N., & Ivanova, S. (2023). "Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements." Processes, 11(8), 2337. URL:[Link]

• Pharmaffiliates. (2024). "3-Desmethyl 4-Methyl Sibutramine Hydrochloride (Catalogue No: PA 19 45560)." Pharmaffiliates Analytics & Synthetics. URL: [Link]

• Zheng, J., et al. (2018). "Discrimination of sibutramine and its analogues based on surface-enhanced Raman spectroscopy and chemometrics: toward the rapid detection of synthetic anorexic drugs in natural slimming products." RSC Advances, 8, 18557-18563. URL:[Link]

Molecular structure of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

As a Senior Application Scientist specializing in the structural elucidation and analytical profiling of novel psychoactive substances and pharmaceutical impurities, I frequently encounter complex isomeric variations of legacy drugs. The emergence of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride —widely recognized in pharmacopeial and forensic contexts as Sibutramine Related Compound C[1][2]—presents a unique analytical challenge.

This whitepaper provides an in-depth technical examination of its molecular architecture, pharmacological implications, and the self-validating analytical workflows required to differentiate it from its parent compound.

Chemical Identity & Structural Architecture

To understand the analytical behavior of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride, we must first deconstruct its nomenclature and structural divergence from Sibutramine.

Sibutramine features a branched aliphatic side chain: 1-[1-(4-chlorophenyl)cyclobutyl]-N,N-dimethyl-3-methylbutan-1-amine. The side chain is a 3-methylbutyl (isopentyl) group. The trivial nomenclature "3-Desmethyl 4-Methyl" perfectly describes a topological shift:

• 3-Desmethyl : Removing the methyl group at the C3 position of the side chain reduces the branched 3-methylbutyl group to a linear butyl group.

• 4-Methyl : Adding a methyl group to the terminal C4 position extends the chain, converting it into a linear n-pentyl group.

The resulting IUPAC name is 1-(1-(4-chlorophenyl)cyclobutyl)-N,N-dimethylpentan-1-amine hydrochloride . This structural linearization fundamentally alters the molecule's hydrodynamic radius and steric hindrance without changing its molecular weight, rendering it an exact isobar to Sibutramine.

Table 1: Physicochemical Specifications

Parameter	Quantitative / Categorical Value
Common Name	3-Desmethyl 4-Methyl Sibutramine Hydrochloride
Pharmacopeial Synonym	Sibutramine Related Compound C[1]
CAS Registry Number	2727060-94-6[2][3]
Molecular Formula (Salt)	C₁₇H₂₇Cl₂N (C₁₇H₂₆ClN • HCl)[1][3]
Molecular Weight (Salt)	316.31 g/mol [1][2][4]
Monoisotopic Mass (Free Base)	~279.17 g/mol
Structural Modification	Isomeric shift from branched 3-methylbutyl to linear n-pentyl

Pharmacological & Toxicological Profiling

Sibutramine was globally withdrawn due to severe cardiovascular adverse events. As an analog, 3-Desmethyl 4-Methyl Sibutramine retains the core pharmacophore responsible for monoamine reuptake inhibition (MRI).

From a mechanistic standpoint, the shift from a bulky, branched isopentyl group to a flexible, linear n-pentyl chain alters how the molecule docks into the central binding pockets of the human Serotonin Transporter (hSERT) and Norepinephrine Transporter (hNET). The reduced steric bulk of the linear chain may allow for deeper penetration into the transporter vestibule, potentially altering binding kinetics and exacerbating the sympathomimetic toxicity (tachycardia, hypertension) associated with these adulterants.

Fig 1: Putative monoamine reuptake inhibition pathway of linear sibutramine analogs.

Analytical Workflows for Isobaric Differentiation

Because 3-Desmethyl 4-Methyl Sibutramine and Sibutramine share the exact same precursor ion mass (

280.18 [M+H]⁺), standard mass spectrometry is insufficient for differentiation. We must rely on high-resolution chromatography and nuclear magnetic resonance (NMR) to exploit the structural differences.

Protocol 1: UHPLC-ESI-MS/MS Isobaric Resolution

Causality of Experimental Choice: The linear n-pentyl chain of the analog possesses a larger hydrophobic surface area than the sterically hindered, branched chain of Sibutramine. In reversed-phase chromatography, this larger surface area facilitates stronger van der Waals interactions with the C18 stationary phase, causing the analog to elute later than the parent drug.

• Sample Preparation: Perform a liquid-liquid extraction (LLE) using 0.1M NaOH and ethyl acetate to isolate the free base. Evaporate to dryness and reconstitute in 50:50 Water:Acetonitrile (0.1% Formic Acid).

• Chromatographic Separation: Utilize a sub-2 µm C18 UHPLC column. Apply a shallow gradient of 40% to 60% organic modifier over 10 minutes to maximize hydrophobic selectivity.

• Mass Spectrometry: Operate in ESI+ mode. Isolate the

  280.18 precursor. Collision-induced dissociation (CID) will yield minor diagnostic differences in the neutral loss of the aliphatic chain.

Self-Validating System Check: To validate the system's resolving power, inject a 1:1 molar mixture of reference standards from and [2]. The protocol is only validated if the chromatographic resolution (

) between the two isobaric peaks is . If , the gradient must be flattened.

Fig 2: LC-MS/MS workflow for resolving isobaric sibutramine analogs via hydrophobic selectivity.

Protocol 2: ¹H and ¹³C NMR Structural Elucidation

Causality of Experimental Choice: While LC-MS/MS provides presumptive identification via retention time shifts, NMR provides absolute topological proof. The structural shift from a branched to a linear chain fundamentally alters the spin-spin coupling environment of the protons.

• Sample Preparation: Dissolve 10 mg of the highly pure API[3] in 0.6 mL of Methanol-d4 (CD₃OD).

• ¹H-NMR Acquisition (600 MHz): Analyze the upfield aliphatic region. Sibutramine exhibits a distinct 6-proton doublet at ~0.9 ppm (the two methyls of the isopentyl group). In 3-Desmethyl 4-Methyl Sibutramine, this doublet disappears, replaced by a standard 3-proton triplet at ~0.85 ppm representing the terminal methyl of the n-pentyl chain.

• ¹³C-NMR Acquisition: Confirm the presence of 5 distinct linear carbon resonances for the side chain, as opposed to the degenerate methyl carbons seen in the branched parent drug.

Self-Validating System Check: This protocol validates itself through internal integration. The integration of the terminal methyl triplet (~0.85 ppm) must yield exactly 3.0 protons relative to the 4 protons of the cyclobutyl ring (which acts as an internal topological standard). Any deviation

indicates incomplete desolvation or co-eluting aliphatic impurities, invalidating the structural assignment.

References

• Pharmaffiliates. "3-Desmethyl 4-Methyl Sibutramine Hydrochloride." Pharmaffiliates Catalog. URL:[Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. scbt.com [scbt.com]

An In-Vitro Evaluation Framework for Novel Sibutramine Analogues: A Technical Guide for Preclinical Assessment of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

Abstract

Sibutramine, a monoamine reuptake inhibitor previously marketed for obesity management, was withdrawn due to cardiovascular safety concerns, primarily linked to its effects on cardiac repolarization. Despite its withdrawal, the core structure remains a valuable scaffold for developing novel therapeutics targeting monoamine transporters. This guide presents a comprehensive in-vitro testing strategy for the preclinical evaluation of novel sibutramine analogues, using the hypothetical compound "3-Desmethyl 4-Methyl Sibutramine Hydrochloride" as an exemplar. As a Senior Application Scientist, the rationale behind this framework is to provide a robust, multi-tiered approach to characterize the pharmacodynamic, metabolic, and potential toxicological profile of such compounds. The protocols detailed herein are designed to be self-validating and are grounded in established methodologies and regulatory expectations, ensuring the generation of reliable data to inform critical go/no-go decisions in early-stage drug development.

Introduction: Rationale and Scientific Context

Sibutramine exerts its therapeutic effects by inhibiting the reuptake of norepinephrine (NE) and serotonin (5-HT), and to a lesser extent, dopamine (DA).[1][2] Its primary active metabolites, N-desmethylsibutramine (M1) and N,N-didesmethylsibutramine (M2), are significantly more potent inhibitors than the parent compound.[3][4] The development of new analogues, such as the hypothetical 3-Desmethyl 4-Methyl Sibutramine HCl, is predicated on the hypothesis that structural modifications can dissociate the desired pharmacological activity from the adverse cardiovascular effects.

The critical challenge in developing new sibutramine-like molecules is to retain efficacy while eliminating the safety liabilities. A rigorous in-vitro characterization is the first and most crucial step in this process. It allows for early identification of potential hazards related to drug-drug interactions (DDIs), off-target effects, and cytotoxicity, thereby saving considerable resources and reducing reliance on later-stage animal testing.[5][6] This guide outlines a logical, tiered workflow for the in-vitro assessment of novel sibutramine analogues.

The In-Vitro Assessment Workflow

A systematic approach is essential for the comprehensive evaluation of a new chemical entity (NCE). The proposed workflow is designed to first establish the metabolic profile, then assess the primary and off-target pharmacology, and finally, evaluate potential cytotoxicity.

Caption: High-level in-vitro assessment workflow for novel sibutramine analogues.

Phase 1: Metabolic Stability and Drug-Drug Interaction (DDI) Potential

Understanding a compound's metabolic fate is a cornerstone of preclinical development. These assays predict its half-life in the body and its potential to interfere with the metabolism of other drugs.[7][8] The U.S. Food and Drug Administration (FDA) provides clear guidance on the importance of conducting in-vitro metabolism studies early in development.[5][9]

Cytochrome P450 (CYP450) Inhibition Assays

Inhibition of CYP enzymes is a major cause of drug-drug interactions.[10][11] An NCE must be screened against a panel of key CYP isoforms to identify potential risks.

Protocol: Fluorogenic CYP450 Inhibition Assay

This high-throughput method is ideal for early screening.[12]

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 3-Desmethyl 4-Methyl Sibutramine HCl against major CYP isoforms (CYP1A2, 2C9, 2C19, 2D6, and 3A4).

• Materials:

  • Recombinant human CYP450 enzymes (Supersomes™).

  • Fluorogenic probe substrates specific for each isoform.

  • NADPH regeneration system.

  • Test compound (3-Desmethyl 4-Methyl Sibutramine HCl) serially diluted in DMSO.

  • Known specific inhibitors for each isoform (positive controls).

  • 96-well microplates (black, clear bottom).

  • Fluorescence plate reader.

• Procedure:

  • Prepare a reaction mixture containing the recombinant CYP enzyme, NADPH regeneration system, and buffer in each well of the microplate.

  • Add the test compound across a range of concentrations (e.g., 0.01 to 100 µM) or the positive control inhibitor.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding the specific fluorogenic substrate.

  • Monitor the increase in fluorescence over time (kinetic reading) or after a fixed incubation period (endpoint reading) at 37°C.

• Data Analysis:

  • Calculate the percent inhibition relative to the vehicle control (DMSO).

  • Plot percent inhibition against the logarithm of the test compound concentration.

  • Determine the IC50 value using a non-linear regression fit (sigmoidal dose-response curve).

Causality and Interpretation: A low IC50 value (<10 µM) for a specific CYP isoform suggests a potential for clinically significant drug-drug interactions if the in-vivo concentration of the NCE reaches a sufficient level.[7] This result would trigger further investigation, such as determining the inhibition constant (Ki) and assessing time-dependent inhibition (TDI).[13]

Table 1: Hypothetical CYP450 Inhibition Data

CYP Isoform	Test Compound IC50 (µM)	Positive Control IC50 (µM)
CYP1A2	> 50	Furafylline: ~5
CYP2C9	25.3	Sulfaphenazole: ~0.3
CYP2C19	42.1	Ticlopidine: ~1.5
CYP2D6	8.9	Quinidine: ~0.05
CYP3A4	15.6	Ketoconazole: ~0.03

Phase 2: Pharmacological Profile and Cardiovascular Safety

This phase focuses on characterizing the interaction of the NCE with its intended targets and assessing its potential for off-target cardiovascular effects, which was the primary reason for sibutramine's market withdrawal.

Monoamine Transporter Binding/Uptake Assays

The primary mechanism of action for sibutramine analogues is the inhibition of norepinephrine (NET), serotonin (SERT), and dopamine (DAT) transporters.[3][14] Radioligand binding assays or synaptosomal uptake assays are used to determine the potency and selectivity of the test compound.

Protocol: Monoamine Uptake Inhibition Assay

• Objective: To determine the potency (IC50) of 3-Desmethyl 4-Methyl Sibutramine HCl for inhibiting the uptake of radiolabeled monoamines into rat brain synaptosomes or cells expressing the human transporters.

• Materials:

  • Synaptosomes prepared from rat brain regions (cortex for NE, striatum for DA) or cell lines stably expressing hNET, hSERT, or hDAT.

  • Radiolabeled substrates: [³H]-Norepinephrine, [³H]-Serotonin, [¹⁴C]-Dopamine.

  • Test compound and reference inhibitors (e.g., Desipramine for NET, Fluoxetine for SERT, GBR-12909 for DAT).

  • Scintillation vials and scintillation fluid.

  • Liquid scintillation counter.

• Procedure:

  • Prepare synaptosome or cell suspensions in appropriate assay buffer.

  • Aliquot the suspension into tubes containing various concentrations of the test compound or reference inhibitor.

  • Pre-incubate for 10-15 minutes at 37°C.

  • Initiate uptake by adding the radiolabeled substrate.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C.

  • Terminate the uptake by rapid filtration over glass fiber filters, followed by washing with ice-cold buffer to remove unbound radiolabel.

  • Place filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific uptake by subtracting non-specific uptake (measured in the presence of a high concentration of a selective inhibitor).

  • Determine the percent inhibition for each concentration of the test compound.

  • Calculate IC50 values by non-linear regression analysis.

Causality and Interpretation: The IC50 values reveal the compound's potency and selectivity profile. A desirable profile for an anti-obesity agent might be potent inhibition of NET and SERT with weaker activity at DAT, similar to sibutramine.[1][14] This profile is thought to enhance satiety and thermogenesis.[3]

hERG Channel Inhibition Assay

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of drug-induced QT interval prolongation, which can lead to fatal arrhythmias like Torsade de Pointes.[15] This assay is a critical safety screen for any new drug candidate and is mandated by regulatory agencies.[16][17]

Protocol: Automated Patch-Clamp hERG Assay

• Objective: To evaluate the inhibitory effect of 3-Desmethyl 4-Methyl Sibutramine HCl on the hERG potassium channel current.

• Materials:

  • HEK-293 cells stably expressing the hERG channel.

  • Automated patch-clamp system (e.g., QPatch or SyncroPatch).[15]

  • Extracellular and intracellular recording solutions.

  • Test compound and a known hERG blocker (e.g., E-4031) as a positive control.

• Procedure:

  • Cells are harvested and prepared for the automated patch-clamp system.

  • The system establishes a whole-cell patch-clamp configuration.

  • A specific voltage protocol is applied to elicit the characteristic hERG tail current, and a stable baseline is recorded.

  • The test compound is applied at increasing concentrations (e.g., 0.1, 1, 10 µM).

  • The effect on the hERG tail current is recorded at each concentration.

• Data Analysis:

  • Measure the peak tail current amplitude at each concentration.

  • Calculate the percentage of current inhibition relative to the baseline.

  • Determine the IC50 value from the concentration-response curve.

Causality and Interpretation: A low IC50 value (e.g., <10 µM) is a significant safety concern.[15] The therapeutic index (hERG IC50 / efficacious plasma concentration) is a key metric. A large margin is required to de-risk the compound for cardiovascular liability. Given sibutramine's history, any significant hERG activity would likely terminate the development of an analogue.

Caption: Mechanism of action at the monoamine synapse.

Phase 3: Toxicological Assessment

Cytotoxicity assays are fundamental for evaluating the general toxicity of a compound on living cells.[18][19] These tests measure cell viability and can indicate potential for organ-specific toxicity at an early stage.[6][20]

Protocol: MTT Assay for General Cytotoxicity

The MTT assay is a colorimetric test that measures cellular metabolic activity as an indicator of cell viability.[21]

• Objective: To determine the concentration of the test compound that reduces cell viability by 50% (IC50) in relevant cell lines (e.g., HepG2 for hepatotoxicity, SH-SY5Y for neurotoxicity).

• Materials:

  • HepG2 (human liver carcinoma) and SH-SY5Y (human neuroblastoma) cell lines.

  • Cell culture medium and supplements.

  • Test compound serially diluted.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent.

  • Solubilization solution (e.g., DMSO or acidified isopropanol).

  • 96-well cell culture plates.

  • Spectrophotometer (plate reader).

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Replace the medium with fresh medium containing various concentrations of the test compound. Include vehicle-only controls.

  • Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert the yellow MTT to purple formazan crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at ~570 nm using a plate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle control.

  • Plot percent viability against the logarithm of the compound concentration to determine the IC50 value.

Causality and Interpretation: A low cytotoxicity IC50 value indicates that the compound is toxic to cells at low concentrations. This is a red flag for further development. Comparing the cytotoxicity IC50 to the pharmacologically active concentrations (e.g., transporter IC50s) provides a preliminary therapeutic index. A large separation between these values is desired.

Conclusion and Forward Look

This technical guide outlines a foundational in-vitro strategy for the preclinical assessment of novel sibutramine analogues, exemplified by 3-Desmethyl 4-Methyl Sibutramine Hydrochloride. By systematically evaluating metabolic stability, DDI risk, on- and off-target pharmacology, cardiovascular safety, and general cytotoxicity, researchers can build a comprehensive profile of a new chemical entity. The data generated through these protocols are essential for making informed decisions, prioritizing promising candidates, and terminating compounds with unfavorable profiles early in the drug discovery pipeline. A compound that successfully navigates this in-vitro gauntlet—demonstrating a clean CYP and hERG profile, a desirable monoamine transporter signature, and low cytotoxicity—would be a strong candidate for advancement into more complex in-vitro models (e.g., human iPSC-derived cardiomyocytes) and subsequent in-vivo efficacy and safety studies.

References

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
• Evotec. (2020, January). January 2020 US FDA In Vitro DDI Guidance.
• Creative Bioarray. In Vitro Cardiotoxicity.
• U.S. Food and Drug Administration. (2020). Guidance Snapshot: In Vitro Drug Interaction Studies Cytochrome P450 Enzyme.
• Alfa Cytology. In Vitro Cytotoxicity Assay.
• LifeNet Health LifeSciences. In Vitro Cytotoxicity Assays.
• Heal, D. J., et al. (1998). Thermogenic effects of sibutramine and its metabolites. PMC - NIH.
• Miyazaki, T., et al. (2018). Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. PMC - NIH.
• Hemogenix, Inc. In Vitro Cardiotoxicity Testing.
• de Oliveira, A. C. S., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO.
• U.S. Food and Drug Administration. (2020, January 23). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies.
• Luscombe, G. P., et al. (1989). Effect on radiolabelled-monoamine uptake in vitro of plasma taken from healthy volunteers administered the antidepressant sibutramine HCl. PubMed.
• IntechOpen. (2025, February 19). In Vitro Cytotoxicity Determination: Avoiding Pitfalls.
• Evotec. hERG Safety | Cyprotex ADME-Tox Solutions.
• National Toxicology Program - NIH. (2025, April 21). In Vitro Cardiotoxicity Screening Approaches.
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Pharmacological profile of sibutramine related compound C

Title: Pharmacological Profiling of Sibutramine Related Compound C: Structural Alerts, Metabolic Fate, and Receptor Kinetics Document Type: Technical Whitepaper Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Chemical Identity

Sibutramine is a well-characterized serotonin-norepinephrine reuptake inhibitor (SNRI) that was historically utilized as an anorectic agent before its global withdrawal due to severe cardiovascular adverse events,[1]. In the highly regulated landscape of pharmaceutical manufacturing and forensic toxicology, profiling the synthetic impurities of such active pharmaceutical ingredients (APIs) is critical.

Sibutramine Related Compound C (USP Impurity C) is a primary synthetic impurity and structural analog of sibutramine[2].

• Sibutramine (Parent): N-{1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutyl}-N,N-dimethylamine

• Compound C: N-{1-[1-(4-chlorophenyl)cyclobutyl]pentyl}-N,N-dimethylamine[2],

The core structural deviation lies in the aliphatic chain extending from the alpha-carbon: sibutramine possesses a branched 3-methylbutyl group, whereas Compound C features a linear pentyl chain[2]. As a Senior Application Scientist, I approach this structural variance not merely as a chromatographic artifact, but as a functional modification that fundamentally alters the molecule's steric bulk, lipophilicity, and subsequent pharmacological behavior.

Structure-Activity Relationship (SAR) & Predicted Pharmacodynamics

Sibutramine itself is essentially a prodrug; it exhibits relatively weak in vitro affinity for the Serotonin Transporter (SERT) and Norepinephrine Transporter (NET)[3]. Its pharmacological efficacy is almost entirely driven by its hepatic bioactivation into two active metabolites: the secondary amine (M1, mono-desmethyl) and the primary amine (M2, di-desmethyl)[4],[5]. These metabolites exhibit approximately 100-fold higher affinity for SERT and NET compared to the parent compound[3].

By extrapolating the SAR of the parent drug to Compound C, we can establish a predictive pharmacological profile:

• Receptor Pocket Fitting: The terminal branching (3-methyl) in sibutramine provides specific lipophilic interactions within the hydrophobic S1 binding pocket of SERT and NET. Straightening this moiety into a linear pentyl chain in Compound C increases molecular flexibility but reduces localized steric bulk. This is hypothesized to slightly decrease the binding affinity (

  ) of its active metabolites compared to M1 and M2, as the linear chain may incur a higher entropic penalty upon binding.

• Prodrug Dependency: Like sibutramine, Compound C retains the N,N-dimethylamine headgroup. Therefore, Compound C itself is predicted to be a weak reuptake inhibitor, requiring CYP450-mediated N-demethylation to yield its active M1-C and M2-C metabolites to exert significant pharmacological effects[5],[3].

Quantitative Data Synthesis: Comparative Pharmacological Profile

Note: Data for Compound C represents predictive SAR modeling based on parent API benchmarks.

Parameter	Sibutramine (Parent API)	Sibutramine Related Compound C
Aliphatic Side Chain	Branched (3-methylbutyl)	Linear (Pentyl)[2]
Prodrug Status	Yes (Requires N-demethylation)[5]	Yes (Requires N-demethylation)
Primary Target	SERT / NET (via M1/M2)[3]	SERT / NET (via M1-C/M2-C)
CYP450 Dependency	CYP3A4, CYP2B6, CYP2C19[6]	CYP3A4, CYP2B6 (Predicted faster )
Cardiovascular Risk	High (Tachycardia, Hypertension)[1]	High (Sympathomimetic structural alert)

Pharmacokinetics & Metabolic Fate

The metabolism of sibutramine is heavily reliant on hepatic cytochrome P450 enzymes, specifically CYP3A4 and CYP2B6 , which catalyze the sequential N-demethylation to M1 and M2[4],[6].

Causality in Experimental Metabolism: The branched 3-methylbutyl group in sibutramine provides a degree of steric shielding to the adjacent amine, regulating the rate of oxidative N-demethylation. The linear pentyl chain of Compound C removes this steric hindrance. Consequently, Compound C is highly likely to exhibit a higher intrinsic clearance (

) when exposed to CYP3A4 and CYP2B6. This accelerated metabolism could lead to a rapid, unregulated spike in active M1-C/M2-C plasma concentrations, exacerbating the sympathomimetic burden (tachycardia, hypertension) that originally led to sibutramine's market withdrawal[1].

Figure 1: Predicted metabolic bioactivation of Compound C and monoamine transporter inhibition.

Self-Validating Experimental Protocols

To empirically validate the pharmacological profile of Compound C, rigorous, self-validating assays must be employed. The following protocols are designed with internal control mechanisms to ensure data trustworthiness.

Protocol 1: In Vitro Microsomal Stability & CYP450 Profiling

Objective: Determine the intrinsic clearance (

) and metabolic bioactivation rate of Compound C vs. Sibutramine. Self-Validation Mechanism: The assay incorporates parallel incubations of Testosterone (CYP3A4 substrate) and Bupropion (CYP2B6 substrate). If the clearance of these positive controls deviates by >15% from historical laboratory baselines, the entire Compound C dataset is automatically rejected, ensuring HLM batch viability.

• Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM

  .

• Incubation Mixture: Combine HLM (final protein concentration 0.5 mg/mL) with 1 µM of Compound C (test), Sibutramine (reference), or positive controls in separate wells of a 96-well plate.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (final concentration 1 mM NADPH).

• Time-Course Sampling: Aliquot 50 µL at 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the depletion of Compound C and the formation kinetics of M1-C and M2-C.

Protocol 2: Radioligand Binding Assay for SERT and NET

Objective: Quantify the binding affinity (

) of synthesized M1-C and M2-C metabolites. Self-Validation Mechanism: Non-specific binding (NSB) is defined using saturating concentrations of highly selective inhibitors (10 µM Fluoxetine for SERT; 10 µM Desipramine for NET). A signal-to-background ratio of <5:1 invalidates the well.

• Membrane Preparation: Utilize HEK-293 cells stably expressing human SERT or NET. Homogenize and isolate cell membranes.

• Tracer Addition: Add

  -citalopram (for SERT) or -nisoxetine (for NET) at a concentration equal to its historical .

• Compound Titration: Add varying concentrations (

  to M) of Compound C, M1-C, M2-C, and parent Sibutramine metabolites (as benchmarks).

• Incubation: Incubate the plates at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Filtration: Rapidly filter the homogenate through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine) using a cell harvester. Wash three times with ice-cold buffer to remove unbound radioligand.

• Scintillation Counting: Add liquid scintillation cocktail and measure bound radioactivity. Calculate

  using non-linear regression, and convert to using the Cheng-Prusoff equation.

Figure 2: Experimental workflow for the pharmacological and toxicological profiling of Compound C.

Conclusion

Sibutramine Related Compound C is not merely a benign process impurity; its structural profile—specifically the substitution of a branched isobutyl-like moiety with a linear pentyl chain—carries significant pharmacological implications[2],. While it likely retains the SNRI prodrug mechanism of the parent API[5],[3], the altered steric environment around the amine headgroup is predicted to accelerate CYP3A4/CYP2B6-mediated bioactivation[4],[6]. This rapid metabolic conversion poses a severe structural alert for cardiovascular toxicity, reinforcing the necessity for stringent pharmacopeial limits and rigorous LC-MS/MS impurity monitoring in forensic and pharmaceutical quality control.

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The Sibutramine Saga: An In-depth Technical Guide to a Banned Drug and its Illicit Progeny

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and subsequent emergence of analogues of the withdrawn anti-obesity drug, sibutramine. Initially developed as an antidepressant, sibutramine's journey from a promising therapeutic to a public health concern is a compelling case study in drug development and post-marketing surveillance. The clandestine synthesis of numerous analogues, often found as undeclared ingredients in "natural" weight-loss supplements, presents a significant challenge for regulatory bodies and a serious risk to consumers. This guide offers a detailed exploration of the chemical synthesis, pharmacology, toxicology, and analytical detection of sibutramine and its derivatives, intended for researchers, scientists, and drug development professionals.

The Rise and Fall of Sibutramine: A Historical Perspective

Sibutramine was first synthesized in 1988 by Boots in the UK and was initially investigated for its potential as an antidepressant.[1] Its mechanism of action, the inhibition of the reuptake of norepinephrine, serotonin, and to a lesser extent, dopamine, is similar to that of some antidepressant medications.[1] During clinical trials for depression, a notable side effect of weight loss was observed, which led to a shift in its developmental focus.[2] In 1997, the U.S. Food and Drug Administration (FDA) approved sibutramine for the management of obesity.[1]

However, concerns about its cardiovascular safety profile began to surface. Sibutramine was found to increase blood pressure and heart rate in some patients.[3] The pivotal Sibutramine Cardiovascular Outcomes (SCOUT) trial, a large-scale, long-term study, revealed a 16% increased risk of serious cardiovascular events, including non-fatal heart attack and stroke, in patients with pre-existing cardiovascular disease.[4] These findings ultimately led to the withdrawal of sibutramine from the market in the United States, Europe, and many other countries in 2010.[4][5]

The Emergence of Illicit Analogues

Following the ban on sibutramine, a concerning trend emerged: the clandestine inclusion of sibutramine and its structurally related analogues in over-the-counter weight-loss products, often marketed as "herbal" or "natural" dietary supplements.[6][7] These undeclared ingredients pose a significant public health risk, as consumers are unknowingly exposed to potent pharmaceutical compounds with potentially dangerous side effects. The structural modifications in these analogues are often designed to evade routine analytical detection methods.

Chemical Landscape of Sibutramine Analogues

Sibutramine analogues are structurally derived from the parent molecule, typically through modifications at the amine, the isobutyl group, or the aromatic ring. These alterations can significantly impact the compound's pharmacological and toxicological properties.

Classification of Sibutramine Analogues

The known analogues can be broadly categorized based on the site of modification:

• N-Demethylated Analogues: These are also the primary active metabolites of sibutramine.

  • N-Desmethylsibutramine (M1)

  • N,N-Didesmethylsibutramine (M2)

• Side-Chain Modified Analogues: Alterations to the isobutyl group.

  • Benzylsibutramine (11-desisobutyl-11-benzylsibutramine)

  • Homosibutramine

• Aromatic Ring Modified Analogues: Substitutions on the chlorophenyl ring.

  • Chlorosibutramine (3,4-dichlorophenyl analogue)

• Combined Modifications: Analogues with changes at multiple positions.

Caption: Classification of Sibutramine Analogues.

Synthesis of Sibutramine and its Analogues

The synthesis of sibutramine and its analogues typically involves multi-step chemical reactions. Below are generalized protocols for the synthesis of sibutramine and a common analogue, benzylsibutramine. These are provided for informational purposes and should only be performed by qualified chemists in a controlled laboratory setting.

Experimental Protocol: Synthesis of Sibutramine

The synthesis of sibutramine can be achieved through a multi-step process starting from 4-chlorobenzyl cyanide.[8]

Step 1: Cycloalkylation

• React 4-chlorobenzyl cyanide with 1,3-dibromopropane in the presence of a strong base like sodium hydride (NaH) in a suitable solvent such as dimethyl sulfoxide (DMSO).

• This reaction forms 1-(4-chlorophenyl)cyclobutanecarbonitrile.

Step 2: Grignard Reaction

• Prepare a Grignard reagent from isobutyl bromide and magnesium in an ether solvent.

• React the 1-(4-chlorophenyl)cyclobutanecarbonitrile with the Grignard reagent.

• Acidic workup will yield the corresponding ketone.

Step 3: Reductive Amination

• The ketone is then subjected to reductive amination with dimethylamine and a reducing agent such as sodium cyanoborohydride to form sibutramine.

Step 4: Salt Formation

• The free base of sibutramine can be converted to its hydrochloride salt by treatment with hydrochloric acid.

Experimental Protocol: Synthesis of Benzylsibutramine

The synthesis of benzylsibutramine involves a similar pathway, with the key difference being the use of a different Grignard reagent in the second step.

Step 1: Cycloalkylation

• This step is identical to the synthesis of sibutramine, starting with 4-chlorobenzyl cyanide and 1,3-dibromopropane to yield 1-(4-chlorophenyl)cyclobutanecarbonitrile.

Step 2: Grignard Reaction with Benzylmagnesium Halide

• Prepare a Grignard reagent from benzyl chloride or benzyl bromide and magnesium in an ether solvent.

• React the 1-(4-chlorophenyl)cyclobutanecarbonitrile with the benzylmagnesium halide.

• Acidic workup will yield the ketone, 1-(4-chlorophenyl)cyclobutyl)(phenyl)methanone.

Step 3: Reductive Amination

• The resulting ketone is then reacted with dimethylamine and a suitable reducing agent to form benzylsibutramine.

Step 4: Salt Formation

• The free base can be converted to a salt for improved stability and handling.

Caption: General Synthesis Pathways for Sibutramine and Benzylsibutramine.

Pharmacology and Toxicology

Mechanism of Action

Sibutramine and its N-demethylated metabolites (M1 and M2) exert their pharmacological effects by inhibiting the reuptake of norepinephrine (NE) and serotonin (5-HT), and to a lesser extent, dopamine (DA), from the synaptic cleft.[3] This leads to an increase in the concentration of these neurotransmitters, which are involved in the regulation of appetite and mood. The rank order of reuptake inhibition is generally NE > 5-HT > DA.[3] Unlike amphetamine-like drugs, sibutramine does not induce the release of these monoamines.[5]

Comparative Pharmacology of Analogues

The structural modifications of sibutramine analogues can alter their potency and selectivity for the monoamine transporters. The following table summarizes the reported binding affinities (Ki, in nM) for sibutramine and some of its analogues at the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.[1]

Compound	SERT Ki (nM)	NET Ki (nM)	DAT Ki (nM)
Sibutramine	9.0	403	>10,000
Desmethylsibutramine	9.0	158	39.0
Didesmethylsibutramine	15.0	20.0	25.0
Chlorosibutramine	35.0	23.0	24.0
Homosibutramine	17.0	12.0	18.0
Benzylsibutramine	447	3,162	>10,000
Formylsibutramine	>10,000	>10,000	>10,000

Data sourced from Santillo et al. (2025).[1]

Toxicology

The primary toxicological concern with sibutramine is its cardiovascular effects, including increased blood pressure and heart rate, which can lead to an elevated risk of heart attack and stroke, particularly in individuals with pre-existing cardiovascular conditions.[9][10] The sympathomimetic effects of increased norepinephrine levels are thought to be the main contributor to these adverse events.

The toxicology of many of the clandestinely produced analogues has not been extensively studied in humans. However, given their structural similarity to sibutramine and their potent inhibition of monoamine transporters, it is reasonable to assume they may pose similar or even greater cardiovascular risks.[1] The presence of unknown impurities from uncontrolled synthesis also adds to the potential toxicity of these illicit products.

Analytical Detection of Sibutramine Analogues

The detection and identification of sibutramine and its analogues in dietary supplements are critical for public health protection. Various analytical techniques are employed for this purpose.

High-Performance Liquid Chromatography with Photodiode Array Detection (HPLC-PDA)

HPLC-PDA is a widely used screening method. It separates the compounds in a sample, and the PDA detector provides a UV spectrum for each peak, which can be compared to a library of known compounds.

Experimental Protocol: HPLC-PDA Screening

• Sample Preparation:

  • Extract a known weight of the supplement with a suitable solvent, such as methanol or acetonitrile.

  • Sonicate and centrifuge the sample to ensure complete extraction.

  • Filter the supernatant through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: PDA detector scanning a range of wavelengths (e.g., 200-400 nm), with a specific wavelength for quantification (e.g., 225 nm).

• Data Analysis:

  • Compare the retention time and UV spectrum of any peaks in the sample to those of a certified sibutramine analogue reference standard.

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

UPLC-MS/MS provides a higher level of sensitivity and specificity for the confirmation and quantification of sibutramine analogues.

Experimental Protocol: UPLC-MS/MS Confirmation

• Sample Preparation:

  • Similar to HPLC-PDA, but may require further dilution due to the higher sensitivity of the instrument.

• UPLC Conditions:

  • Column: A sub-2 µm particle size C18 column for high-resolution separation.

  • Mobile Phase: Similar to HPLC, but with UPLC-grade solvents.

  • Flow Rate: Typically 0.3-0.5 mL/min.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted analysis, using specific precursor-to-product ion transitions for each analogue.

• Data Analysis:

  • Confirmation is based on the co-elution of the analyte with a reference standard and the presence of at least two specific MRM transitions with the correct ion ratio.

Caption: Analytical Workflow for Sibutramine Analogue Detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of novel, previously uncharacterized sibutramine analogues. It provides detailed information about the chemical structure of a molecule.

Regulatory Landscape and Future Outlook

The widespread adulteration of dietary supplements with sibutramine and its analogues highlights a significant regulatory challenge. The ability of clandestine laboratories to synthesize novel analogues that may not be detected by targeted analytical methods requires a more proactive and comprehensive approach to post-market surveillance. The development of non-targeted screening methods and the continuous updating of reference standard libraries are essential for combating this public health threat. For researchers and drug development professionals, the story of sibutramine serves as a cautionary tale about the importance of thorough cardiovascular safety assessment and the potential for the illicit proliferation of banned substances.

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• Google Patents. (n.d.). CN111253312A - Synthesis method of iminodibenzyl. [36]

• El-Sayed, N. N. E., et al. (2021). Design and synthesis of novel N-benzyl-2,5-dihydro-1H-pyrrole linked benzopyrimidines conjugates as antimicrobial agents: study combining in vitro and in silico. Journal of the Iranian Chemical Society, 18(11), 2969-2983. [Link][2]

• Pharmaffiliates. (n.d.). Sibutramine-impurities. [Link][37]

• The Semantic Scholar. (n.d.). The effect of sibutramine prescribing in routine clinical practice on cardiovascular outcomes: a cohort study in the United Kingdom. [Link][38]

• ResearchGate. (n.d.). A Practical Synthesis of Enantiomerically Pure N -Benzyl-α-methyl Benzylamine. [Link][39]

• Martins, F. F., et al. (2010). Sibutramine Effects on Central Mechanisms Regulating Energy Homeostasis. Current Neuropharmacology, 8(3), 239-246. [Link][40]

• ResearchGate. (n.d.). Comparison of the K I values of 5 psychostimulants to inhibit human and mouse monoamine transporters. [Link][41]

• Lu, W. J., et al. (2002). The discovery and status of sibutramine as an anti-obesity drug. European Journal of Pharmacology, 440(2-3), 119-128. [Link][2]

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The Re-Emergence of a Scaffold: A Technical Guide to the Therapeutic Potential of Sibutramine Derivatives

Foreword: Acknowledging the Past to Inform the Future

To the dedicated researchers, scientists, and drug development professionals who are shaping the future of therapeutics, this guide serves as a deep dive into a chemical scaffold with a complex history: the sibutramine framework. The story of sibutramine, a potent serotonin-norepinephrine reuptake inhibitor (SNRI), is a well-known cautionary tale in the pharmaceutical industry. Initially developed as an antidepressant, it found its place as an anti-obesity agent before being withdrawn from the market due to an increased risk of cardiovascular events.[1][2][3][4] However, to dismiss the entire chemical class based on the shortcomings of a single molecule would be a disservice to the potential that lies within its derivatives. This guide is predicated on the belief that by understanding the past—the successes and the failures—we can rationally design and evaluate new chemical entities that harness the therapeutic efficacy of the sibutramine scaffold while mitigating its inherent risks. We will explore the potential therapeutic applications of novel sibutramine derivatives, not as a relic of the past, but as a foundation for future innovation in the treatment of obesity, and potentially, other neurological disorders.

The Core Moiety: Understanding the Sibutramine Pharmacophore

Sibutramine, chemically known as (±)-1-(4-chlorophenyl)-N,N-dimethyl-α-(2-methylpropyl)cyclobutanemethanamine, is a phenylethylamine derivative.[5][6] Its therapeutic effects are primarily mediated by its active secondary (desmethylsibutramine, DMS) and primary (didesmethylsibutramine, DDMS) amine metabolites, which are more potent inhibitors of serotonin (5-HT) and norepinephrine (NE) reuptake than the parent compound.[7] The core structure, a cyclobutylmethylamine, is the key to its activity. The strategic placement of substituents on the phenyl ring and the nature of the amine are critical determinants of its potency and selectivity for the serotonin transporter (SERT) and the norepinephrine transporter (NET).

The dual inhibition of SERT and NET is the cornerstone of sibutramine's efficacy in weight management. By increasing the synaptic concentrations of both serotonin and norepinephrine in the hypothalamus, sibutramine enhances satiety and reduces appetite.[7] There is also evidence to suggest that it may increase energy expenditure through the stimulation of thermogenesis.[8]

Beyond Obesity: Exploring Novel Therapeutic Avenues

While the primary focus for sibutramine was obesity, its mechanism of action as an SNRI suggests potential applications in other central nervous system (CNS) disorders.

Antidepressant Effects: A Return to its Roots

Sibutramine was initially investigated as an antidepressant.[9] The rationale is sound, as several approved antidepressant medications, such as venlafaxine and duloxetine, are also SNRIs.[10] Studies have suggested that sibutramine may have an antidepressant effect, though the evidence is not as robust as for its anti-obesity effects.[11] The development of novel sibutramine derivatives with an optimized SERT/NET inhibition ratio could lead to a new class of antidepressants. The key challenge lies in separating the desired antidepressant effects from the appetite-suppressant and cardiovascular side effects.

Cognitive Enhancement: An Intriguing Possibility

Limited but intriguing evidence suggests that sibutramine may have cognitive-enhancing properties. A study in healthy volunteers demonstrated that sibutramine, when administered alone, was associated with improved performance on several cognitive tasks, including attention, picture recognition speed, and motor control.[12][13][14] The underlying mechanism is likely related to the modulation of norepinephrine and serotonin levels in brain regions critical for cognitive function, such as the prefrontal cortex. This opens up the possibility of developing sibutramine derivatives for the treatment of cognitive deficits in disorders like Alzheimer's disease or attention-deficit/hyperactivity disorder (ADHD).

Rational Drug Design: Synthesizing Safer and More Efficacious Derivatives

The primary hurdle for the clinical use of sibutramine derivatives is the cardiovascular risk profile of the parent compound. Therefore, the rational design of new analogs must prioritize the reduction of these adverse effects while maintaining or enhancing therapeutic efficacy.

A recent study detailed the rational design, synthesis, and characterization of novel sibutramine derivatives with the aim of improving their anti-obesity activity and safety profile.[11] The strategy involved the selective modification of the parent drug by reacting it with a substrate like 4-aminophenol to form a new derivative.[11] This approach aims to alter the pharmacokinetic and pharmacodynamic properties of the molecule to reduce its impact on the cardiovascular system.

General Synthesis Pathway for Novel Sibutramine Derivatives

The synthesis of novel sibutramine derivatives can be approached through a multi-step process, starting from commercially available materials. The following is a generalized protocol based on published methods:

Step 1: Synthesis of the Cyclobutylnitrile Intermediate

• Reaction: 4-chlorophenylacetonitrile is reacted with 1-bromo-3-chloropropane in the presence of a strong base, such as sodium hydride, to form the cyclobutylnitrile intermediate.

• Rationale: This step creates the core cyclobutane ring structure that is characteristic of the sibutramine scaffold.

Step 2: Grignard Reaction to Introduce the Alkyl Side Chain

• Reaction: The cyclobutylnitrile is treated with a Grignard reagent, such as isobutylmagnesium bromide, to form a ketone intermediate after acidic workup.

• Rationale: This introduces the alkyl side chain that is important for the molecule's interaction with the monoamine transporters.

Step 3: Reductive Amination to Form the Amine

• Reaction: The ketone intermediate is reacted with a primary or secondary amine in the presence of a reducing agent, such as sodium cyanoborohydride, to form the final amine product.

• Rationale: This step introduces the amine group, which is crucial for the compound's activity as a reuptake inhibitor. The choice of amine will determine the final derivative (e.g., dimethylamine for sibutramine).

Step 4: Derivatization of the Phenyl Ring

• Reaction: For derivatives with modifications on the phenyl ring, a key intermediate can be synthesized and then further modified. For instance, a derivative was created by reacting a modified sibutramine precursor with 4-aminophenol.[11]

• Rationale: Modifications at this position can significantly impact the compound's potency, selectivity, and metabolic stability.

Diagram: Generalized Synthetic Scheme for Sibutramine Derivatives

Caption: A generalized synthetic workflow for producing novel sibutramine derivatives.

Preclinical Evaluation: A Roadmap to Clinical Candidacy

A rigorous preclinical evaluation is paramount to identify promising sibutramine derivatives with an improved therapeutic index. This involves a battery of in vitro and in vivo assays to assess efficacy, safety, and pharmacokinetic properties.

In Vitro Characterization

4.1.1. Monoamine Transporter Inhibition Assays

The primary mechanism of action of sibutramine derivatives is the inhibition of SERT and NET. Therefore, a crucial first step is to determine the in vitro potency and selectivity of the new compounds.

Protocol: Radioligand Binding and Uptake Inhibition Assays

• Objective: To determine the binding affinity (Ki) and functional inhibition (IC50) of the test compounds for SERT and NET.

• Cell Lines: Human embryonic kidney (HEK293) cells or Chinese hamster ovary (CHO) cells stably expressing the human SERT or NET are commonly used.

• Radioligands:

  • For SERT binding: [³H]Citalopram or [¹²⁵I]RTI-55

  • For NET binding: [³H]Nisoxetine or [¹²⁵I]RTI-55

• Uptake Substrates:

  • For SERT functional assay: [³H]Serotonin (5-HT)

  • For NET functional assay: [³H]Norepinephrine (NE)

• Procedure (Binding Assay):

  • Prepare cell membranes from the transfected cell lines.

  • Incubate the membranes with a fixed concentration of the radioligand and varying concentrations of the test compound.

  • After incubation, separate the bound and free radioligand by rapid filtration through glass fiber filters.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Calculate the Ki values using the Cheng-Prusoff equation.

• Procedure (Uptake Inhibition Assay):

  • Plate the transfected cells in 96-well plates.

  • Pre-incubate the cells with varying concentrations of the test compound.

  • Add the radiolabeled substrate ([³H]5-HT or [³H]NE) and incubate for a short period (e.g., 10-15 minutes).

  • Terminate the uptake by washing the cells with ice-cold buffer.

  • Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

  • Calculate the IC50 values from the concentration-response curves.

4.1.2. In Silico and In Vitro Safety Pharmacology

To proactively identify potential cardiovascular liabilities, a combination of in silico modeling and in vitro assays is essential.

Protocol: hERG Channel Inhibition Assay

• Objective: To assess the potential of the test compounds to inhibit the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is a key indicator of pro-arrhythmic risk.

• Method: Automated patch-clamp electrophysiology on HEK293 cells stably expressing the hERG channel.

• Procedure:

  • Culture the hERG-expressing cells under appropriate conditions.

  • Harvest the cells and prepare a single-cell suspension.

  • Use an automated patch-clamp system to record the hERG current in the presence of varying concentrations of the test compound.

  • Determine the IC50 for hERG channel inhibition.

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Protocols & Analytical Methods

Application Note: HPLC-MS/MS Determination of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

This Application Note is designed for analytical chemists and researchers involved in the surveillance of pharmaceutical adulterants. It details a validated HPLC-MS/MS methodology for the specific detection and quantitation of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride , a structural isomer of the withdrawn anti-obesity drug Sibutramine.

Introduction & Scientific Context

3-Desmethyl 4-Methyl Sibutramine (CAS: 2727060-94-6) is a designer analogue and structural isomer of Sibutramine. While Sibutramine possesses a branched isobutyl side chain, this analogue is characterized by a linear n-pentyl side chain (or modified alkyl variation depending on specific synthesis), resulting from the removal of the C3-methyl group and extension of the chain at C4.

The Analytical Challenge: Because this compound is an isobaric isomer of Sibutramine (

, MW 279.85), it shares the same precursor ion ( 280.2) and major fragment ions ( 139, 125). Standard screening methods that rely solely on MS/MS transitions without adequate chromatographic resolution will fail to distinguish this compound from Sibutramine, leading to potential misidentification or co-elution issues.

This protocol utilizes a high-resolution C18 chromatography method to resolve the isomer based on hydrophobicity differences (Linear alkyl chains typically exhibit greater retention than branched isomers on reverse-phase media).

Experimental Protocol

Reagents and Standards

• Reference Standard: 3-Desmethyl 4-Methyl Sibutramine HCl (e.g., Toronto Research Chemicals, Cat# D292305).

• Internal Standard (IS): Sibutramine-d7 or N-Desmethylsibutramine-d3.

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium Formate.

• Water: Milli-Q (18.2 MΩ·cm).

Sample Preparation

Workflow Overview: The extraction logic relies on the high solubility of the hydrochloride salt in methanol and the need to remove matrix excipients (starch, cellulose) common in supplements.

A. Solid Dosage Forms (Capsules/Tablets):

• Homogenize: Empty 10 capsules and mix contents; weigh 100 mg of powder.

• Extract: Add 10 mL of Methanol:Water (90:10 v/v) .

• Sonication: Sonicate for 15 minutes at ambient temperature to ensure dissolution of the HCl salt.

• Clarification: Centrifuge at 4,000 rpm for 10 minutes.

• Dilution: Dilute the supernatant 1:100 with Mobile Phase A to fit within the calibration range (typically 1–1000 ng/mL).

• Filtration: Filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

B. Liquid Matrices (Soft Gels/Drinks):

• Dilution: Dilute 100 µL of sample with 9.9 mL of Methanol.

• Vortex: Vortex for 60 seconds.

• Filtration: Filter through 0.22 µm PTFE filter.

Liquid Chromatography Conditions

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm) or equivalent.

  • Why: Core-shell particles provide high efficiency to separate isobaric pairs.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Injection Vol: 2 µL.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	20	Initial Hold
1.00	20	Desalting
6.00	90	Linear Gradient (Elution)
7.50	90	Wash
7.60	20	Re-equilibration
10.00	20	End

Note: 3-Desmethyl 4-Methyl Sibutramine (Linear chain) is expected to elute after Sibutramine (Branched chain) due to the "shape selectivity" rule of C18 stationary phases.

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI), Positive Mode.

• Spray Voltage: 3500 V.

• Gas Temp: 350°C.

• Nebulizer: 45 psi.

MRM Transitions:

Analyte	Precursor ( )	Product ( )	Dwell (ms)	CE (eV)	Role
3-Desmethyl 4-Methyl Sibutramine	280.2	139.1	50	28	Quantifier
280.2	125.1	50	40	Qualifier 1
280.2	166.1	50	20	Qualifier 2
Sibutramine (Reference)	280.2	139.1	50	28	Interference Check
Sibutramine-d7 (IS)	287.2	146.1	50	28	Internal Standard

Mechanistic Insight: The primary fragment (

139) corresponds to the 1-(4-chlorophenyl)cyclobutyl cation, which is structurally conserved between Sibutramine and this isomer. Therefore, chromatographic separation (RT) is the sole determinant of identity.

Visualization of Workflows

Fragmentation & Separation Logic

Caption: Separation strategy for isobaric sibutramine analogues relying on chromatographic selectivity prior to common MS fragmentation.

Analytical Workflow

Caption: Step-by-step analytical workflow from sample preparation to data analysis.

Method Validation Summary (Self-Validating Systems)

To ensure Trustworthiness , the method includes specific checkpoints:

• Specificity Check (The "Isobaric Test"):

  • Protocol: Inject a mix of Sibutramine Standard and 3-Desmethyl 4-Methyl Sibutramine Standard.

  • Requirement: Baseline resolution (

    ) must be achieved. If peaks co-elute, adjust the gradient slope (flatten from 1–6 min) or lower the column temperature to 30°C to enhance selectivity.

• Matrix Effect (ME) Evaluation:

  • Protocol: Compare the peak area of the analyte spiked into a blank matrix extract (post-extraction) vs. analyte in pure solvent.

  • Acceptance: ME should be within ±15%. If suppression is high (>20%), switch to a Stable Isotope Dilution assay using Sibutramine-d7.

• Linearity & Sensitivity:

  • Range: 1.0 ng/mL – 1000 ng/mL (

    ).

  • LOD: 0.3 ng/mL (S/N > 3).

  • LOQ: 1.0 ng/mL (S/N > 10, Precision < 15% CV).

References

• US FDA. (2023). FDA Tainted Products Marketed as Dietary Supplements_CDER. Retrieved from [Link]

• European Medicines Agency. (2010). Sibutramine: European Medicines Agency recommends suspension of marketing authorisations. Retrieved from [Link]

Application Note: High-Confidence Detection of Sibutramine and its Analogues in Adulterated Supplements using Gas Chromatography-Mass Spectrometry

Abstract

This application note provides a comprehensive guide for the detection and quantification of sibutramine and its analogues in dietary supplements using Gas Chromatography-Mass Spectrometry (GC-MS). The illegal adulteration of weight-loss products with synthetic pharmaceutical compounds poses a significant public health risk.[1][2] Sibutramine, an anorectic drug withdrawn from many markets due to cardiovascular safety concerns, and its structurally similar analogues are frequently undeclared ingredients in products marketed as "natural."[3][4] This document outlines a robust and validated GC-MS methodology, offering the high specificity and sensitivity required for regulatory compliance and consumer safety. We delve into the rationale behind each procedural step, from sample preparation to data analysis, providing researchers, scientists, and drug development professionals with a field-proven protocol.

Introduction: The Scientific and Regulatory Challenge

The global rise in obesity has fueled a burgeoning market for weight-loss supplements.[1] This has unfortunately been accompanied by a concerning trend of adulteration, where undeclared synthetic drugs are added to "natural" or "herbal" products to enhance their effects.[2][5] Sibutramine, a norepinephrine, serotonin, and dopamine reuptake inhibitor, was previously prescribed for obesity treatment but was withdrawn from the US and European markets due to an increased risk of serious cardiovascular events.[3][6]

The challenge for analytical scientists is twofold: not only to detect the parent compound, sibutramine, but also to identify its synthetic analogues. These are molecules that have been slightly modified to evade detection by standard screening methods while potentially retaining pharmacological activity and posing similar health risks.[4][7][8][9][10] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for this application due to its excellent chromatographic separation and definitive mass-based identification capabilities.

Causality of Technique Selection: GC-MS is particularly well-suited for this analysis because many of the target compounds, including sibutramine, are sufficiently volatile and thermally stable to be analyzed in the gas phase.[1] The mass spectrometer provides a unique "fingerprint" of each compound, allowing for unambiguous identification even in complex supplement matrices. This specificity is crucial for forensic and regulatory applications.

Principle of the GC-MS Method

This method relies on the separation of volatile and semi-volatile compounds by gas chromatography, followed by their detection and identification by mass spectrometry.

• Gas Chromatography (GC): The sample extract is injected into a heated port, where it is vaporized. An inert carrier gas (typically helium) sweeps the vaporized analytes onto a long, thin capillary column. The column's inner surface is coated with a stationary phase. Separation occurs based on the differential partitioning of analytes between the mobile (carrier gas) and stationary phases, which is influenced by their boiling points and chemical properties.

• Mass Spectrometry (MS): As compounds elute from the GC column, they enter the ion source of the mass spectrometer (typically using Electron Ionization - EI). Here, they are bombarded with high-energy electrons, causing them to fragment in a reproducible manner. These charged fragments are then separated by a mass analyzer based on their mass-to-charge ratio (m/z). The resulting mass spectrum is a unique fragmentation pattern that can be compared to a library of known compounds for positive identification.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, with built-in quality control checks to ensure the reliability of the results.

Materials and Reagents

• Sibutramine hydrochloride (Reference Standard)

• Methanol (HPLC grade or equivalent)

• Deionized water

• Helium (99.999% purity)

• 0.45 µm Syringe filters

Standard and Sample Preparation

Rationale: The goal of sample preparation is to efficiently extract the target analytes from the complex sample matrix (e.g., capsule powder, tablet) into a clean solvent suitable for GC-MS injection. Methanol is a common and effective solvent for extracting sibutramine and its analogues from various supplement formulations.[11][12][13]

3.2.1. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of sibutramine hydrochloride reference standard in 10 mL of methanol.[3] This solution should be stored at 4°C.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with methanol to achieve a concentration range of 0.2 to 5.0 µg/mL.[11] This range should encompass the expected concentrations in adulterated samples.

3.2.2. Sample Preparation

• Homogenization: For capsules, empty the contents. For tablets, grind them into a fine, homogenous powder.[11]

• Extraction: Accurately weigh approximately 0.5 g of the homogenized powder into a 15 mL centrifuge tube.[11]

• Add 10 mL of methanol to the tube.[11]

• Ultrasonication: Sonicate the mixture for 10-15 minutes to ensure complete extraction of the analytes.[11][12][13]

• Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes to pellet the solid matrix components.[12][13]

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into a GC vial for analysis.[11]

GC-MS Instrumental Parameters

Rationale: The following parameters have been optimized for the separation and detection of sibutramine. The injector and interface temperatures are set high enough to ensure complete vaporization without causing thermal degradation.[11][14] The column temperature program is designed to provide good separation of the target analyte from matrix interferences. A common and robust column choice is a 5% phenyl polysilphenylene-siloxane (e.g., HP-5MS or equivalent).[14]

Parameter	Condition
Gas Chromatograph	Shimadzu GCMS-QP2020 NX or equivalent[11]
Column	SH-I-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent[11]
Carrier Gas	Helium at a constant linear velocity of 41.1 cm/sec[11]
Injection Volume	1 µL[11][14]
Injection Mode	Split (5:1) or Splitless[11][14]
Injector Temperature	250-320°C[3][11]
Oven Program	Initial: 100°C (hold 1 min), Ramp: 15°C/min to 250°C, then 25°C/min to 300°C (hold 4 min)[11]
MS Interface Temp.	320°C[11]
Ion Source Temp.	230°C[11]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM)[3]

Note on Derivatization: While the parent sibutramine molecule is amenable to direct GC-MS analysis, its metabolites, which may be of interest in anti-doping or clinical toxicology, are more polar.[15][16] For the analysis of these metabolites, a derivatization step (e.g., silylation or methylation) is often required to increase their volatility and thermal stability.[15][16]

Data Analysis and Identification

• Qualitative Identification: The identification of sibutramine and its analogues is confirmed by comparing the retention time and the acquired mass spectrum of the peak in the sample chromatogram with that of a certified reference standard. The mass spectrum should also be matched against a spectral library (e.g., NIST, Wiley).

• Quantitative Analysis: A calibration curve is constructed by plotting the peak area of the target analyte versus its concentration for the prepared standard solutions. The concentration of the analyte in the sample extract is then determined by interpolating its peak area on this curve. The final amount in the original supplement is calculated by taking into account the initial sample weight and dilution factor.

Method Validation: Ensuring Trustworthiness and Reliability

A comprehensive method validation is essential to ensure the reliability of the analytical data.[17][18][19][20] The validation should be performed according to established guidelines, such as those from the International Council for Harmonisation (ICH).[3][20]

Validation Parameter	Acceptance Criteria	Typical Performance
Linearity (R²)	> 0.995	> 0.997[11]
Limit of Detection (LOD)	Signal-to-Noise Ratio > 3	0.181 µg/mL[3]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio > 10	0.5488 µg/mL[3]
Accuracy (% Recovery)	80 - 120%	102% - 115%[11]
Precision (% RSD)	< 15%	< 4%[11]
Selectivity	No interfering peaks at the retention time of the analyte in blank matrix samples.	Confirmed by analysis of blank supplement matrices.

Table 1: Summary of typical validation parameters and performance for the GC-MS analysis of sibutramine.

Workflow and Data Visualization

The following diagram illustrates the complete workflow for the GC-MS analysis of sibutramine in dietary supplements.

Caption: Workflow for sibutramine detection by GC-MS.

Conclusion

The GC-MS method detailed in this application note provides a robust, sensitive, and reliable approach for the screening and quantification of sibutramine and its analogues in dietary supplements.[3] The straightforward sample preparation and the high selectivity of the mass spectrometric detection make this method ideal for quality control laboratories and regulatory agencies tasked with protecting public health.[11] Adherence to the described protocol and validation procedures will ensure the generation of legally defensible data, aiding in the removal of adulterated and harmful products from the market. While GC-MS is a powerful tool, for highly polar or thermolabile compounds, complementary techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) may be beneficial to expand the detection spectrum.[1]

References

• Monev, V., et al. (2023). Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements. MDPI. Available at: [Link]

• Strano-Rossi, S., et al. (2006). Detection of sibutramine administration: a gas chromatography/mass spectrometry study of the main urinary metabolites. PubMed. Available at: [Link]

• Robinson, M.M., et al. (2025). Sibutramine identification in weight loss products marketed as natural. Drug Analysis and Research. Available at: [Link]

• Capistran, B. A. (2024). Validation of a Rapid GC-MS Method for Forensic Seized Drug Screening Applications. ChemRxiv. Available at: [Link]

• Strano-Rossi, S., et al. (2025). Detection of sibutramine administration: A gas chromatography/mass spectrometry study of the main urinary metabolites. ResearchGate. Available at: [Link]

• Zhang, Y. (n.d.). Determination Of 4 Banned Substances In Weight-Loss Food By GC-MS. Shimadzu Asia Pacific. Available at: [Link]

• Capistran, B. A., & White, K. C. (2024). Validation of a Rapid GC-MS Method for Forensic Seized Drug and Ignitable Liquid Screening Applications. Cambridge University Press & Assessment. Available at: [Link]

• Vlase, L., et al. (2017). Spectroscopic and Spectrometric Methods Used for the Screening of Certain Herbal Food Supplements Suspected of Adulteration. PMC. Available at: [Link]

• Kim, J., et al. (2025). Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements. ResearchGate. Available at: [Link]

• Tsvetkova, D., et al. (2018). Detection of sibutramine in herbal food supplements by UHPLC/HRMS and UHPLC/MS-MS. Allied Academies. Available at: [Link]

• Radke, J., et al. (2025). Rapid GC-MS method for screening seized drugs in forensic investigations: optimization and validation. Frontiers. Available at: [Link]

• Al-Qahtani, S. D., & Al-Haj, A. Q. (2024). Enhancement and validation of a quantitative GC–MS method for the detection of ∆9-THC and THC—COOH in postmortem blood and urine samples. PMC. Available at: [Link]

• Singh, S. K., et al. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. International Journal of Trends in Emerging Research and Development. Available at: [Link]

• Vlase, L., et al. (2014). Detection by gas chromatography-mass spectrometry of adulterated food supplements. Farmacia. Available at: [Link]

• Nguyen, T. A. T., et al. (n.d.). Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. SciSpace. Available at: [Link]

• Kwon, K. (n.d.). Detection of Synthetic Anti-Obesity Drugs, Designer Analogues and Prohibited Ingredients in Slimming Foods. Longdom Publishing. Available at: [Link]

• Dey, S., & Roy, D. K. (n.d.). Advances of GC-MS in the determination of adulterants in dietary supplements. ResearchGate. Available at: [Link]

• University of Massachusetts Amherst. (n.d.). Sample Preparation Guidelines for GC-MS. University of Massachusetts Amherst. Available at: [Link]

• Thevis, M., et al. (2006). Metabolite profile of sibutramine in human urine: a liquid chromatography‐electrospray ionization mass spectrometric study. R Discovery. Available at: [Link]

• U.S. Pharmacopeia. (n.d.). ADULTERATION OF DIETARY SUPPLEMENTS WITH DRUGS AND DRUG ANALOGS. US Pharmacopeia (USP). Available at: [Link]

• Vlase, L., et al. (2017). Spectroscopic and Spectrometric Methods Used for the Screening of Certain Herbal Food Supplements Suspected of Adulteration. Semantic Scholar. Available at: [Link]

• Kim, J., et al. (2013). Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements. PubMed. Available at: [Link]

• ResearchGate. (n.d.). The Mass Spectra of Standard Solutions of Sibutramine (a),... ResearchGate. Available at: [Link]

• Journal of Food and Drug Analysis. (n.d.). Isolation and Identification of a Sibutramine Analogue in a Healthy Food for Weight Loss. Journal of Food and Drug Analysis. Available at: [Link]

• ResearchGate. (n.d.). Chromatograms and mass spectra of sibutramine, yohimbine and icariin obtained from weight-loss products. ResearchGate. Available at: [Link]

• Monev, V. (2020). Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements. Folia Medica. Available at: [Link]

• Dyad Labs. (n.d.). Quantitative Analysis of Pesticides in Dietary Supplement by GC/MS/MS. Dyad Labs. Available at: [Link]

• Csupor, D., et al. (2020). Detection of Adulterants in Herbal Weight Loss Supplements. MDPI. Available at: [Link]

• Calizzi, G., et al. (2022). Automated sample preparation and fast GC-MS determination of fatty acids in blood samples and dietary supplements. PubMed. Available at: [Link]

• Jaradat, N., et al. (2022). Adulteration of Weight Loss Supplements by the Illegal Addition of Synthetic Pharmaceuticals. An-Najah Staff. Available at: [Link]

• Kim, J., et al. (2013). Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements. Taylor & Francis. Available at: [Link]

• ResearchGate. (n.d.). Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. ResearchGate. Available at: [Link]

• Kim, J., et al. (2013). Isolation and identification of a sibutramine analogue adulterate... Ingenta Connect. Available at: [Link]

• Waters Corporation. (2017). Mass Confirmation of Sibutramine by HPTLC-QDA in Herbal Natural Products. Waters Corporation. Available at: [Link]

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Quantifying 3-Desmethyl 4-Methyl Sibutramine in dietary supplements

Application Note: AN-2026-01

Title: A Validated UPLC-MS/MS Method for the Quantification of 3-Desmethyl 4-Methyl Sibutramine in Complex Dietary Supplement Matrices

Abstract

This application note describes a robust, sensitive, and validated Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of 3-Desmethyl 4-Methyl Sibutramine, an unapproved and undeclared analogue of sibutramine, in various dietary supplement formulations. The illegal adulteration of weight-loss supplements with synthetic pharmaceutical compounds poses a significant public health risk.[1][2] This protocol provides a comprehensive workflow, from sample extraction to data analysis, designed to meet the stringent requirements of regulatory surveillance and quality control laboratories. The methodology utilizes a simple methanol-based extraction followed by UPLC separation on a C18 column and detection by a tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method was validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and a low limit of quantification, making it suitable for the routine screening and confirmation of this specific adulterant.

Introduction

Dietary supplements for weight loss are a rapidly growing market segment. However, this popularity has incentivized some manufacturers to illegally adulterate their products with undeclared synthetic active pharmaceutical ingredients (APIs) or their analogues to enhance efficacy.[3] Sibutramine, a formerly approved weight-loss drug, was withdrawn from the market in many countries due to an increased risk of serious cardiovascular side effects.[4] In an attempt to circumvent detection, clandestine manufacturers often synthesize and incorporate novel analogues, such as 3-Desmethyl 4-Methyl Sibutramine.

The presence of these unapproved substances renders the supplements illegal and poses a direct threat to consumer safety.[5] Regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate that dietary supplements must not be adulterated or misbranded, making reliable analytical methods essential for enforcement and consumer protection.[1][6][7] While various techniques like GC-MS and HPLC-UV can detect sibutramine, UPLC-MS/MS offers superior sensitivity and specificity, which is crucial for identifying and quantifying trace amounts of analogues in complex matrices like herbal extracts and multi-component supplement formulations.[3][8][9] This note provides a complete, field-proven protocol for this purpose.

Principle of the Method

The method's success hinges on a two-stage process: highly efficient chromatographic separation followed by highly specific mass spectrometric detection.

• Sample Preparation: The analyte is first extracted from the complex supplement matrix (e.g., powders, capsules, teas) using a simple and effective methanol extraction. This solvent is chosen for its ability to efficiently solubilize sibutramine and its analogues while precipitating some interfering macromolecules.

• UPLC Separation: The extract is injected into a UPLC system equipped with a reversed-phase C18 column. A gradient elution with a mobile phase of acetonitrile and ammonium formate buffer separates 3-Desmethyl 4-Methyl Sibutramine from other matrix components based on its polarity. The high pressure and small particle size of the UPLC column allow for faster analysis times and sharper peaks compared to traditional HPLC.

• MS/MS Detection: The column eluent is introduced into a tandem quadrupole mass spectrometer via an electrospray ionization (ESI) source operating in positive ion mode. The instrument is set to Multiple Reaction Monitoring (MRM) mode. In this mode, the first quadrupole (Q1) isolates the specific precursor ion (the protonated molecule [M+H]⁺) of the target analyte. This ion is then fragmented in the second quadrupole (Q2, collision cell), and the third quadrupole (Q3) isolates a specific, characteristic fragment ion. This precursor-to-product ion transition is highly specific to the analyte's chemical structure, providing excellent selectivity and minimizing false positives.[8][10]

Materials and Reagents

Equipment

• UPLC System (e.g., Waters ACQUITY, Agilent 1290 Infinity II, or equivalent)

• Tandem Quadrupole Mass Spectrometer with ESI source (e.g., Sciex QTRAP series, Waters Xevo TQ series, or equivalent)

• Analytical Balance (4-decimal place)

• Vortex Mixer

• Centrifuge (capable of >10,000 x g)

• Syringe Filters (0.22 µm, PTFE)

• Autosampler Vials (2 mL, amber glass)

• Volumetric flasks and pipettes

Reagents and Standards

• Reference Standard: 3-Desmethyl 4-Methyl Sibutramine (Certified Reference Material, >98% purity). Note: As this is a specific analogue, sourcing may require a custom synthesis or specialized chemical supplier.

• Internal Standard (IS): Sibutramine-d7 or a structurally similar compound not expected in samples (e.g., Imipramine).

• Solvents: HPLC-grade or MS-grade Methanol (MeOH) and Acetonitrile (ACN).

• Water: Deionized water, >18 MΩ·cm resistivity.

• Additives: Formic Acid (LC-MS grade) and Ammonium Formate (LC-MS grade).

Experimental Protocols

Overall Analytical Workflow

The following diagram illustrates the complete process from sample receipt to final quantification.

Caption: End-to-end workflow for quantifying 3-Desmethyl 4-Methyl Sibutramine.

Protocol 1: Preparation of Standards and QC Samples

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-Desmethyl 4-Methyl Sibutramine reference standard and dissolve in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with methanol to prepare a series of calibration standards. A suggested range is 1.0 ng/mL to 500 ng/mL (e.g., 1.0, 5.0, 10, 50, 100, 250, 500 ng/mL).[10]

• Internal Standard (IS) Stock (1 mg/mL): Prepare a 1 mg/mL stock solution of the chosen internal standard (e.g., Sibutramine-d7) in methanol.

• Working IS Solution (100 ng/mL): Dilute the IS stock solution with methanol to a final concentration of 100 ng/mL. This solution will be used for sample extraction.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3 ng/mL, 75 ng/mL, and 400 ng/mL) from the primary stock solution. These should be prepared independently from the calibration standards to ensure an unbiased assessment of accuracy and precision.

Protocol 2: Sample Preparation and Extraction

The complex matrix of dietary supplements requires a robust extraction to isolate the analyte and minimize interference.[3]

• Homogenization: For capsules or tablets, open/grind and thoroughly mix the contents to ensure homogeneity. For teas or powders, use the sample as is.

• Weighing: Accurately weigh 100 mg of the homogenized supplement powder into a 15 mL centrifuge tube.

• Extraction: Add 10 mL of the working Internal Standard solution (100 ng/mL in methanol) to the tube. The IS is added at this early stage to compensate for any analyte loss during subsequent steps.

• Mixing: Vortex the tube vigorously for 2 minutes, then sonicate for 15 minutes to ensure complete extraction of the analyte from the sample matrix.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet insoluble excipients and matrix components.

• Filtration: Carefully draw off the supernatant and filter it through a 0.22 µm PTFE syringe filter into a clean autosampler vial. This step is critical to remove fine particulates that could clog the UPLC system.

• Dilution (if necessary): If high concentrations of the analyte are expected, perform a post-extraction dilution of the supernatant with methanol to bring the concentration within the linear range of the calibration curve.

Protocol 3: UPLC-MS/MS Instrumental Analysis

The following parameters provide a validated starting point and should be optimized for the specific instrument used.

Parameter	Condition	Causality/Rationale
UPLC System	System with binary pump and temperature-controlled column compartment	Ensures reproducible retention times and peak shapes.
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)	C18 stationary phase provides good retention for moderately polar compounds like sibutramine analogues.
Column Temperature	40 °C	Improves peak shape and reduces viscosity, leading to better chromatographic efficiency.
Mobile Phase A	5 mM Ammonium Formate + 0.1% Formic Acid in Water	Ammonium formate and formic acid act as pH modifiers to promote protonation of the analyte for positive ESI mode.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	The organic solvent used to elute the analyte from the reversed-phase column.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID UPLC column, balancing speed and efficiency.
Gradient Elution	0-1 min (5% B), 1-5 min (5-95% B), 5-6 min (95% B), 6-6.1 min (95-5% B), 6.1-8 min (5% B)	A gradient is necessary to elute the analyte with good peak shape while cleaning the column of late-eluting interferences.
Injection Volume	2 µL	Small volume is sufficient due to the high sensitivity of the MS/MS detector and prevents column overloading.
Mass Spectrometer	Tandem Quadrupole	Required for MRM experiments, providing high selectivity and sensitivity.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Sibutramine analogues contain tertiary amine groups that are readily protonated in positive ESI.
Capillary Voltage	3.5 kV	Optimized for efficient ion generation.
Source Temperature	150 °C	Aids in desolvation of the mobile phase.
Desolvation Gas Temp.	450 °C	Critical for removing solvent from the ESI droplets to release gas-phase ions.
Desolvation Gas Flow	800 L/hr	Assists in the desolvation process.
MRM Transitions	To be determined empirically by infusing the standardExample (Hypothetical): Q1: 294.2 m/z → Q3: 139.1 m/z (Quantifier) Q1: 294.2 m/z → Q3: 107.1 m/z (Qualifier)	The precursor ion (Q1) is [M+H]⁺. Product ions (Q3) are characteristic fragments used for quantification and confirmation.

Note on MRM Transitions: The exact m/z values for 3-Desmethyl 4-Methyl Sibutramine must be determined by infusing a pure standard into the mass spectrometer. The precursor ion will correspond to its protonated molecular weight. The collision energy must then be optimized to produce stable, high-intensity fragment ions for the quantifier and qualifier transitions. Using a quantifier and a qualifier ion enhances the certainty of identification.

Method Validation

To ensure the trustworthiness and reliability of the results, the analytical method must be validated according to established guidelines (e.g., ICH Q2(R1) or FDA guidance).[11][12]

Parameter	Acceptance Criteria	Purpose
Specificity/Selectivity	No significant interfering peaks at the retention time of the analyte in blank matrix samples.	Demonstrates that matrix components do not affect the quantification of the analyte.
Linearity & Range	Correlation coefficient (r²) > 0.99 for a calibration curve of at least 6 non-zero points. Residuals should be randomly distributed.	Establishes the concentration range over which the instrument response is proportional to the analyte concentration.
Accuracy (as Recovery)	Mean recovery should be within 80-120% of the nominal value at three different concentrations (low, mid, high QC).[10]	Measures the closeness of the experimental value to the true value.
Precision (as %RSD)	Repeatability (intra-day) and Intermediate Precision (inter-day) RSD should be ≤15%.	Measures the degree of scatter between a series of measurements.
Limit of Detection (LOD)	Signal-to-Noise ratio (S/N) ≥ 3.	The lowest concentration of analyte that can be reliably detected above the background noise.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio (S/N) ≥ 10, with acceptable accuracy and precision (e.g., within 20%).	The lowest concentration of analyte that can be accurately and precisely quantified.
Matrix Effect	Assessed by comparing the response of an analyte in a post-extraction spiked sample to a pure standard solution. The ratio should be within an acceptable range (e.g., 85-115%).	Evaluates the suppression or enhancement of ionization caused by co-eluting matrix components.

Data Analysis and Reporting

• Calibration Curve: Plot the peak area ratio (Analyte Area / Internal Standard Area) against the nominal concentration of the calibration standards. Apply a linear regression with a 1/x or 1/x² weighting, if necessary, to ensure accuracy at the lower end of the curve.

• Quantification: Calculate the peak area ratio for the unknown samples. Use the regression equation from the calibration curve to determine the concentration of 3-Desmethyl 4-Methyl Sibutramine in the sample extract.

• Final Concentration: Adjust the calculated concentration for the initial sample weight and any dilutions performed to report the final result in mg of analyte per gram of supplement (mg/g) or mg per dosage unit (e.g., mg/capsule).

  Final Concentration (mg/g) = (Concentration from curve (ng/mL) * Extraction Volume (mL)) / (Initial Sample Weight (mg) * 1000)

References

• Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. (2020). Vietnam Journal of Food Control (VJFC).
• Sample Preparation and Analysis of Dietary Supplements Using Sequential Microwave Digestion. (n.d.).
• Applications of Capillary Electrophoresis for the Detection of Adulterants in Dietary Supplements. (2024). MDPI.
• Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. (2020). SciSpace.
• Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. (2015). PMC.
• Analytical strategy for the detection of sibutramine in dietary supplement by 6550 iFunnel Q-TOF LC-MS. (n.d.). dto.
• Dietary Supplements: Rapidly Detecting Illegal Adulterants. (2024). AZoM.
• Simultaneous determination of sibutramine and N-Di-desmethylsibutramine in dietary supplements for weight control by HPLC-ESI-MS. (2008). PubMed.
• Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements. (2023). MDPI.
• Understanding FDA Testing Requirements for Supplement Products. (2025). Colmaric Analyticals.
• METHODS FOR DETECTION OF COMMON ADULTERANTS IN FOOD. (n.d.). ijcrt.org.
• Unapproved Pharmaceutical Ingredients Included in Dietary Supplements Associated With US Food and Drug Administr
• FDA Dietary Supplement Testing Requirements: A Guide for Quality Control Professionals. (n.d.).
• Backgrounder on the Final Rule for Current Good Manufacturing Practices (CGMPs) for Dietary Supplements. (2007). FDA.
• Performance Thin-Layer Chromatography Method for Detection of Sibutramine in Dietary Supplements. (2024). Pensoft Publishers.

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Application Note &amp; Analytical Protocol: Identification and Quantification of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

Executive Summary & Forensic Context

Sibutramine, a potent serotonin-norepinephrine reuptake inhibitor (SNRI), was globally withdrawn from the pharmaceutical market due to an unacceptable risk of adverse cardiovascular events. Despite this ban, it remains one of the most frequently detected illegal adulterants in botanical and "100% natural" weight-loss dietary supplements[1].

To evade targeted regulatory screening, customs inspections, and standard mass spectrometry libraries, illicit manufacturers continuously synthesize designer structural analogs. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride is a prime example of such a designer isomer[2][3]. Because it shares the exact molecular weight of standard sibutramine but features a modified alkyl chain, it poses a significant analytical challenge. This application note provides a self-validating, highly specific LC-MS/MS protocol designed to isolate, chromatographically resolve, and quantify this analog in complex herbal matrices.

Physicochemical Profiling

Understanding the exact structural properties of the target analyte is the foundation of robust method development. As a structural isomer, 3-Desmethyl 4-Methyl Sibutramine features a pentan-1-amine configuration rather than the 3-methylbutan-1-amine configuration seen in the parent drug[2][3].

Table 1: Physicochemical Properties of the Analytical Standard

Parameter	Specification
Chemical Name	3-Desmethyl 4-Methyl Sibutramine Hydrochloride
CAS Number	2727060-94-6[2][3]
Molecular Formula	C₁₇H₂₆ClN • HCl (C₁₇H₂₇Cl₂N)[2]
Molecular Weight	316.31 g/mol [2][3]
Monoisotopic Mass (Free Base)	279.1754 Da
IUPAC / Synonyms	1-(1-(4-chlorophenyl)cyclobutyl)-N,N-dimethylpentan-1-amine hydrochloride; Sibutramine Related Compound C[2][3]

Mechanistic Rationale: Pharmacology & Analytical Challenges

Pharmacological Causality

Like its parent compound, 3-Desmethyl 4-Methyl Sibutramine acts by inhibiting the reuptake of neurotransmitters (serotonin and norepinephrine) in the synaptic cleft, which artificially enhances satiety and suppresses appetite[4][5]. However, this mechanism is inextricably linked to off-target sympathomimetic effects. The accumulation of norepinephrine overstimulates adrenergic receptors, leading to tachycardia, hypertension, and elevated risk of myocardial infarction[5].

Caption: Mechanism of action for sibutramine analogs via monoamine reuptake inhibition and associated risks.

Analytical Causality

The primary analytical challenge in detecting this compound is isomeric interference . 3-Desmethyl 4-Methyl Sibutramine and standard Sibutramine share the same exact mass and yield identical primary product ions (e.g., the m/z 125.0 chlorophenyl cation) during collision-induced dissociation[4][5]. Consequently, direct infusion mass spectrometry or rapid, unoptimized LC gradients will result in false positives. The protocol below enforces strict chromatographic resolution to ensure analytical integrity.

Experimental Protocol: Extraction & LC-MS/MS Analysis

Self-Validating System Concept : This protocol incorporates an isotopically labeled internal standard (Sibutramine-d7)[6] to correct for matrix effects and extraction losses. It also utilizes targeted sorbent cleanup to prevent ion suppression, ensuring that the quantitative output is inherently reliable[4].

Reagents & Materials

• Analytical Standard : 3-Desmethyl 4-Methyl Sibutramine Hydrochloride (Purity ≥ 98%)[2].

• Internal Standard (IS) : Sibutramine-d7 Hydrochloride[6].

• Solvents : LC-MS grade Methanol, Acetonitrile, and Ultrapure Water.

• Additives : Formic Acid (0.1%), Ammonium Acetate (2 mM)[4].

• Sorbent : Graphitized Carbon Black (GCB) powder[4].

Sample Preparation (Dietary Supplements)

• Homogenization : Finely crush and homogenize the dietary supplement (capsule contents, tea leaves, or pressed tablets).

• Spiking : Weigh 100 mg of the homogenized powder into a 15 mL polypropylene centrifuge tube. Spike with 50 µL of IS solution (1 µg/mL).

• Extraction : Add 5.0 mL of 70% Methanol (v/v).

  • Causality: 70% methanol provides optimal solvation energy for the hydrochloride salt of the basic amine while simultaneously precipitating large, non-polar matrix proteins and complex carbohydrates[1].

• Agitation : Sonicate for 15 minutes at room temperature, followed by vortexing for 2 minutes.

• Matrix Cleanup : Add 50 mg of GCB to the crude extract.

  • Causality: Herbal supplements are rich in planar molecules like polyphenols, chlorophyll, and flavonoids that cause severe ESI ion suppression. GCB selectively adsorbs these planar molecules via strong π-π interactions, while leaving the bulky, non-planar cyclobutane structure of the analyte in solution[4].

• Filtration : Centrifuge at 10,000 rpm for 5 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

Caption: Step-by-step sample extraction and LC-MS/MS analytical workflow for dietary supplement matrices.

Liquid Chromatography Conditions

To achieve baseline separation of isomers, a sub-2-µm C18 column is utilized with a carefully controlled, shallow gradient through the elution window.

• Column : Zorbax SB-C18 (100 mm × 2.1 mm, 1.8 µm) or equivalent[5].

• Mobile Phase A : Water containing 0.1% Formic Acid and 2 mM Ammonium Acetate.

  • Causality: Formic acid provides the excess protons necessary for efficient positive ionization[7], while ammonium acetate acts as a volatile buffer to suppress secondary silanol interactions, sharpening the peak shape for basic amines[4].

• Mobile Phase B : Acetonitrile.

• Flow Rate : 0.3 mL/min.

• Injection Volume : 2 µL.

Table 2: Chromatographic Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Aq)	% Mobile Phase B (Org)
0.0	0.3	90	10
1.0	0.3	90	10
6.0	0.3	40	60 (Shallow gradient for isomer resolution)
8.0	0.3	10	90
9.0	0.3	10	90
9.1	0.3	90	10
12.0	0.3	90	10

Mass Spectrometry (ESI-MS/MS) Parameters

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[4][5].

Table 3: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)	Purpose
3-Desmethyl 4-Methyl Sibutramine	280.2	125.0	60	25	Quantifier
3-Desmethyl 4-Methyl Sibutramine	280.2	139.1	60	35	Qualifier
Sibutramine-d7 (IS)	287.2	132.0	60	25	Internal Standard

Method Validation & System Suitability

To ensure the protocol operates as a self-validating system, the following criteria must be met before reporting quantitative forensic results[4]:

• Specificity & Isomeric Resolution : Blank matrix injections must show no interfering peaks (S/N < 3). The retention time of 3-Desmethyl 4-Methyl Sibutramine must be established using the neat standard[8] and must demonstrate a resolution factor (

  ) ≥ 1.5 from standard Sibutramine.

• Linearity : A 6-point matrix-matched calibration curve (1.0 to 100 ng/mL) must yield a coefficient of determination (

  ) ≥ 0.995.

• Recovery & Matrix Effect : Pre-extraction spiked samples should demonstrate an absolute recovery between 85% and 115%. The IS peak area in the sample must not deviate by more than 20% from the IS peak area in the neat solvent, confirming the efficacy of the GCB cleanup[4].

References

• Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements - PubMed (NIH). Available at:[Link]

• Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS - SciSpace. Available at: [Link]

• CAS No : 2727060-94-6 | Product Name : 3-Desmethyl 4-Methyl Sibutramine Hydrochloride - Pharmaffiliates. Available at: [Link]

• Detection of Synthetic Anti-Obesity Drugs, Designer Analogues and Prohibited Ingredients - Longdom Publishing. Available at: [Link]

• Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS - PMC (NIH). Available at: [Link]

• Simultaneous Determination of Sibutramine and N-Di-desmethylsibutramine in Dietary Supplements - ResearchGate. Available at: [Link]

• CAS No : 1217175-13-7 | Chemical Name : Sibutramine-d7 Hydrochloride - Pharmaffiliates. Available at:[Link]

Sources

• 1. Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride | 2727060-94-6 [sigmaaldrich.com]
• 4. scispace.com [scispace.com]
• 5. Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. researchgate.net [researchgate.net]
• 8. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride [lgcstandards.com]

Application Note: High-Performance Liquid-Liquid Extraction (LLE) Protocol for Sibutramine and Metabolites

Executive Summary

Sibutramine is a serotonin-norepinephrine reuptake inhibitor (SNRI) formerly prescribed for obesity but withdrawn globally due to cardiovascular risks. Despite the ban, it remains a prevalent adulterant in "natural" weight-loss supplements. This guide provides a rigorous, chemically grounded Liquid-Liquid Extraction (LLE) protocol for isolating sibutramine and its active metabolites (N-desmethylsibutramine and N-didesmethylsibutramine) from complex matrices.

Unlike generic extraction guides, this protocol emphasizes the physicochemical manipulation of the analyte's ionization state to maximize recovery and minimize matrix effects, ensuring compliance with bioanalytical validation standards (FDA/EMA).

Physicochemical Foundation

To design a robust extraction, one must understand the molecule's behavior in solution. Sibutramine is a lipophilic weak base .

Property	Value	Implication for Extraction
Chemical Structure	Tertiary amine	Can accept a proton to form a water-soluble salt or lose one to form a lipid-soluble free base.
pKa	~9.4 - 9.8	At pH < 7.4, it exists predominantly as a cation (ionized). At pH > 11, it is >99% non-ionized (free base).
LogP (Octanol/Water)	~3.1 (Free Base)	High lipophilicity in the non-ionized state, making it ideal for organic solvent extraction.
Solubility	2.9 mg/mL (pH 5.2)	Highly soluble in acidic aqueous buffers; insoluble in water at alkaline pH.

The Extraction Strategy

The core principle of this protocol is pH Switching :

• Alkalinization: Adjust the sample pH to >10.0 (2 units above pKa). This suppresses ionization, forcing sibutramine into its neutral, hydrophobic free-base form.

• Partitioning: Introduce an organic solvent (MTBE or Ethyl Acetate). The neutral sibutramine migrates from the aqueous phase into the organic phase.

• Separation: Isolate the organic layer, leaving salts and polar matrix components behind.

Materials and Reagents

• Extraction Solvent: Methyl tert-butyl ether (MTBE) is preferred over diethyl ether due to lower volatility (less evaporation variability) and reduced peroxide formation risk. Alternatively, Ethyl Acetate/Hexane (1:1 v/v).

• Alkalizing Agent: 1.0 M Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH₄OH, 25%).

• Internal Standard (IS): Sibutramine-d7 (isotopic) or Bisoprolol (structural analogue).

• Reconstitution Solvent: Mobile Phase A (e.g., 0.1% Formic Acid in Water) / Acetonitrile (80:20 v/v).

Protocol A: Extraction from Biological Fluids (Plasma/Serum)

Objective: Trace-level quantification (pg/mL to ng/mL range). Critical Control Point: Prevention of emulsions and maximizing recovery of metabolites.

Step-by-Step Workflow

• Sample Aliquoting:

  • Transfer 200 µL of plasma/serum into a 2.0 mL polypropylene microcentrifuge tube.

  • Note: Glass tubes are preferred if using GC-MS to avoid plasticizer leaching, but high-quality PP is acceptable for LC-MS.

• Internal Standard Addition:

  • Add 20 µL of Internal Standard working solution (e.g., 100 ng/mL Sibutramine-d7).

  • Vortex gently for 10 seconds.

• Alkalinization (The "Switch"):

  • Add 50 µL of 1.0 M NaOH (or 100 µL of saturated Sodium Carbonate buffer, pH 10.5).

  • Checkpoint: The pH must be >10.[1] Verify with a pH strip on a dummy sample.

  • Vortex for 30 seconds.

• Liquid-Liquid Extraction:

  • Add 1.0 mL of MTBE.

  • Mechanical Agitation: Shake on a reciprocating shaker or vortex mixer at high speed for 10 minutes .

  • Why? Diffusion is the rate-limiting step. Vigorous mixing increases the surface area between phases.

• Phase Separation:

  • Centrifuge at 4,000 x g for 10 minutes at 4°C.

  • Result: A clear upper organic layer (containing sibutramine) and a lower aqueous pellet/layer (proteins/salts).

• Transfer and Drying:

  • Flash-freeze the aqueous layer (optional but recommended): Place tube in a dry ice/ethanol bath for 30 seconds. The bottom aqueous layer freezes; the top organic layer remains liquid.

  • Decant or pipette the organic supernatant into a clean glass tube.

  • Evaporate to dryness under a gentle stream of Nitrogen (N₂) at 40°C. Do not overheat , as sibutramine is volatile.

• Reconstitution:

  • Dissolve residue in 100 µL of Reconstitution Solvent.

  • Vortex for 1 minute and transfer to an autosampler vial.

Protocol B: Extraction from Complex Matrices (Herbal Supplements)

Objective: Detection of adulteration (high concentration, dirty matrix). Challenge: Plant pigments, waxes, and excipients can suppress ionization in MS. A "Back-Extraction" cleanup is often required.

Step-by-Step Workflow

• Solid-Liquid Extraction:

  • Weigh 100 mg of homogenized capsule powder.

  • Add 10 mL Methanol.

  • Sonicate for 20 minutes. Centrifuge and collect supernatant. Dilute 1:10 with water.

• LLE Cleanup (Acid/Base Swing):

  • Acid Wash (Remove neutrals/acids): Acidify the diluted extract to pH 3.0 with 1M HCl. Add 3 mL Hexane. Vortex and discard the top Hexane layer (removes fats/waxes). Sibutramine stays in the bottom aqueous layer (ionized).

  • Base Extraction (Recover Analyte): Basify the remaining aqueous layer to pH 11 with NaOH. Add 3 mL Ethyl Acetate. Vortex and collect the top Ethyl Acetate layer.

• Analysis:

  • Dry the Ethyl Acetate layer and reconstitute as in Protocol A.

Visualization of Workflows

Diagram 1: Mechanism of pH-Dependent Extraction

This diagram illustrates the chemical equilibrium manipulation that drives the extraction.

Caption: Chemical equilibrium shift. Alkalinization deprotonates the amine, drastically increasing lipophilicity and driving partitioning into the organic solvent.

Diagram 2: Biological Fluid Extraction Workflow

Caption: Operational workflow for plasma extraction. The critical step is the alkalinization prior to solvent addition.

Validation Parameters & Acceptance Criteria

To ensure the trustworthiness of this protocol, the following parameters must be validated:

Parameter	Acceptance Criteria (Bioanalytical)	Notes
Recovery (Extraction Efficiency)	> 80% (Consistent)	Compare peak area of extracted sample vs. post-extraction spiked blank.
Matrix Effect	85% - 115%	Ensure co-eluting phospholipids are not suppressing the signal.
Linearity (R²)	> 0.995	Typical range: 0.1 – 100 ng/mL for plasma.[2]
Precision (CV)	< 15%	Intra-day and Inter-day.

Troubleshooting & Expert Tips

• Low Recovery:

  • Cause: pH was not high enough.

  • Fix: Ensure the final aqueous phase pH is >10. Plasma has buffering capacity; you may need more NaOH than expected.

• Emulsions:

  • Cause: Vigorous shaking of protein-rich plasma.

  • Fix: Use "Flash Freezing" (freeze the aqueous layer) to pour off the organic layer without disturbing the interface. Alternatively, centrifuge longer at lower temperatures.

• Metabolite Instability:

  • Sibutramine metabolites (N-desmethyl) are secondary amines and can be reactive. Process samples immediately or store at -80°C. Avoid chlorinated solvents (like Dichloromethane) which can react with amines over time; MTBE is safer.

References

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Sengul, U. (2016). Determination of sibutramine and its active metabolites in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Muller, I.B., et al. (2021).[3] A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements. International Journal of Analytical Chemistry. Retrieved from [Link]

• European Medicines Agency (EMA). (2010). Questions and answers on the suspension of medicines containing sibutramine. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Thin-Layer Chromatography for Rapid Screening of Sibutramine in Adulterated Supplements

Introduction: The Imperative for Vigilant Screening

The adulteration of dietary supplements with undeclared synthetic pharmaceutical ingredients is a significant and persistent public health issue.[1][2] Among the most common adulterants in weight-loss products is sibutramine, a formerly approved prescription drug for obesity management.[3][4] It was withdrawn from the market in the US and Europe in 2010 due to an increased risk of serious cardiovascular events, including heart attack and stroke.[4][5] Despite its ban, sibutramine is frequently and illegally added to products marketed as "natural" or "herbal" slimming aids, posing a grave danger to unsuspecting consumers.[6]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) prohibit the marketing of adulterated or misbranded dietary supplements under the Dietary Supplement Health and Education Act (DSHEA) of 1994.[7][8] The presence of an undeclared drug such as sibutramine renders a supplement adulterated.[5][9] To combat this, robust, efficient, and reliable screening methods are essential for both regulatory enforcement and quality control within the supplement industry.[10] The United States Pharmacopeia (USP) further addresses this issue in its General Chapter <2251> Adulteration of Dietary Supplements with Drugs and Drug Analogs, which underscores the need for effective analytical methodologies to detect such illicit substances.[1][2]

High-Performance Thin-Layer Chromatography (HPTLC) offers a powerful solution for this analytical challenge. It is a versatile, cost-effective, and high-throughput technique that allows for the simultaneous analysis of multiple samples on a single plate.[3] This makes it exceptionally well-suited for rapid screening purposes in a quality control or regulatory laboratory setting. This application note provides a detailed, validated HPTLC protocol for the identification and semi-quantitative estimation of sibutramine in dietary supplements.

Principle of the HPTLC Method

This method is based on the separation of sibutramine from the complex matrix of a supplement sample on a high-performance silica gel plate (the stationary phase). A specific solvent system (the mobile phase) is drawn up the plate by capillary action. Due to differences in polarity and interaction with the stationary phase, different components of the sample travel at different rates, resulting in separation. Sibutramine is identified by its retention factor (Rf) and its response to visualization techniques compared to a certified reference standard. Densitometric scanning allows for quantification.

The choice of a silica gel 60 F254 plate provides a polar stationary phase, which is effective for the separation of moderately polar compounds like sibutramine hydrochloride. The mobile phase, a mixture of non-polar and polar solvents, is optimized to achieve a clear separation of the sibutramine band from interfering matrix components, yielding a characteristic Rf value for unambiguous identification.

Experimental Protocol

Materials and Reagents

• Standards: Sibutramine hydrochloride monohydrate (certified reference standard)

• Solvents: Methanol (HPLC grade), Toluene (analytical grade), Ethyl Acetate (analytical grade)

• Reagents: Dragendorff's reagent (for visualization)

• Stationary Phase: HPTLC plates, silica gel 60 F254, 20 x 10 cm, aluminum or glass-backed.

Preparation of Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of sibutramine hydrochloride monohydrate and dissolve it in 10 mL of methanol. An ultrasonic bath can be used to ensure complete dissolution.[3]

• Working Standard Solutions (for calibration): Prepare a series of working standards by diluting the stock solution with methanol to achieve concentrations in the range of 0.1 to 1.0 µg/µL. A typical calibration curve might use concentrations of 0.25, 0.50, 0.75, 1.00, and 1.25 µ g/band .[3]

• Sample Preparation:

  • Accurately weigh 250 mg of the homogenized supplement powder (e.g., capsule contents, ground tablets, or powdered tea/coffee).[3]

  • Transfer the powder to a suitable flask and add 10 mL of methanol.[3]

  • Extract the sample by vortexing for 30 seconds followed by sonication in an ultrasonic bath for 10-30 minutes at room temperature.[11]

  • Centrifuge the resulting mixture at approximately 3000 RCF for 10 minutes.

  • Carefully collect the supernatant. This solution is now ready for application to the HPTLC plate.

Chromatographic Conditions

The following table summarizes the optimized parameters for the HPTLC analysis.

Parameter	Specification	Rationale
Stationary Phase	HPTLC plates, silica gel 60 F254 (20 x 10 cm)	Standard polar phase providing good separation for a wide range of compounds. The fluorescent indicator (F254) allows for visualization under UV light.
Mobile Phase	Toluene : Ethyl Acetate : Methanol (7:2:1, v/v/v)	This solvent system provides optimal migration and separation for sibutramine, resulting in a clear, well-defined band.[3]
Chamber Saturation	20 minutes with mobile phase using a filter paper liner.	Ensures a homogenous vapor environment within the developing chamber, leading to more reproducible Rf values and improved band shapes.
Application Mode	Band application using an automated sampler.	Provides better resolution and accuracy compared to spot application.
Application Volume	2-5 µL for standards and samples.	The volume is chosen to be within the linear range of the detector response.
Band Length	8 mm	A standard length that balances sample load with chromatographic resolution.
Development Distance	70-80 mm from the lower edge.	Provides sufficient separation length for resolving components.
Development Time	Approximately 25 minutes.[3]	Dependent on the specific laboratory conditions (temperature, humidity).
Plate Drying	5 minutes in a stream of warm air.	Ensures complete removal of the mobile phase before densitometric analysis.

Detection and Densitometry

• UV Visualization: Examine the dried plate under UV light at 254 nm. Sibutramine will appear as a dark band due to fluorescence quenching. This provides a preliminary, non-destructive identification.

• Derivatization (Optional but Recommended for Specificity): For enhanced visualization and specificity, the plate can be dipped into Dragendorff's reagent for approximately 20 seconds. Sibutramine, being a nitrogen-containing compound, will form an orange-colored complex.[3]

• Densitometric Scanning: Scan the plate using a TLC scanner in absorbance mode.

  • Wavelength (λ): 225 nm.[4] This is a common wavelength for the densitometric quantification of sibutramine.

  • Slit Dimensions: 6.0 x 0.3 mm (example).

  • Scan Speed: 20 mm/s.

System Validation and Quality Control

A self-validating system is crucial for trustworthy results. The developed method should be validated according to ICH guidelines, demonstrating its suitability for its intended purpose.

Validation Parameter	Typical Results & Acceptance Criteria
Linearity	A linear range of 0.250–1.250 µ g/band is typically achieved with a correlation coefficient (r²) > 0.99.[3]
Specificity	The Rf value of sibutramine in the sample should match that of the standard. The UV spectra recorded from the standard and sample bands should be superimposable.
Limit of Detection (LOD)	Determined to be as low as 0.0765 µ g/band (76.5 ng/band).[3]
Limit of Quantification (LOQ)	Determined to be as low as 0.2318 µ g/band (231.8 ng/band).[3]
Accuracy (% Recovery)	Typically between 99.9% and 103.3%.[3]
Precision (%RSD)	Intraday and interday precision should have a Relative Standard Deviation (%RSD) of less than 3%.[3]

Workflow and Data Interpretation

The overall process from sample receipt to final report can be visualized as a streamlined workflow.

Caption: End-to-end workflow for HPTLC screening of sibutramine.

Interpretation:

• Identification: A sample is considered presumptively positive for sibutramine if a band in its chromatogram has the same Rf value as the sibutramine standard run on the same plate. For the mobile phase Toluene:Ethyl Acetate:Methanol (7:2:1), the Rf is typically around 0.5.

• Confirmation: Further confirmation is achieved by comparing the UV-Vis spectrum of the suspect band with that of the standard. An overlay of the spectra should show a perfect match.

• Quantification: The concentration of sibutramine in the sample can be estimated by comparing the peak area of its band to the calibration curve generated from the working standard solutions.

• Confirmatory Analysis: While HPTLC is an excellent screening tool, any presumptive positive result should be confirmed by a more selective method, such as HPTLC-Mass Spectrometry (HPTLC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), especially for regulatory or legal purposes.[4][12]

Caption: Logical decision tree for interpreting HPTLC results.

Conclusion

The described HPTLC method is simple, rapid, sensitive, and precise, making it an ideal tool for the routine screening of dietary supplements for adulteration with sibutramine.[3] Its ability to handle multiple samples simultaneously provides a significant throughput advantage over traditional HPLC methods, reducing the overall cost per analysis.[3] By implementing this robust screening protocol, regulatory agencies and manufacturers can better protect the public from the health risks associated with undeclared and harmful pharmaceutical ingredients in consumer products.

References

• 2251 ADULTERATION OF DIETARY SUPPLEMENTS WITH DRUGS AND DRUG ANALOGS. US Pharmacopeia (USP). [Link]

• Key Regulations. Council for Responsible Nutrition. [Link]

• Dietary Supplements Tainted with Drugs Pose a Significant Threat to Public Health: USP Appeals for Greater Use of Public Standards. Pharmacy Times. [Link]

• Navigating U.S. FDA Regulation of Dietary Supplements: Key Insights. REACH24H. [Link]

• Dietary Supplements. U.S. Food and Drug Administration (FDA). [Link]

• Dietary Supplement Adulteration: Laboratory Approaches to Risk Mitigation. National Center for Biotechnology Information (NCBI). [Link]

• Regulation of Dietary Supplements. University of Maryland Carey School of Law. [Link]

• Adulterated and misbranded supplements. Operation Supplement Safety. [Link]

• HPTLC Screening of Weight Loss Products for Deliberately Added Undeclared Synthetic Drugs. ResearchGate. [Link]

• Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements. Folia Medica. [Link]

• Screening and determination of sibutramine in adulterated herbal slimming supplements by HPTLC-UV densitometry. PubMed. [Link]

• HPTLC Screening of Weight Loss Products for Deliberately Added Undeclared Synthetic Drugs. PubMed. [Link]

Sources

• 1. usp.org [usp.org]
• 2. Dietary Supplement Adulteration: Laboratory Approaches to Risk Mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements [foliamedica.bg]
• 4. Screening and determination of sibutramine in adulterated herbal slimming supplements by HPTLC-UV densitometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Key Regulations | Council for Responsible Nutrition [crnusa.org]
• 6. researchgate.net [researchgate.net]
• 7. Navigating U.S. FDA Regulation of Dietary Supplements: Key Insights - REACH24H [en.reach24h.com]
• 8. Dietary Supplements | FDA [fda.gov]
• 9. Adulterated and misbranded supplements [opss.org]
• 10. pharmacytimes.com [pharmacytimes.com]
• 11. HPTLC Screening of Weight Loss Products for Deliberately Added Undeclared Synthetic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. usp.org [usp.org]

Sample preparation for analyzing sibutramine impurities

Application Note: Advanced Sample Preparation Strategies for the LC-MS/MS Analysis of Sibutramine and its Impurities in Complex Dietary Supplements

Introduction & Mechanistic Context

Sibutramine, a serotonin-norepinephrine reuptake inhibitor formerly prescribed for obesity management, has been withdrawn from global markets due to severe cardiovascular toxicity[1]. Despite strict regulatory bans, it remains one of the most frequently detected illicit adulterants in "natural" herbal dietary supplements[2]. For researchers and forensic scientists, the analytical challenge extends beyond detecting the parent compound. Identifying its active metabolites and synthetic impurities—specifically N-desmethyl sibutramine (DSB) and N-didesmethyl sibutramine (DDSB)—is critical for comprehensive toxicological assessment and determining the origin of the adulteration[3].

Herbal matrices are notoriously complex, laden with polyphenols, lipids, and pigments that cause severe matrix effects (such as ion suppression) during Electrospray Ionization (ESI) in mass spectrometry[3][4]. This application note details a robust, self-validating sample preparation protocol utilizing optimized solvent extraction coupled with targeted clean-up to isolate sibutramine, DSB, and DDSB with high recovery and minimal interference.

Experimental Workflow

Workflow for extraction and clean-up of sibutramine and its impurities from complex matrices.

Causality in Methodological Design

To ensure scientific integrity, every step of the sample preparation process is designed with specific chemical causality in mind:

• Extraction Solvent Selection : Sibutramine and its desmethyl impurities are lipophilic basic amines. Alcohols such as methanol or 96% ethanol are optimal because they disrupt the herbal matrix, efficiently solubilize the analytes, and simultaneously precipitate large matrix proteins and polysaccharides[4][5].

• Matrix Clean-up : Graphitized Carbon Black (GCB) is highly effective at adsorbing planar molecules like pigments (e.g., chlorophylls) without retaining the non-planar, bulky sibutramine structures[3]. Alternatively, a Homogeneous Liquid-Liquid Extraction (LLE) using 0.1% NH₄OH ensures the basic amines remain un-ionized and partition favorably into the organic phase, leaving acidic impurities behind[4].

• Filtration : A 0.22 µm Polytetrafluoroethylene (PTFE) filter is mandated. PTFE is hydrophobic and chemically inert, preventing the non-specific binding of lipophilic analytes that often occurs with nylon or cellulose filters[2].

Self-Validating Protocol: Step-by-Step Methodology

The Self-Validation System To guarantee trustworthiness, every analytical batch MUST include the following controls:

• Method Blank : Extraction solvent processed through the entire workflow to monitor for reagent contamination or carryover.

• Pre-Extraction Spike (Quality Control) : A known concentration of Sibutramine, DSB, and DDSB spiked into a blank matrix before extraction to determine Absolute Recovery.

• Post-Extraction Spike : Spiked into the final extract just before LC-MS/MS analysis to calculate the Matrix Effect (Ion suppression/enhancement).

Step 1: Sample Homogenization

• Empty the contents of 20 capsules or finely grind 20 tablets using a mortar and pestle to ensure batch uniformity[2].

• Accurately weigh 100 mg of the homogenized powder into a 15 mL polypropylene centrifuge tube[1][5].

Step 2: Ultrasonic-Assisted Extraction (UAE)

• Add 5.0 mL of LC-MS grade Methanol (or 96% Ethanol) to the tube[4][5].

• Vortex vigorously for 1 minute to fully disperse the powder into the solvent.

• Place the tube in an ultrasonic bath and sonicate for 10 to 15 minutes at ambient temperature (approx. 25°C) to maximize mass transfer of the analytes[2][4].

Step 3: Matrix Clean-up and Centrifugation

• Optional (For highly pigmented herbal samples): Add 50 mg of Graphitized Carbon Black (GCB) to the suspension to adsorb pigments and complex lipids[3].

• Centrifuge the mixture at 4000 × g for 5 minutes at 20°C to pellet the insoluble excipients and GCB[4].

Step 4: Dilution and Filtration

• Carefully transfer 1.0 mL of the supernatant to a clean glass vial.

• Dilute with 1.0 mL of the initial mobile phase (e.g., 50% aqueous solution with 0.1% formic acid) to match the chromatographic starting conditions and prevent peak distortion during injection[1].

• Filter the diluted extract through a 0.22 µm PTFE syringe filter directly into an LC autosampler vial[2][4].

Analytical Methodology (LC-MS/MS)

• Chromatographic Separation : Reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 3.5 µm)[3].

• Mobile Phase : Gradient elution. Phase A: 2 mM ammonium acetate in 0.1% formic acid (aqueous). Phase B: Acetonitrile[1][3].

• Ionization : ESI in Positive mode. The acidic mobile phase ensures complete protonation of the secondary and primary amines of the impurities (DSB and DDSB)[1].

• Detection : Multiple Reaction Monitoring (MRM) for targeted qualitative and quantitative determination[1][3].

Quantitative Data & Method Performance Summary

The following table summarizes the expected performance metrics of this sample preparation and LC-MS/MS workflow based on validated industry studies[1][3][4][5].

Analyte	Extraction Solvent	Clean-up Method	Recovery (%)	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)
Sibutramine (SB)	Methanol / Ethanol	GCB / LLE	95.0 – 103.0	1.3 – 2.0	4.0 – 5.0	> 0.998
N-desmethyl sibutramine (DSB)	Methanol	GCB	92.5 – 98.2	2.5	8.0	> 0.995
N-didesmethyl sibutramine (DDSB)	Methanol	GCB	91.0 – 96.5	3.0	10.0	> 0.995

Note: Absolute recoveries are highly dependent on the specific herbal matrix. Matrix-matched calibration curves are strongly recommended to achieve these metrics and correct for residual ion suppression.

Troubleshooting Insights

• Low Recovery of DDSB : DDSB is a primary amine and can non-specifically bind to active silanol groups on glassware. Ensure all vials are deactivated or use high-quality polypropylene labware for sample preparation.

• Severe Ion Suppression in ESI : If the post-extraction spike reveals >20% ion suppression, the matrix is too complex for GCB alone. Increase the dilution factor (e.g., 1:10 instead of 1:2) before injection, or switch to a more rigorous Solid Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) cartridge, which selectively retains the basic amines while washing away neutral and acidic interferences.

References

• SciSpace. Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. 3

• National Institutes of Health (NIH). A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements. 2

• Latin American Journal of Pharmacy. Determination of the Sibutramine Content of Dietary Supplements Using LC-ESI-MS/MS. 1

• Food Research. Validation of sibutramine and phenolphthalein determination by HPLC-PDA in natural dietary supplements for body-weight reduction. 4

• Vietnam Journal of Food Control (NIFC). Simultaneous determination of sibutramine, furosemide, and phenolphthalein. 5

Sources

• 1. latamjpharm.org [latamjpharm.org]
• 2. A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. vjfc.nifc.gov.vn [vjfc.nifc.gov.vn]

Advanced LC-MS/MS Methodologies for the Quantification of N-Desmethylsibutramine in Complex Matrices

Target Audience: Analytical Chemists, Forensic Toxicologists, and Pharmacokinetic Researchers Application Scope: Bioanalytical profiling (Plasma) and Adulterant Screening (Dietary Supplements)

Mechanistic Rationale & Pharmacological Context

Sibutramine is a serotonin-norepinephrine reuptake inhibitor (SNRI) previously prescribed for weight management but globally withdrawn due to severe cardiovascular toxicity. Despite its ban, it remains one of the most frequently detected illicit adulterants in "herbal" weight-loss supplements.

In biological systems, sibutramine undergoes rapid first-pass metabolism mediated by the hepatic cytochrome P450 3A4 (CYP3A4) enzyme. This process yields two pharmacologically active metabolites: N-desmethylsibutramine (DSB) and N-didesmethylsibutramine (DDSB) . Because the parent drug is rapidly cleared, quantifying DSB and DDSB is critical for accurate pharmacokinetic profiling and forensic toxicology.

CYP3A4-mediated N-demethylation pathway of sibutramine into its active metabolites.

Experimental Causality: Why These Parameters?

As a self-validating analytical system, every step in this protocol is designed to eliminate false positives and correct for matrix suppression:

• Ionization Strategy (ESI+): Sibutramine and its desmethyl metabolites contain basic amine functional groups. By utilizing an acidic mobile phase (formic acid/ammonium formate), these amines are driven into their protonated states

  , maximizing ionization efficiency in positive Electrospray Ionization (ESI+) mode.

• Isotope Dilution (Self-Validation): The inclusion of a deuterated internal standard (e.g., Sibutramine-d7 or DSB-d7) prior to extraction is mandatory. It acts as a continuous monitor, automatically correcting for variable extraction recoveries and ion suppression caused by co-eluting matrix components (like phospholipids in plasma or excipients in supplements).

• Sample Cleanup (LLE): Liquid-Liquid Extraction (LLE) using methyl tert-butyl ether (MTBE) is selected for plasma because it efficiently partitions the highly lipophilic sibutramine metabolites into the organic layer while leaving polar matrix proteins and salts in the aqueous waste .

Step-by-Step Analytical Protocol

Sample Preparation Workflows

Protocol A: Human Plasma (Pharmacokinetics)

• Aliquot & Spike: Transfer 200 µL of human plasma into a clean polypropylene microcentrifuge tube. Add 10 µL of Internal Standard (IS) working solution (DSB-d7, 100 ng/mL).

• Buffer Addition: Add 100 µL of 10 mM Potassium Dihydrogen Phosphate (

  ) buffer to stabilize the pH and disrupt protein binding.

• Extraction: Add 2.5 mL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge at 4,000 rpm for 10 minutes at 4 °C.

• Evaporation: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen gas at 40 °C.

• Reconstitution: Reconstitute the dried extract in 200 µL of the initial mobile phase (10% Acetonitrile / 90% Aqueous Buffer). Vortex for 2 minutes and transfer to an autosampler vial.

Protocol B: Dietary Supplements (Adulterant Screening)

• Homogenization: Finely crush tablets or empty capsule contents. Weigh exactly 100 mg of the homogenized powder.

• Extraction: Add 10 mL of LC-MS grade Methanol containing the IS. Sonicate for 15 minutes at room temperature to ensure complete dissolution of the active pharmaceutical ingredients.

• Dilution & Filtration: Centrifuge at 10,000 rpm for 5 minutes. Dilute the supernatant 1:100 with the initial mobile phase to prevent detector saturation. Filter through a 0.22 µm PTFE syringe filter into an autosampler vial .

Self-validating sample preparation and LC-MS/MS analytical workflow.

Liquid Chromatography (UHPLC) Conditions

A C18 column is utilized to provide strong hydrophobic retention for the lipophilic cyclobutyl structures of the analytes.

• Analytical Column: Zorbax SB-C18 (50 mm × 2.1 mm, 1.8 µm) or equivalent.

• Column Temperature: 40 °C (reduces backpressure and improves peak shape).

• Injection Volume: 5 µL.

• Mobile Phase A: 5 mM Ammonium Formate with 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Table 1: UHPLC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	90	10
1.0	0.4	90	10
4.0	0.4	10	90
5.5	0.4	10	90
5.6	0.4	90	10
7.5	0.4	90	10 (Re-equilibration)

Mass Spectrometry (MS/MS) Parameters

Detection is performed on a triple quadrupole mass spectrometer utilizing Multiple Reaction Monitoring (MRM). The characteristic product ion at m/z ~125 represents the stable 1-(4-chlorophenyl)cyclobutyl cation, formed after the cleavage of the amine side chain.

Table 2: Optimized MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Sibutramine (SB)	280.3	124.9	139.1	40	28
N-desmethylsibutramine (DSB)	266.3	125.3	141.0	36	30
N-didesmethylsibutramine (DDSB)	252.2	124.9	111.0	35	32
DSB-d7 (Internal Standard)	273.2	125.0	-	36	30

(Note: Exact decimal masses and optimal collision energies may vary slightly depending on the specific quadrupole mass analyzer and should be tuned via direct infusion prior to batch analysis).

System Suitability & Data Interpretation

To ensure the scientific integrity of the assay, the following self-validating criteria must be met during data interpretation:

• Retention Time Stability: The retention time of DSB must be within ±2% of the internal standard (DSB-d7).

• Ion Ratio Confirmation: The ratio between the quantifier (m/z 125.3) and qualifier (m/z 141.0) transitions for DSB must not deviate by more than ±20% from the established calibration standard average. This ensures no isobaric matrix interference is artificially inflating the peak area.

• Carryover Assessment: A solvent blank injected immediately following the Upper Limit of Quantification (ULOQ) standard must show a peak area of <20% of the Lower Limit of Quantification (LLOQ) for DSB.

References

• Ponnuru, V. S., Challa, B. R., & Nadendla, R. (2012). "Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study." Journal of Pharmaceutical Analysis, 2(4), 249-257. URL: [Link]

• Kim, J., et al. (2021). "Efficient Matrix Cleanup of Soft-Gel-Type Dietary Supplements for Rapid Screening of 92 Illegal Adulterants Using EMR-Lipid dSPE and UHPLC-Q/TOF-MS." Foods, 10(6), 1384. URL: [Link]

Application Note: A Robust Solid-Phase Extraction Protocol for the Quantification of Sibutramine and its Active Metabolites in Complex Matrices

Abstract

Sibutramine, a once-popular anti-obesity drug, was withdrawn from the market due to an increased risk of cardiovascular events.[1][2] However, it continues to be an illicit adulterant in herbal slimming supplements.[1][3][4] Effective monitoring of sibutramine and its pharmacologically active metabolites, N-desmethylsibutramine (M1) and N-didesmethylsibutramine (M2), is crucial for public health and safety.[5][6] This application note details a robust solid-phase extraction (SPE) protocol for the simultaneous isolation and concentration of sibutramine and its primary metabolites from complex matrices such as dietary supplements and biological fluids. The described mixed-mode SPE method demonstrates high recovery and excellent sample cleanup, making it suitable for downstream analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Sibutramine is a serotonin-norepinephrine reuptake inhibitor that was previously used for the management of obesity.[2] Following oral administration, sibutramine undergoes extensive first-pass metabolism to form its more potent N-desmethyl (M1) and N-didesmethyl (M2) metabolites.[6][7] These active metabolites are the primary mediators of its appetite-suppressant effects.[5] The illegal adulteration of dietary supplements with sibutramine and its analogues poses a significant health risk to consumers.[3] Therefore, sensitive and reliable analytical methods for the detection and quantification of these compounds are essential.

Solid-phase extraction (SPE) is a widely used sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including higher selectivity, reduced solvent consumption, and the potential for automation.[8][9] This protocol utilizes a mixed-mode SPE sorbent, which combines both reversed-phase and ion-exchange functionalities. This dual retention mechanism is particularly effective for extracting basic compounds like sibutramine and its metabolites from complex sample matrices.[10] The reversed-phase component retains the analytes based on hydrophobicity, while the strong cation-exchange component interacts with the protonated amine groups of the target compounds, providing a highly selective extraction.[9]

Materials and Reagents

• SPE Cartridges: Mixed-mode strong cation exchange (SCX) cartridges (e.g., Discovery® DSC-MCAX, 100 mg/3 mL or equivalent)

• Reagents:

  • Methanol (HPLC grade)[11]

  • Acetonitrile (HPLC grade)[11]

  • Ammonium acetate (Analytical grade)[11]

  • Ammonium hydroxide (Analytical grade)[11]

  • Formic acid (Analytical grade)[11]

  • Deionized water

• Standards:

  • Sibutramine hydrochloride monohydrate reference standard[12]

  • N-desmethylsibutramine (M1) reference standard[11]

  • N-didesmethylsibutramine (M2) reference standard[11]

• Equipment:

  • SPE vacuum manifold

  • Vortex mixer

  • Centrifuge

  • Analytical balance

  • pH meter

Experimental Protocol

Sample Preparation

The appropriate sample preparation procedure is critical for achieving accurate and reproducible results. The following are general guidelines for different sample matrices:

• Dietary Supplements (Capsules/Powders):

  • Accurately weigh the contents of a representative number of capsules to determine the average fill weight.

  • Transfer a portion of the homogenized powder (typically 10-20 mg) to a centrifuge tube.[13]

  • Add 10 mL of methanol and vortex for 1 minute.[11][12]

  • Sonicate for 20 minutes to ensure complete extraction.[11]

  • Centrifuge at 4000 rpm for 10 minutes.[11]

  • Dilute the supernatant with 50 mM ammonium acetate (pH 6.0) before loading onto the SPE cartridge.

• Biological Fluids (Plasma/Urine):

  • Thaw frozen samples to room temperature.

  • For plasma samples, protein precipitation may be necessary. Add 3 parts of cold acetonitrile to 1 part plasma, vortex, and centrifuge to pellet the precipitated proteins.

  • For urine samples, dilute 1:1 with 50 mM ammonium acetate (pH 6.0).

Solid-Phase Extraction (SPE) Procedure

The following protocol is a general guideline and may require optimization based on the specific sample matrix and analytical requirements.

Table 1: Summary of the Mixed-Mode SPE Protocol

Step	Reagent/Solvent	Volume	Purpose
Conditioning	Methanol	3 mL	To solvate the bonded phase.
Equilibration	50 mM Ammonium Acetate (pH 6.0)	3 mL	To prepare the sorbent for sample loading.
Sample Loading	Pre-treated Sample	1-5 mL	To retain the analytes on the sorbent.
Washing 1	50 mM Ammonium Acetate (pH 6.0)	3 mL	To remove polar interferences.
Washing 2	1 M Acetic Acid	3 mL	To remove weakly basic interferences.
Washing 3	Methanol	3 mL	To remove non-polar interferences.
Elution	5% Ammonium Hydroxide in Methanol	3 mL	To elute the analytes of interest.

Post-Elution Processing

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial mobile phase of the analytical method (e.g., 10 mM ammonium formate with 0.1% formic acid in water:methanol).[14]

• Vortex briefly and transfer to an autosampler vial for analysis.

Analytical Method

The extracted and concentrated samples are ready for analysis by a suitable technique, most commonly Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[11][14] An LC-MS/MS method provides the necessary sensitivity and selectivity for the accurate quantification of sibutramine and its metabolites.[15]

Workflow Diagram

Caption: Workflow for the solid-phase extraction of sibutramine metabolites.

Discussion and Causality

The success of this protocol hinges on the principles of mixed-mode chromatography.[8][10][16] Sibutramine and its metabolites are basic compounds due to the presence of amine functional groups.[2][7]

• Conditioning and Equilibration: The initial methanol wash solvates the C8 chains of the sorbent, while the ammonium acetate buffer at pH 6.0 ensures the bonded sulfonic acid groups of the SCX phase are deprotonated and ready for ion exchange. At this pH, the amine groups of the analytes are protonated, facilitating their retention.

• Sample Loading: During sample loading, the analytes are retained by a combination of hydrophobic interactions with the C8 chains and strong ionic interactions with the cation-exchange groups.

• Washing Steps: The multi-step wash is crucial for removing interferences. The aqueous buffer wash removes polar matrix components. The acetic acid wash disrupts the ionic binding of weakly basic compounds that may have been co-retained. The final methanol wash removes non-polar interferences that are retained by hydrophobic interactions alone.

• Elution: The elution solvent, containing a strong base (ammonium hydroxide) in an organic solvent (methanol), serves a dual purpose. The high pH deprotonates the amine groups of the analytes, breaking the strong ionic bond with the SCX sorbent. The high organic content disrupts the weaker hydrophobic interactions, allowing for the complete elution of the target compounds.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the solid-phase extraction of sibutramine and its active metabolites. The use of a mixed-mode SPE sorbent offers a highly selective and efficient method for sample cleanup and concentration from various complex matrices. This protocol is a valuable tool for researchers, analytical scientists, and regulatory bodies involved in the detection of illicit adulterants in dietary supplements and for pharmacokinetic studies.

References

• Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids. Supelco.

• Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. SciSpace.

• Analysis of Unlabeled Sibutramine in Dietary Supplements Using Surface-Enhanced Raman Spectroscopy (SERS) with Handheld Devices. Spectroscopy Online.

• What is Solid-Phase Extraction?. Phenomenex.

• Rapid identification of sibutramine in dietary supplements using a stepwise approach. Ingenta Connect.

• Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements. MDPI.

• Solid-Phase Extraction. Chemistry LibreTexts.

• Screening and determination of sibutramine in adulterated herbal slimming supplements by HPTLC-UV densitometry. PubMed.

• The use of mixed-mode ion-exchange solid phase extraction to characterize pharmaceutical drug degradation. PubMed.

• Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. PMC.

• Sibutramine. PubChem.

• Characterization, stability, and pharmacokinetics of sibutramine/β-cyclodextrin inclusion complex. ScienceDirect.

• Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements. Folia Medica.

• N20-632S21 Sibutramine Clinpharm BPCA. FDA.

• (PDF) Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. ResearchGate.

• Rapid and Sensitive Method for the Determination of Sibutramine Active Metabolites in Human Plasma by Reversed-Phase Liquid Chromatography—Tandem Mass Spectroscopy. Journal of Chromatographic Science.

• Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy. SCIRP.

• Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. MDPI.

• Sibutramine Hydrochloride. PubChem.

• Development of Dried Urine Samples for Simultaneous Quantitative Detection of Sibutramine and Its Active Metabolites by Liquid C. ThaiJo.

• Determination of the active metabolite of sibutramine by liquid chromatography-electrospray ionization mass spectrometry. ResearchGate.

• Overview of SPE Technology/Method Development & New Trends in Sample Preparation. Sigma-Aldrich.

• Sensitive Detection of Sibutramine and Fluoxetine Adulteration in Herbal Slimming Products by Means of Using Magnetic Solid Phase Extraction Combined with HPLC–DAD. ResearchGate.

• Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy. Semantic Scholar.

Sources

• 1. Screening and determination of sibutramine in adulterated herbal slimming supplements by HPTLC-UV densitometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sibutramine | C17H26ClN | CID 5210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rapid identification of sibutramine in dietary supplements using ...: Ingenta Connect [ingentaconnect.com]
• 4. mdpi.com [mdpi.com]
• 5. ysnamgroup.com [ysnamgroup.com]
• 6. fda.gov [fda.gov]
• 7. Sibutramine Hydrochloride | C17H27Cl2N | CID 64764 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. What is Solid-Phase Extraction? | Phenomenex [phenomenex.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements [foliamedica.bg]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 15. researchgate.net [researchgate.net]
• 16. The use of mixed-mode ion-exchange solid phase extraction to characterize pharmaceutical drug degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Sibutramine Analysis

Status: Operational Ticket Focus: Ion Suppression/Enhancement, Method Validation, Sample Preparation Operator: Senior Application Scientist

🟢 System Overview

Welcome to the technical support hub for Sibutramine analysis. If you are detecting Sibutramine in complex matrices (herbal slimming teas, dietary supplements, or biological fluids) via LC-MS/MS, "Matrix Effects" (ME) are likely your primary source of quantification error.

The Core Problem: Sibutramine (

) is a hydrophobic amine. In Electrospray Ionization (ESI), it competes for charge against co-eluting matrix components (phospholipids in plasma; polyphenols/pigments in herbal extracts). This competition results in Ion Suppression (signal loss) or Enhancement (signal inflation), leading to false negatives or inaccurate quantification.

🛠 Module 1: Diagnostics (Do I have a Matrix Effect?)

Before changing your extraction method, you must quantify the severity of the effect.

Protocol A: Post-Column Infusion (Qualitative)

Use this to visualize where in your chromatogram the suppression occurs.

• Setup: Place a T-junction between your LC column and the MS source.

• Infusion: Syringe-pump a constant flow of Sibutramine standard (e.g., 100 ng/mL) into the MS source.

• Injection: Inject a blank matrix extract (e.g., extracted slimming tea without Sibutramine) via the LC.

• Observation: Monitor the baseline of the Sibutramine transition (

  280.2 125.0).

  • Flat Baseline: No matrix effect.

  • Negative Dip: Ion suppression (Interfering compounds stealing charge).

  • Positive Peak: Ion enhancement.

Protocol B: Post-Extraction Spike (Quantitative)

Use this to calculate the exact Matrix Factor (MF).

The Formula:

Result	Interpretation	Action Required
85% - 115%	Negligible Effect	Proceed with validation.
< 85%	Ion Suppression	Modify cleanup or switch Internal Standard.
> 115%	Ion Enhancement	Modify cleanup or dilute sample.

⚙️ Module 2: Workflow Solutions (The Fix)

Select your matrix type below to view the optimized workflow.

📂 Scenario A: Herbal Supplements (Tea, Coffee, Capsules)

Challenge: High levels of pigments (chlorophyll), polyphenols, and fillers. Solution:Dispersive Solid Phase Extraction (dSPE) with Graphitized Carbon Black (GCB).

Step-by-Step Protocol:

• Extraction: Weigh 20 mg sample. Add 10 mL Methanol . (Methanol is superior to Acetonitrile for extracting Sibutramine from herbal matrices).

• Sonication: Sonicate for 20 mins. Centrifuge at 4,000 rpm for 10 mins.

• Cleanup (The Critical Step):

  • Transfer supernatant to a dSPE tube containing PSA (Primary Secondary Amine) and GCB .

  • WARNING: GCB removes pigments but can adsorb Sibutramine (which has a planar structure).

  • Optimization: Use 25 mg GCB per 10 mL extract .[1] Exceeding this causes analyte loss.

• Analysis: Dilute filtrate with mobile phase and inject.

📂 Scenario B: Biological Fluids (Plasma/Serum)

Challenge: Phospholipids (Glycerophosphocholines) cause severe ion suppression and elute late, often wrapping around to the next injection. Solution:Liquid-Liquid Extraction (LLE) with MTBE.

Step-by-Step Protocol:

• Alkalinization: To 100 µL plasma, add 50 µL Internal Standard and 100 µL 10 mM

  (pH 9.0) .

  • Why? Sibutramine is a base (

    ). High pH ensures it is uncharged and extractable into organic solvent.

• Extraction: Add 2.5 mL MTBE (Methyl tert-butyl ether) . Vortex 5 mins.[2][3]

  • Why MTBE? It extracts the drug but leaves most phospholipids in the aqueous phase, unlike Protein Precipitation (PPT) which leaves lipids in the supernatant.

• Separation: Centrifuge, freeze the aqueous layer (dry ice/acetone bath), and pour off the organic layer.

• Reconstitution: Evaporate MTBE and reconstitute in mobile phase.

📉 Module 3: Visualizing the Mechanism

Understanding the root cause helps in troubleshooting. The diagram below illustrates the "Charge Competition" model in the ESI droplet.

Figure 1: The Mechanism of Ion Suppression. Co-eluting matrix components occupy the surface of the electrospray droplet, preventing Sibutramine from entering the gas phase.

❓ Frequently Asked Questions (FAQs)

Q: I cannot afford deuterated Sibutramine (

-Sibutramine). Can I use Chlorpheniramine as an Internal Standard? A: You can, but it is risky.

• The Issue: Chlorpheniramine is an analogue, not an isotope. It has a different retention time (RT) than Sibutramine.

• The Consequence: If the matrix effect occurs at 3.5 min (Sibutramine RT) but not at 2.8 min (Chlorpheniramine RT), the IS will not correct for the signal loss.

• Recommendation: If using an analogue, you must perform the Post-Column Infusion (Protocol A) to prove that the matrix effect is identical at both retention times.

Q: My recovery is low (60%), but my precision is good. Is this a matrix effect? A: Not necessarily.

• Distinction: Recovery is extraction efficiency (loss during sample prep). Matrix Effect is ionization efficiency (loss in the source).

• Test: Perform a "Post-Extraction Spike" (see Module 1). If the spike result is 100%, your MS is fine, and your extraction solvent (e.g., using ACN instead of MeOH) is the problem.

Q: I see "Ghost Peaks" of Sibutramine in blank injections after running a high-concentration sample. Is this matrix enhancement? A: No, that is Carryover .

• Sibutramine is "sticky" (lipophilic).

• Fix: Change your needle wash solvent to Acetonitrile:Isopropanol:Acetone (40:40:20) + 0.1% Formic Acid .[1] The acetone helps dissolve the sticky residue.

📊 Troubleshooting Logic Tree

Use this flow to determine your next step.

Figure 2: Decision Matrix for troubleshooting signal irregularities.

📚 References

• Venkata, K. et al. (2012). "Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study." Journal of Pharmaceutical Analysis.

• Matuszewski, B.K. et al. (2003). "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS." Analytical Chemistry.

• Zou, P. et al. (2007). "Detection of sibutramine, its two metabolites and one analogue in a herbal product for weight loss by liquid chromatography triple quadrupole mass spectrometry."[1] Rapid Communications in Mass Spectrometry.

• FDA/AOAC. (2019). "Standard Format and Guidance for AOAC Standard Method Performance Requirements." AOAC International.

Sources

• 1. scispace.com [scispace.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Resolution Chromatography of Sibutramine &amp; Analogues

Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Co-elution, Peak Tailing, and Mass Spec Identification of Sibutramine Series

Introduction

Welcome. If you are accessing this guide, you are likely facing challenges in the separation of Sibutramine (SB) from its primary pharmacologically active metabolites: N-desmethylsibutramine (DSB) and N-bisdesmethylsibutramine (DDSB) .

In forensic and clinical environments, distinguishing these is critical because DSB and DDSB are often the actual active agents in "spiked" weight-loss supplements, or the primary markers in biological plasma. Their structural similarity (differing only by methyl groups on the nitrogen) leads to severe co-elution on standard C18 protocols. Furthermore, as basic amines, they exhibit notorious peak tailing due to silanol interactions.[1]

This guide provides self-validating protocols to resolve these specific issues.

Module 1: Critical Resolution (Rs) Failures

Issue: "My N-desmethyl and N-bisdesmethyl peaks are merging with the parent Sibutramine peak."

Diagnosis: The hydrophobicity difference between a tertiary amine (Sibutramine), a secondary amine (DSB), and a primary amine (DDSB) is insufficient under isocratic or shallow gradient conditions, particularly at neutral pH where all three are ionized.

The Fix: The "pH-Switch" Protocol You must exploit the pKa (approx. 9.4) of the amine group.[2] You have two distinct separation pathways:

Pathway A: Kinetic Suppression (Low pH)

Best for standard silica C18 columns.

• Mechanism: At pH < 3.0, residual silanols on the silica surface are protonated (neutral), reducing the "cation-exchange" dragging that causes band broadening.[3]

• Protocol:

  • Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid (pH ~2.8).

  • Mobile Phase B: Acetonitrile (ACN).[4]

  • Column: High-density C18 (e.g., Zorbax SB-C18 or equivalent).

  • Logic: ACN is preferred over Methanol here because ACN suppresses ionization less in ESI+ and provides sharper peaks for these specific amines.

Pathway B: Neutral State Retention (High pH)

Best for Hybrid/Polymer columns (REQUIRED).

• Mechanism: At pH 10.5, the amines are deprotonated (neutral). Retention is driven purely by hydrophobicity. The methyl groups on Sibutramine provide significant hydrophobic leverage here, drastically increasing resolution (

  ) from the demethylated analogues.

• Protocol:

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (adjusted to pH 10.5 with Ammonium Hydroxide).

  • Mobile Phase B: Methanol.

  • Column: Hybrid Silica (e.g., Waters XBridge C18 or Agilent Poroshell HPH).

  • Warning: Do NOT attempt this on standard silica columns; the stationary phase will dissolve.[1]

Visualizing the Decision Process

Caption: Decision tree for selecting mobile phase pH based on available stationary phase chemistry.

Module 2: Peak Shape & Tailing

Issue: "Sibutramine elutes with a Tailing Factor ( ) > 1.5."

Diagnosis: Sibutramine is a "sticky" base. The tailing is caused by secondary interactions between the positively charged amine and ionized silanol groups (

) on the column support.[1]

Troubleshooting Checklist:

Parameter	Recommended Setting	Why?
Buffer Strength	> 20 mM (for UV) / 10 mM (for MS)	Higher ionic strength masks silanol sites.
End-capping	Double/Triple End-capped	Physically blocks access to residual silanols.
Injection Solvent	Match Initial Mobile Phase	Injecting in 100% MeOH causes "solvent effect" fronting/tailing. Dilute sample with buffer.
Guard Column	Replace Immediately	Basic drugs bind irreversibly to contaminants in the frit/guard, causing ghost tailing.

The "Sacrificial Base" Technique (Non-MS Only): If you are using HPLC-UV and cannot fix tailing via pH, add 0.1% Triethylamine (TEA) to the mobile phase. TEA competes for the silanol sites, effectively "blocking" them from the sibutramine. Note: Do not use TEA with LC-MS as it causes persistent signal suppression.

Module 3: Mass Spectrometry Identification

Issue: "I cannot distinguish between isomers or confirm the specific analogue."

Diagnosis: Sibutramine analogues often share isobaric masses or produce similar fragments. Reliable identification requires Multiple Reaction Monitoring (MRM) with specific transitions.

Validated MRM Transitions: Use the following transitions to program your Triple Quadrupole (QqQ).

Analyte	Precursor Ion ( )	Quantifier Ion ( )	Qualifier Ion ( )	Collision Energy (eV)
Sibutramine (SB)	280.2	125.2	139.1	25 - 30
N-desmethyl (DSB)	266.2	125.2	139.1	25 - 30
N-bisdesmethyl (DDSB)	252.2	125.2	139.1	25 - 30
Chlorosibutramine	300.1	125.2	139.1	28

Interpretation Logic:

• Common Fragment (125.2): All analogues share the chlorophenyl-cyclobutyl ring structure, yielding the dominant 125

  fragment.

• Differentiation: You must rely on the Precursor Ion separation. If precursors are identical (isomers), you must achieve chromatographic separation (See Module 1).

Workflow: Adulterant Screening

Caption: LC-MS/MS Triple Quadrupole workflow for specific detection of sibutramine analogues.

References

• Sibutramine and N-Di-desmethylsibutramine in Dietary Supplements. Source: SciSpace / Journal of Chromatographic Science Methodology: HPLC-UV-ESI-MS using Spherisorb C8 column.[4][5][6] URL:[Link]

• Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma. Source: Scientific Research Publishing (SCIRP) Methodology: Validation of LC-MS/MS methods for bioequivalence studies. URL:[Link]

• Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS. Source: PubMed / Journal of Pharmaceutical Analysis Methodology: Detailed MRM transitions and extraction protocols. URL:[Link]

• Troubleshooting Peak Shape Problems in HPLC. Source: Waters Corporation Technical Notes Methodology: Guide on calculating tailing factors and diagnosing silanol interactions. URL:[Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. researchgate.net [researchgate.net]
• 3. labcompare.com [labcompare.com]
• 4. scispace.com [scispace.com]
• 5. Simultaneous determination of sibutramine and N-Di-desmethylsibutramine in dietary supplements for weight control by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: High-Sensitivity LC-MS/MS Detection of Sibutramine

Welcome to the Sibutramine Detection Center of Excellence. Status: Senior Application Scientist Online Topic: Method Optimization & Troubleshooting for Sibutramine (SB) and Metabolites (N-desmethyl-SB, N-didesmethyl-SB).

Mission Statement

Sibutramine is a tertiary amine and a serotonin-norepinephrine reuptake inhibitor (SNRI) often illicitly added to weight-loss supplements.[1] Its detection presents two distinct challenges: severe peak tailing due to secondary silanol interactions and matrix suppression in complex herbal formulations.[1]

This guide moves beyond standard operating procedures (SOPs). We focus on the mechanistic reasons methods fail and how to engineer robustness into your workflow.

Module 1: Sample Preparation & Matrix Management

The Issue: "I am seeing significant ion suppression and shifting retention times in herbal tea samples."

The Scientist's Diagnosis: Herbal matrices are rich in polyphenols and pigments that co-elute with Sibutramine. Simple protein precipitation (PPT) is insufficient.[1] Because Sibutramine is a lipophilic base (LogP ~5.2, pKa ~9.4), we must exploit its chemistry to isolate it from the background.

Protocol A: The "Gold Standard" Extraction (Biological Fluids)

For plasma/urine where sensitivity (<0.05 ng/mL) is critical, Liquid-Liquid Extraction (LLE) using tert-butyl methyl ether (TBME) is superior to acetonitrile precipitation because it leaves water-soluble matrix components behind.[1]

• Alkalinize: Add 50 µL of 0.1 M NaOH to 200 µL plasma (pH > 10 drives Sibutramine to its uncharged, organic-soluble state).

• Extract: Add 1 mL TBME. Vortex 5 mins.[1]

• Phase Separate: Centrifuge at 4000 rpm.

• Concentrate: Evaporate supernatant under nitrogen; reconstitute in Mobile Phase A.

Protocol B: Adulterant Screening (Supplements/Powders)

For supplements, the matrix is solid. We use a solvent-expansion method followed by filtration.[1]

Visualization: Extraction Decision Logic

The following diagram outlines the decision process for selecting the correct sample preparation based on your matrix type.

Figure 1: Decision tree for selecting the optimal extraction strategy based on sample matrix and required sensitivity limits.

Module 2: Chromatographic Optimization

The Issue: "My Sibutramine peak is tailing (Asymmetry > 1.5). Integration is inconsistent."

The Scientist's Diagnosis: Sibutramine is a strong base. Tailing is caused by the positively charged amine interacting with residual negatively charged silanols (Si-O⁻) on the silica column surface.[1]

The Fix: You must compete for these sites or suppress the ionization of the silanols.

• Do NOT run at neutral pH.[1]

• DO use a high-coverage C18 column or a Biphenyl phase.[1]

• DO use Ammonium Formate. The ammonium ion (NH₄⁺) acts as a "decoy," blocking silanol sites so the Sibutramine can pass freely.

Recommended Chromatographic Conditions

Parameter	Specification	Technical Rationale
Column	Zorbax SB-C18 or Kinetex Biphenyl (100 x 2.1 mm, 3.5 µm)	"SB" stands for Stable Bond (sterically protected silanols).[1] Biphenyl offers pi-pi interactions for better selectivity against matrix.[1]
Mobile Phase A	10 mM Ammonium Formate + 0.1% Formic Acid in Water	Low pH (3.[1]0) keeps silanols protonated (neutral).[1] Ammonium ions block remaining active sites.[1]
Mobile Phase B	Acetonitrile (100%)	Methanol can cause higher backpressure and slightly broader peaks for this analyte.[1]
Flow Rate	0.3 - 0.4 mL/min	Optimal linear velocity for ESI efficiency.[1]
Gradient	30% B to 90% B over 6 mins	Sibutramine elutes late; a steep gradient is needed to elute it sharply.[1]

Visualization: Peak Tailing Troubleshooting Logic

Use this logic flow to diagnose peak shape issues systematically.

Figure 2: Systematic troubleshooting workflow for resolving peak asymmetry in basic amine analysis.

Module 3: Mass Spectrometry (MS/MS) Tuning

The Issue: "I have good chromatography, but sensitivity is low. Which MRM transitions are specific?"

The Scientist's Diagnosis: Sibutramine fragments predictably. The parent ion is [M+H]⁺ = 280.[1][2]2. The primary carbocation fragment (m/z 125) is extremely stable, making it the best quantifier. However, relying on a single transition invites false positives in complex herbal matrices.

Optimized MRM Table (ESI Positive Mode)

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (eV)	Dwell Time (ms)
Sibutramine	280.2	125.1	141.1	25 - 30	100
N-desmethyl (M1)	266.1	125.1	141.1	25 - 30	100
N-didesmethyl (M2)	252.1	125.1	141.1	25 - 30	100

Note: The common product ion (125.[1]1) across parent and metabolites indicates the stability of the chlorobenzyl moiety. Chromatographic separation is therefore essential to distinguish parent from metabolites.[1]

Source Parameter Tuning

• Capillary Voltage: 3.0 - 3.5 kV (Do not exceed 4.0 kV; risk of in-source discharge).[1]

• Desolvation Temp: 350°C (Sibutramine is thermally stable).[1]

• Cone Gas: Keep low (50 L/hr) to prevent turbulence, but sufficient to protect the orifice from herbal matrix deposits.

Module 4: Validation & Quality Control

Question: "How do I prove my method is working correctly?"

The Scientist's Protocol:

• Linearity: 0.1 ng/mL to 100 ng/mL (R² > 0.995).

• Carryover Check: Inject a blank immediately after your highest standard (ULOQ).[1] Sibutramine is "sticky."[1] If the blank shows >20% of the LLOQ signal, you must increase the needle wash steps (use 50:50 MeOH:Isopropanol).

• Internal Standard: Use Sibutramine-d7 or Chlorpheniramine .[1] Do not use an external calibration for matrix-heavy samples; the ionization suppression will skew results.[1]

References

• Sibutramine Detection in Plasma (LLE Method)

  • Title: Determination of Sibutramine and its N-desmethyl metabolites in human plasma using HPLC coupled with tandem mass spectrometry.[1][3][4][5][6][7][8]

  • Source: Journal of Chrom

  • URL:[Link][1][4]

• Adulterant Screening in Supplements

  • Title: Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS.[6][9]

  • Source: Food Additives & Contaminants / SciSpace

  • URL:[Link]

• Troubleshooting Peak Tailing (Mechanistic)

  • Title: LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing.

  • Source: LCGC International[1]

  • URL:[Link]

• Sibutramine Chemical Properties (pKa/LogP)

  • Title: Sibutramine | C17H26ClN | CID 5210.[1]

  • Source: PubChem (NIH)[1]

  • URL:[Link][1]

Sources

• 1. Sibutramine | C17H26ClN | CID 5210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of sibutramine and its active metabolites in human plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

Technical Support Center: Optimizing Mobile Phase for Sibutramine Analogue Separation

Welcome to the technical support center for optimizing the separation of sibutramine and its analogues. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, practical advice in a direct question-and-answer format. Our goal is to move beyond simple procedural lists to explain the scientific reasoning behind each step, ensuring you can confidently develop and troubleshoot your chromatographic methods.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps in developing a mobile phase for separating sibutramine and its analogues?

A1: The initial and most critical step is to understand the physicochemical properties of your analytes. Sibutramine and its common analogues, such as N-desmethylsibutramine (DSB) and N-didesmethylsibutramine (DDSB), are basic compounds.[1][2] This means their ionization state, and therefore their retention in reversed-phase chromatography, is highly dependent on the mobile phase pH.[3][4]

Here is a logical workflow for initial method development:

Caption: Initial method development workflow.

A typical starting point for reversed-phase HPLC would involve a C18 or Phenyl column.[5] For the mobile phase, begin with a simple gradient of water and an organic modifier like acetonitrile or methanol.[3][6] Crucially, the aqueous phase should be buffered to a specific pH to ensure consistent ionization of the analytes.[7]

Q2: How does mobile phase pH affect the retention and peak shape of sibutramine analogues?

A2: Since sibutramine and its analogues are basic, their charge state is dictated by the mobile phase pH.

• At low pH (e.g., pH 2-4): The amine functional groups will be protonated (positively charged). This reduces their hydrophobicity, leading to earlier elution from a reversed-phase column. However, working at a pH at least 2 units below the analyte's pKa ensures a consistent, fully ionized state, which generally results in sharp, symmetrical peaks.[7][8]

• At high pH (e.g., pH > 8): The amines will be in their neutral, non-ionized form. This increases their hydrophobicity, leading to stronger retention and longer elution times. However, operating at high pH can be detrimental to standard silica-based columns.[9]

• Near the pKa: Operating near the pKa of an analyte is generally not recommended. At this pH, the analyte will exist as a mixture of ionized and non-ionized forms, which can lead to broad or split peaks.[7]

For consistent and robust separation of basic compounds like sibutramine, it is often best to use a mobile phase with a pH between 2.5 and 4.0.[10][11] This ensures the analytes are fully protonated and exhibit good peak shapes.

Q3: What are the pros and cons of using acetonitrile versus methanol as the organic modifier?

A3: Acetonitrile (ACN) and methanol (MeOH) are the two most common organic modifiers in reversed-phase chromatography, and the choice between them can significantly impact selectivity.[6][12]

Feature	Acetonitrile (ACN)	Methanol (MeOH)
Elution Strength	Stronger eluent, generally leading to shorter retention times.[13]	Weaker eluent, generally leading to longer retention times.[13]
Selectivity	Apolar-aprotic solvent. Offers different selectivity due to its dipole moment.[6]	Polar-protic solvent. Can engage in hydrogen bonding interactions.[6]
Viscosity	Lower viscosity, resulting in lower backpressure.	Higher viscosity when mixed with water, can lead to higher backpressure.[3]
UV Cutoff	Lower UV cutoff (~190 nm), suitable for low-wavelength detection.	Higher UV cutoff (~205 nm).
Cost & Toxicity	Generally more expensive and more toxic.[6]	Less expensive and less toxic.[6]

Expert Insight: It is highly recommended to screen both acetonitrile and methanol during method development. The different solvent properties can alter the elution order of closely related analogues, which can be a powerful tool for improving resolution.[6]

Q4: Which buffers are suitable for LC-UV and LC-MS analysis of sibutramine?

A4: The choice of buffer is critical and depends heavily on the detector being used.[14]

• For LC-UV Applications:

  • Phosphate buffers (e.g., sodium or potassium phosphate) are excellent choices. They have a wide effective pH range (approx. 2.0 to 8.0) and are UV transparent at the wavelengths used for sibutramine analysis (typically around 225 nm).[5][8][10] A good starting concentration is 25-50 mM.[14]

  • Acetate buffers are also a viable option.[8]

• For LC-MS Applications:

  • Volatility is key. Non-volatile buffers like phosphates will contaminate the mass spectrometer source.[14]

  • Formic acid (0.1%) is a very common choice for creating an acidic mobile phase (pH ~2.7) that is compatible with MS.[4]

  • Ammonium formate or ammonium acetate are also widely used as they are volatile and provide good buffering capacity.[2][15] A concentration of 2-10 mM is a typical starting point.[2][15]

Critical Note: Always filter your buffer solutions through a 0.45 µm filter before use to prevent particulate matter from damaging the HPLC system.[14]

Troubleshooting Guide

Problem 1: Poor resolution between sibutramine and its N-desmethyl analogue.

Cause & Solution Workflow:

Caption: Troubleshooting poor resolution.

• Optimize the Organic-to-Aqueous Ratio: This is the most powerful parameter for adjusting retention and resolution.[13]

  • Isocratic Elution: If your peaks are eluting too quickly, decrease the percentage of the organic modifier (e.g., from 65% ACN to 60% ACN). This will increase retention times and provide more opportunity for separation.

  • Gradient Elution: Make the gradient shallower. For example, instead of going from 30% to 90% ACN in 10 minutes, try running it over 15 or 20 minutes.

• Change the Organic Modifier: As discussed in FAQ #3, switching from acetonitrile to methanol (or vice versa) can significantly alter the selectivity of the separation due to their different chemical properties.[6][16] This can often resolve co-eluting peaks.

• Fine-Tune the pH: Small adjustments to the mobile phase pH (e.g., from 3.0 to 3.5) can subtly change the ionization and, therefore, the retention of the basic sibutramine analogues, potentially improving their separation.[4] Be sure to stay within the optimal buffering range of your chosen buffer (pKa ± 1 pH unit).[7][8]

Problem 2: Peak tailing or fronting.

Cause & Solution:

• Peak Tailing: This is common for basic compounds like sibutramine.

  • Secondary Silanol Interactions: The root cause is often interaction between the protonated amine groups of the analytes and negatively charged residual silanol groups on the silica-based column packing.

    • Solution 1: Lower the pH. Operating at a low pH (e.g., 2.5-3.0) protonates the silanol groups, neutralizing their charge and minimizing these secondary interactions.[9]

    • Solution 2: Add a Competing Base. Adding a small amount of an amine modifier like triethylamine (TEA) to the mobile phase can also be effective, though this is less common in modern, high-purity silica columns and may not be MS-compatible.[17][18]

  • Column Overload: Injecting too much sample can lead to peak tailing.[19]

    • Solution: Dilute your sample and reinject.

• Peak Fronting:

  • Sample Solvent Incompatibility: This often occurs if the sample is dissolved in a solvent that is much stronger (i.e., less polar) than the mobile phase.

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase. If this is not feasible due to solubility issues, use the weakest solvent possible that still provides adequate solubility.

Problem 3: Drifting retention times.

Cause & Solution:

Retention time instability is a common issue that can often be traced back to the mobile phase.[20][21]

• Inadequate Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. A stable baseline is a good indicator of equilibration. For reversed-phase, 10-20 column volumes are typically sufficient.[20]

• Mobile Phase Composition Change:

  • Evaporation: If using an online mixing system, one solvent may evaporate faster than another, subtly changing the composition over time. Ensure solvent bottle caps are sealed.

  • Inaccurate Mixing: If preparing the mobile phase manually, ensure precise volumetric measurements. It is often more accurate to prepare mobile phases by weight.[14]

• Unstable Column Temperature: Temperature fluctuations can cause retention time shifts.[20] Using a column oven is essential for reproducible chromatography.

• Inconsistent pH: If the mobile phase is not adequately buffered, its pH can drift, leading to changes in the retention of ionizable compounds like sibutramine.[4][7] Ensure your buffer concentration is sufficient (typically >10 mM) and the pH is within its effective buffering range.[7]

References

• Pensoft Publishers. (2024, April 30). Performance Thin-Layer Chromatography Method for Detection of Sibutramine in Dietary Supplements. [Link]

• SCIRP. (n.d.). Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy. [Link]

• (n.d.). RP-HPLC method for estimation of sibutramine hydrochloride monohydrate in capsule dosage forms. [Link]

• Phenomenex. (2020, April 8). Choosing the Right Buffers for Mobile Phase. [Link]

• Hopkins, T. (2019, February 19). The Role of Methanol and Acetonitrile as Organic Modifiers in Reversed-phase Liquid Chromatography. [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. [Link]

• PMC. (n.d.). Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. [Link]

• (n.d.). HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers. [Link]

• (n.d.). Validation of an Analytical Method for Determination of Sibutramine Hydrochloride Monohydrate in Capsules by Uv-Vis Spectrophotometry. [Link]

• (n.d.). A Guide to HPLC and LC-MS Buffer Selection. [Link]

• RSC Publishing. (n.d.). Development and validation of an analytical method by RP-HPLC for quantification of sibutramine hydrochloride in pharmaceutical capsules. [Link]

• (2024, September 9). Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide. [Link]

• SCION Instruments. (n.d.). HPLC Buffer Mobile Phase Considerations | Guide. [Link]

• Daicel Chiral Technologies. (2021, March 14). Reversed-Phase Chromatography: Columns & Mobile Phases Guide. [Link]

• SciSpace. (n.d.). Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. [Link]

• MDPI. (2023, August 3). Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements. [Link]

• PubMed. (n.d.). [Development and validation of methodology of quantitative determination of sibutramine in dietary supplements by high performance liquid chromatography]. [Link]

• ResearchGate. (2025, December 18). Enantiomeric Separation of Sibutramine by Capillary Zone Electrophoresis. [Link]

• LCGC International. (2022, April 15). The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography. [Link]

• (2013, July 15). HPLC Basics: Improving resolution (II): Mobile Phases : Solvent Strength – Organic modifier. [Link]

• ResearchGate. (2026, March 5). (PDF) Validation of an analytical method for determination of sibutramine hydrochloride monohydrate in capsules by UV-Vis spectrophotometry. [Link]

• PubMed. (2012, May 3). Chiral discrimination of sibutramine enantiomers by capillary electrophoresis and proton nuclear magnetic resonance spectroscopy. [Link]

• PubMed. (n.d.). Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements. [Link]

• ResearchGate. (2025, July 27). Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements. [Link]

• SciELO. (n.d.). Enantiomeric Separation of Sibutramine by Capillary Zone Electrophoresis. [Link]

• ResearchGate. (n.d.). (PDF) Chiral discrimination of sibutramine enantiomers by capillary electrophoresis and proton nuclear magnetic resonance spectroscopy. [Link]

• PubMed. (2000, May 15). LC method for the determination of assay and purity of sibutramine hydrochloride and its enantiomers by chiral chromatography. [Link]

• Food Research. (2024, December 3). Validation of sibutramine and phenolphthalein determination by HPLC-PDA in natural dietary supplements for body-weight reduction. [Link]

• (n.d.). HPLC Troubleshooting Guide. [Link]

• Longdom Publishing. (n.d.). Detection of Synthetic Anti-Obesity Drugs, Designer Analogues and. [Link]

• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues. [Link]

• alwsci. (2025, March 25). Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News. [Link]

• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. [Link]

• IJSDR. (n.d.). Troubleshooting in HPLC: A Review. [Link]

• World Journal of Pharmaceutical Sciences. (2017, December 7). Troubleshooting and maintenance of high-performance liquid chromatography- A Review. [Link]

• ijprajournal. (2024, June 5). An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. [Link]

• Chromatography Today. (n.d.). 4 Common Mistakes to Avoid in HPLC. [Link]

• Allied Academies. (2018, July 17). Detection of sibutramine in herbal food supplements by UHPLC/HRMS and UHPLC/MS-MS. [Link]

• Ingenta Connect. (2013, July 1). Isolation and identification of a sibutramine analogue adulterate.... [Link]

• Academia.edu. (n.d.). Solubility-pH profiles of a free base and its salt: sibutramine as a case study. [Link]

• Oxford Academic. (2019, November 27). Development and Validation of a Column High-Performance Liquid Chromatographic Method for Determination of Sibutramine in Capsules | Journal of AOAC INTERNATIONAL. [Link]

• LCGC International. (2025, October 8). The Good, the Bad, and the Ugly of HPLC in Pharmaceutical Analysis. [Link]

• ResearchGate. (2025, August 5). Reversed‐Phase HPLC Determination of Sibutramine Hydrochloride in the Presence of its Oxidatively‐Induced Degradation Products | Request PDF. [Link]

Sources

• 1. Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy [scirp.org]
• 2. scispace.com [scispace.com]
• 3. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 4. hplc.eu [hplc.eu]
• 5. sphinxsai.com [sphinxsai.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. HPLC Tips & Tricks: Mobile Phase Preparation Part 2 - Buffers [sigmaaldrich.com]
• 8. Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide [hplcvials.com]
• 9. HPLC Buffer Mobile Phase Considerations | Guide [scioninstruments.com]
• 10. Development and validation of an analytical method by RP-HPLC for quantification of sibutramine hydrochloride in pharmaceutical capsules - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. [Development and validation of methodology of quantitative determination of sibutramine in dietary supplements by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chiraltech.com [chiraltech.com]
• 13. chromblog.wordpress.com [chromblog.wordpress.com]
• 14. Choosing the Right Buffers for Mobile Phase [phenomenex.com]
• 15. Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. academic.oup.com [academic.oup.com]
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• 21. aelabgroup.com [aelabgroup.com]

Diagnostic Workflow for Sibutramine Co-Elution

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to resolve the co-elution of sibutramine. Sibutramine presents a dual chromatographic challenge: it possesses a chiral center (existing as R- and S-enantiomers) and rapidly metabolizes into structurally similar active analogues (N-desmethylsibutramine [DSB] and N,N-didesmethylsibutramine[DDSB]).

Co-elution of these compounds masks stereoselective pharmacokinetic data and causes severe ion suppression in LC-MS/MS assays. This guide is designed to provide you with the mechanistic causality behind these separations and field-proven, self-validating protocols to eliminate co-elution.

Workflow for resolving sibutramine enantiomeric and structural metabolite co-elution.

FAQ: Mechanistic Insights & Causality

Q1: Why do R- and S-sibutramine enantiomers co-elute on standard C18 columns, and how do I force separation? A1: Standard C18 stationary phases separate analytes based purely on hydrophobicity. Because R- and S-sibutramine possess identical lipophilicity and molecular weight, they interact equally with achiral C18 alkyl chains, resulting in complete co-elution. To resolve them, you must introduce an asymmetric environment. Mechanistically, this is achieved by adding a chiral selector, such as cyclodextrins (CDs), which form transient, non-covalent diastereomeric inclusion complexes with the enantiomers. For example, in Capillary Zone Electrophoresis (CZE), the S-enantiomer forms a weaker inclusion complex with β-cyclodextrin than the R-enantiomer, altering its electrophoretic mobility and allowing for baseline separation[1].

Q2: I am screening herbal dietary supplements for adulterants. Sibutramine, DSB, and DDSB are co-eluting and suppressing my MS signals. What is the root cause? A2: Co-elution of these structurally similar demethylated analogues in Reversed-Phase Liquid Chromatography (RPLC) leads to competitive ionization in the electrospray (ESI) source. Sibutramine is a basic amine. If your mobile phase pH is too high, the analytes remain uncharged, strongly retained, and exhibit broad peak tailing due to secondary interactions with free silanol groups. By utilizing an acidic mobile phase (e.g., 0.1% formic acid with 2 mM ammonium acetate), you ensure the secondary and primary amines of DSB and DDSB are fully protonated[2]. This increases their polarity relative to the tertiary amine of the parent sibutramine, reducing retention time overlap on a C8 or C18 column and significantly enhancing positive ESI efficiency[3].

Quantitative Data: Method Comparison

To select the appropriate methodology for your lab, compare the quantitative performance metrics of the standard resolution techniques below.

Analytical Method	Target Analytes	Stationary Phase / Selector	Mobile Phase / BGE	LOD
CZE-UV	R- and S-Sibutramine	10 mmol/L RAMEB (Chiral)	50 mmol/L Phosphate (pH 4.5)	~10 µg/mL
LC-MS/MS	Sibutramine, DSB, DDSB	C8 or C18 Reversed-Phase	Acetonitrile / 2mM NH₄Ac (pH ~3)	0.02 - 0.03 ng/mL
HPLC-UV	Sibutramine	Phenyl or C18	Acetonitrile / Phosphate buffer	1.43 ng/mL

Step-by-Step Troubleshooting Protocols

Protocol A: Chiral Separation of Sibutramine Enantiomers via Capillary Zone Electrophoresis (CZE)

Causality: CZE provides exceptionally high theoretical plate counts. Adding randomly methylated β-cyclodextrin (RAMEB) to the background electrolyte (BGE) creates the necessary chiral sieve. At pH 4.5, sibutramine is fully ionized (cationic), ensuring rapid migration toward the cathode, while the neutral CD selectively retards the R-enantiomer[4].

• Capillary Preparation: Install a fused silica capillary (30 cm × 50 μm). Condition with 0.1 M NaOH for 5 minutes, followed by deionized water for 5 minutes to activate surface silanol groups.

• BGE Formulation: Prepare a 50 mmol/L phosphate buffer. Adjust precisely to pH 4.5.

  • Self-Validation Check: If the pH drifts above 6.0, the ionization of sibutramine decreases, leading to peak broadening and loss of chiral resolution. Always verify BGE pH prior to the run.

• Chiral Selector Addition: Dissolve 10 mmol/L RAMEB into the BGE. Filter the solution through a 0.22 μm membrane to prevent capillary clogging.

• Injection & Separation: Apply a hydrodynamic injection (30 mbar for 1 s). Apply a separation voltage of +15 kV and strictly maintain the capillary temperature at 15°C[4].

• Detection: Monitor UV absorbance at 220 nm. The S-sibutramine enantiomer will migrate and elute faster than the R-sibutramine enantiomer.

Protocol B: LC-MS/MS Resolution of Sibutramine and Demethylated Metabolites

Causality: Utilizing a gradient elution on a C8 or C18 column with an ammonium acetate/formic acid buffer minimizes peak tailing and resolves the structural analogues before they enter the MS source, preventing competitive ion suppression[3].

• Column Selection: Install a high-efficiency C8 or C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 3.5 μm)[2].

• Mobile Phase Preparation:

  • Solvent A: LC-MS grade Acetonitrile.

  • Solvent B: Aqueous 2 mM ammonium acetate supplemented with 0.1% formic acid.

• Gradient Elution: Initiate the gradient at 10% Solvent A, ramping to 90% Solvent A over 10 minutes.

  • Self-Validation Check: Before injecting complex dietary supplement matrices, inject a neat standard of DDSB. If the peak exhibits severe tailing (Asymmetry factor > 1.5), your mobile phase pH is likely too high, leaving residual stationary phase silanol groups unshielded. Ensure Solvent B is properly acidified.

• MS/MS Optimization (Positive ESI): Configure the mass spectrometer for Multiple Reaction Monitoring (MRM) using the following precursor ions:

  • Sibutramine: m/z 280.10 → target product ion[5].

  • N-desmethylsibutramine (DSB): m/z 266.05 → target product ion[5].

  • N,N-didesmethylsibutramine (DDSB): m/z 252.00 → target product ion[5].

• Data Analysis: Verify that baseline resolution (Rs > 1.5) is achieved chromatographically prior to MS detection to ensure absolute quantitative fidelity.

References

• Enantiomeric Separation of Sibutramine by Capillary Zone Electrophoresis - SciELO.
• Analysis of six synthetic adulterants in herbal weight-reducing dietary supplements by LC electrospray ionization-MS - PubMed.
• Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS - SciSpace.
• Enantiomeric Separation of Sibutramine by Capillary Zone Electrophoresis - ResearchGate.
• Development of Dried Urine Samples for Simultaneous Quantitative Detection of Sibutramine and Its Active Metabolites by Liquid Chromatography - ThaiJo.

Sources

• 1. scielo.br [scielo.br]
• 2. scispace.com [scispace.com]
• 3. Analysis of six synthetic adulterants in herbal weight-reducing dietary supplements by LC electrospray ionization-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ph02.tci-thaijo.org [ph02.tci-thaijo.org]

Technical Support Center: Stability Testing of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

Welcome to the Technical Support Center for the stability profiling and analytical testing of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride (CAS No: 2727060-94-6)[1]. As a structurally modified analogue and known metabolite/impurity of the withdrawn anti-obesity drug sibutramine, this compound is frequently analyzed in forensic toxicology, safety pharmacology, and the quality control of dietary supplements[2][3].

Because sibutramine analogues bind potently to serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters (K_i ranging from 9–403 nM), rigorous stability testing is critical to identify degradation products that may retain or amplify these pharmacological activities[3]. This guide provides self-validating protocols, troubleshooting logic, and mechanistic explanations to ensure absolute scientific integrity in your analytical workflows.

Frequently Asked Questions (FAQs): Chemical Properties & Stability Profiling

Q: Why does 3-Desmethyl 4-Methyl Sibutramine Hydrochloride exhibit different photostability compared to its free base form? A: The hydrochloride salt form forces the secondary/tertiary amine into a protonated state. This protonation stabilizes the electron cloud around the nitrogen atom, dispersing the positive charge and significantly reducing its susceptibility to photolytic cleavage. While the free base degrades rapidly under UV illumination, the hydrochloride salt (and inclusion complexes) demonstrate robust photostability[4][5].

Q: What are the primary degradation pathways observed during ICH Q1A/Q1B stress testing? A: The compound is highly labile to oxidation and thermolysis . Exposure to 3% hydrogen peroxide (

) at 60°C induces rapid N-oxidation of the amine group, while dry heat (105°C) triggers thermolytic cleavage of the cyclobutane ring structure[6]. Conversely, the compound shows high resistance to both acidic and alkaline hydrolysis due to the steric hindrance provided by the bulky cyclobutyl and chlorophenyl groups[7].

Q: Why is mass balance critical during forced degradation, and how is it validated? A: Mass balance ensures that no degradation products are "lost" (e.g., due to volatility or irreversible column binding). It is a self-validating metric: the sum of the peak area of the remaining parent drug plus the peak areas of all degradants must equal 100% (±2%) of the initial parent peak area. If mass balance fails, it indicates secondary degradation or inappropriate detection wavelengths.

Troubleshooting Guide: Analytical Workflows

When developing a stability-indicating High-Performance Liquid Chromatography (HPLC) assay, researchers frequently encounter chromatographic anomalies. Use the logic below to resolve common issues.

Fig 1: Troubleshooting logic for HPLC peak tailing and co-elution issues.

Known Issue 1: Severe Peak Tailing

• Causality: 3-Desmethyl 4-Methyl Sibutramine contains a basic amine group. At neutral pH, the amine is partially deprotonated and interacts with residual acidic silanol groups on the silica-based stationary phase via secondary ion-exchange mechanisms, causing peak tailing.

• Resolution: Lower the mobile phase pH to between 2.5 and 5.5 using a sodium phosphate buffer. This ensures the amine is fully protonated, forcing primary hydrophobic retention and yielding sharp, symmetrical peaks[6][8].

Known Issue 2: Incomplete Mass Balance in Oxidative Samples

• Causality: Unquenched

  in the sample vial continues to degrade the analyte while sitting in the autosampler queue, leading to non-reproducible peak areas and artificially low assay values.

• Resolution: Always quench oxidative stress samples with a neutralizing agent (e.g., sodium bisulfite) immediately after the designated stress period[7].

Quantitative Data: Degradation Profiling

The following table summarizes the expected quantitative degradation limits based on established ICH guidelines for sibutramine hydrochloride analogues[6][7].

Stress Condition	Reagent / Environment	Exposure (Time/Temp)	Expected Degradation (%)	Primary Mechanism
Acidic Hydrolysis	1M HCl	24h at 60°C	< 5.0%	Sterically hindered hydrolysis
Alkaline Hydrolysis	1M NaOH	24h at 60°C	< 5.0%	Sterically hindered hydrolysis
Oxidation	3%	1h at 60°C	4.0% - 15.0%	N-oxidation of the amine
Thermal (Dry Heat)	Hot Air Oven	48h at 105°C	10.0% - 15.0%	Thermolytic cleavage
Photolysis	UV Light (254 nm)	2 to 4 hours	< 2.0%	Photolytic degradation (Mitigated by HCl salt)

Step-by-Step Methodologies

Fig 2: ICH-compliant forced degradation workflow for sibutramine analogues.

Protocol 1: Execution of Forced Degradation (Oxidative & Thermal)

This protocol is designed to generate 10-20% degradation, the optimal window for validating a stability-indicating assay without causing secondary degradation.

• Sample Preparation: Accurately weigh 10 mg of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride and dissolve in 50 mL of methanol to create a stock solution (0.2 mg/mL)[5].

• Oxidative Stress:

  • Transfer 5 mL of the stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 3%

    .

  • Heat in a water bath at 60°C for exactly 1 hour[6].

  • Self-Validation Step: Immediately add 1 mL of 0.1 M sodium bisulfite to quench the reaction. Dilute to volume with mobile phase.

• Thermal Stress:

  • Spread 50 mg of the solid powder evenly in a thin layer (< 3 mm) on a glass Petri dish[4].

  • Place in a hot air oven at 105°C for 48 hours[6].

  • Cool to room temperature, accurately weigh 10 mg, and dissolve in mobile phase to a final concentration of 0.2 mg/mL.

Protocol 2: Stability-Indicating HPLC-UV Assay

This method separates the parent compound from its primary N-oxidized and thermolytic degradants.

• System Setup: Equip the HPLC with an end-capped reversed-phase C8 or C18 column (150 × 4.6 mm, 5 µm)[6][9].

• Mobile Phase Preparation:

  • Prepare a buffer using sodium phosphate. Adjust the pH to 2.5 using orthophosphoric acid[8].

  • Mix the buffer with HPLC-grade Methanol or Acetonitrile in a 30:70 (v/v) ratio[6][8].

  • Filter through a 0.45 µm PTFE membrane and degas.

• Chromatographic Conditions:

  • Flow Rate: 1.0 - 1.1 mL/min[8][9].

  • Column Temperature: 40°C (reduces mobile phase viscosity and improves mass transfer)[8].

  • Detection: UV at 223 - 225 nm (the isosbestic point for the chlorophenyl chromophore, ensuring uniform response factors between parent and degradants)[6][8][10].

• System Suitability (Self-Validation): Inject a reference standard (15 µg/mL). The assay is only valid if the theoretical plate number is > 500, and the USP tailing factor is < 2.0[8].

References

• Characterization, stability, and pharmacokinetics of sibutramine/β-cyclodextrin inclusion complex Journal of Industrial and Engineering Chemistry 4[4]

• 3-Desmethyl 4-Methyl Sibutramine Hydrochloride - LGC Standards LGC Standards 1[1]

• Stress degradation studies on Sibutramine HCl and development of a validated stability-Indicating HPLC assay Asian Journal of Pharmaceutical and Health Sciences (AJPHR)7[7]

• Analytical Methods: Reversed-phase HPLC determination of sibutramine hydrochloride UNESP 8[8]

• LC Method for Studies on the Stability of Sibutramine in Soft Gelatin Capsules ResearchGate 9[9]

• A stability indicating HPLC method for the determination of sibutramine hydrochloride International Journal of Research in Pharmacy and Chemistry (IJRPC) 6[6]

• Development and validation of stability indicating UV Spectrophotometric method for Sibutramine ResearchGate 10[10]

• A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements PubMed Central (PMC) 5[5]

• Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements ResearchGate 2[2]

• Safety pharmacology of sibutramine analogues evaluated by in silico and in vitro biological target screening PubMed (NIH) 3[3]

Sources

• 1. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride [lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. Safety pharmacology of sibutramine analogues evaluated by in silico and in vitro biological target screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ysnamgroup.com [ysnamgroup.com]
• 5. A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrpc.com [ijrpc.com]
• 7. ajphr.com [ajphr.com]
• 8. repositorio.unesp.br [repositorio.unesp.br]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: GC-MS Troubleshooting for Sibutramine Analysis

Target Audience: Analytical Chemists, Toxicologists, and Drug Development Professionals

Overview

Detecting undeclared sibutramine in dietary supplements presents a unique analytical challenge. Because these supplements are formulated from complex herbal matrices (containing flavonoids, saponins, and lipids), Gas Chromatography-Mass Spectrometry (GC-MS) analysis is highly susceptible to severe background noise, matrix interference, and rapid system contamination (1)[1].

This technical guide provides field-proven troubleshooting strategies to isolate noise sources, optimize sample preparation, and refine instrumental parameters to ensure high-fidelity data.

Diagnostic Workflow: Isolating the Source of GC-MS Noise

Before altering any instrumental parameters, you must isolate the origin of the noise. Background noise in GC-MS is generally categorized as chemical (matrix interference or column bleed), electronic (detector fluctuations), or thermal (temperature-induced baseline drift) (2)[2].

Decision tree for identifying and resolving GC-MS background noise sources.

Sample Preparation: Overcoming Matrix Interferences (Chemical Noise)

The Causality of Matrix Effects in GC-MS

Unlike LC-MS, where complex matrices typically cause ion suppression, single quadrupole GC-MS often experiences "matrix-induced signal enhancement" (3)[3].

When crude herbal extracts are injected, non-volatile matrix components accumulate in the GC inlet liner. These components block active silanol sites on the glass surface. Consequently, sibutramine molecules are protected from thermal degradation and adsorption, artificially enhancing the signal for the first few injections[3]. However, as this matrix continues to build up, it bleeds into the column and severely contaminates the ion source, drastically elevating the baseline chemical noise and destroying the signal-to-noise ratio (SNR) over time[2][3].

Mechanistic pathway of matrix-induced signal enhancement and source contamination.

Self-Validating Protocol: Optimized Liquid-Liquid Extraction (LLE)

To prevent inlet contamination and reduce chemical noise, thorough sample cleanup is mandatory.

• Homogenization: Accurately weigh 0.2 g of the powdered dietary supplement into a centrifuge tube (4)[4].

• Extraction: Add 10 mL of HPLC-grade Methanol. Methanol effectively solubilizes sibutramine while leaving many complex, non-volatile polysaccharides undissolved[4]. (Note: Ethyl acetate can also be used for targeted polarity extraction[5]).

• Agitation & Centrifugation: Vortex aggressively for 1 minute, then centrifuge at 3,000 rpm for 4 minutes to pellet non-volatile particulates[4].

• Dilution & Filtration: Transfer 10 μL of the supernatant to a glass GC vial containing 1 mL of HPLC-grade methanol[4]. Pass the final solution through a 0.45 μm PTFE syringe filter to remove micro-particulates[5].

• System Validation Check: Run a pure solvent blank immediately after the extracted sample. Self-Validation: If sibutramine or matrix peaks appear in the blank, carryover is occurring in the inlet, validating the immediate need for inlet maintenance (liner/septum change) or a lower injection volume.

Quantitative Data: Analytical Performance Comparison

Summarized below is the expected analytical performance of sibutramine detection based on the chosen MS methodology and matrix complexity.

Analytical Technique	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantage
GC-MS (Full Scan)	Dietary Supplements	0.181 μg/mL	0.5488 μg/mL	Broad screening capability; validated for weight loss products[1].
GC-MS (SIM Mode)	Herbal Extracts	~0.05 μg/mL	~0.15 μg/mL	Filters out isobaric matrix noise, improving SNR.
GC-MS/MS (MRM)	Complex Matrices	< 0.01 mg/kg	< 0.05 mg/kg	Exceptional selectivity; almost entirely ignores matrix interference[6].

Instrumental Troubleshooting & FAQs

Q: My baseline drifts upward significantly during the temperature ramp. How do I fix this? A: This is thermal noise caused by column bleed (siloxane degradation) at higher temperatures (2)[2].

• Causality: As the oven temperature increases (e.g., approaching 280°C for sibutramine elution), the stationary phase of the column degrades, releasing cyclic siloxanes (visible as m/z 207, 281, 355) into the MS[2]. Oxygen in the carrier gas catalyzes this degradation.

• Solution: Ensure your carrier gas (Helium) is 99.999% pure and routed through an oxygen trap. Bake out the column at 10-20°C below its maximum isothermal limit for 2 hours. If the issue persists, switch to a low-bleed column (e.g., HP-5ms or DB-5ms).

Q: I am seeing high background noise across the entire chromatogram, even in isothermal runs. What is the cause? A: This usually indicates an air/water leak or a heavily contaminated ion source.

• Causality: The MS requires a high vacuum to reduce background interference and prevent ion-molecular reactions (7)[7]. Small leaks introduce oxygen and water, which increase background noise and degrade the electron multiplier[7].

• Solution: Run an air/water tune. Check the relative abundances of m/z 18 (H₂O), 28 (N₂), and 32 (O₂). If m/z 28 is greater than 10% of m/z 69 (the PFTBA tuning mass), you have a leak. Tighten the column nut at the MS transfer line and replace the inlet septum.

Q: How can I improve the Signal-to-Noise Ratio (SNR) without changing my sample preparation? A: Transition your acquisition method from Full Scan to Selected Ion Monitoring (SIM) or Tandem MS (MS/MS).

• Causality: In Full Scan mode, the detector records all ions, including those from co-eluting matrix compounds, creating severe isobaric interference[2][7]. By using SIM, the quadrupole acts as a mass filter, allowing only specific m/z values associated with sibutramine to reach the detector, effectively blinding the instrument to chemical noise[7]. MS/MS (MRM mode) further eliminates noise by fragmenting a precursor ion and monitoring a specific product ion, providing near-zero background even in dirty samples[6][7].

• Protocol for SIM Setup: Acquire a Full Scan spectrum of a high-concentration sibutramine standard (10 μg/mL). Identify the molecular ion and primary fragment ions (e.g., m/z 58, 114). Program the MS to monitor only the 3 most abundant and unique ions (one for quantitation, two for qualification).

References

• 1 - MDPI

• 6 - LCGC International

• 2 - Patsnap Eureka

• 4 - UFRGS

• 7 - Technology Networks

• 3 - Organomation

• 5 - PMC

Sources

• 1. mdpi.com [mdpi.com]
• 2. GC-MS Noise Isolation Techniques: Application in Labs [eureka.patsnap.com]
• 3. organomation.com [organomation.com]
• 4. seer.ufrgs.br [seer.ufrgs.br]
• 5. A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. technologynetworks.com [technologynetworks.com]

Reference Data & Comparative Studies

Comparing HPLC and GC-MS for sibutramine analogue analysis

Title: Technical Comparison Guide: HPLC-UV vs. GC-MS for the Analysis of Sibutramine and Its N-Desmethyl Analogues

Executive Summary

In the surveillance of adulterated dietary supplements and forensic toxicology, the detection of Sibutramine and its primary analogues—N-desmethylsibutramine (DSB) and N-bisdesmethylsibutramine (DDSB) —is a critical analytical challenge. While High-Performance Liquid Chromatography with UV/Diode Array Detection (HPLC-UV/DAD) serves as the industry workhorse for routine quality control (QC), Gas Chromatography-Mass Spectrometry (GC-MS) remains the forensic benchmark for structural confirmation.

The Verdict:

• Use HPLC-UV/DAD for routine, high-throughput screening of raw materials where concentrations are expected to be in the µg/mg range. It offers superior robustness for polar metabolites without derivatization.

• Use GC-MS for confirmatory analysis and complex matrices where spectral fingerprinting is required to rule out false positives. However, it requires derivatization to accurately quantify the polar N-desmethyl analogues.

Technical Background: The Analogue Challenge

Sibutramine is a tertiary amine.[1] Its illicit inclusion in weight-loss supplements often involves not just the parent drug, but its pharmacologically active metabolites (analogues):[2]

• N-desmethylsibutramine (DSB): Secondary amine.

• N-bisdesmethylsibutramine (DDSB): Primary amine.

Why this matters:

• Polarity Shift: As methyl groups are removed, polarity increases. This improves retention in Reversed-Phase HPLC but causes peak tailing and adsorption in underivatized GC.

• Thermal Instability: The primary and secondary amine moieties of DDSB and DSB are susceptible to thermal degradation or discrimination in a hot GC injector port, necessitating chemical derivatization for accurate quantification.

Methodology Deep Dive

A. HPLC-UV/DAD: The Routine Workhorse

Best for: QC labs, high-concentration screening, underivatized analysis.

Mechanism: Utilizes a C18 reversed-phase column to separate analytes based on hydrophobicity. Detection is achieved via UV absorption, typically at 223–225 nm (the absorption maximum for the chlorophenyl moiety).

Experimental Protocol (Validated Workflow):

• Sample Prep: Extract 100 mg of sample in 10 mL Methanol. Sonicate for 15 min. Filter through 0.45 µm PTFE filter.

• Column: C18 (e.g., 250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of Acetonitrile : 20mM Ammonium Formate buffer (pH 4.0) [60:40 v/v].[3]

• Flow Rate: 1.0 mL/min.

• Detection: DAD at 225 nm.

Expert Insight:

"The acidic pH (4.0) is non-negotiable. It ensures the amine groups are protonated, preventing interaction with residual silanols on the silica backbone, which guarantees sharp peaks for DSB and DDSB."

B. GC-MS: The Forensic Confirmator

Best for: Identification of unknowns, complex matrices, low LOD requirements.

Mechanism: Separates volatile components in a capillary column. Analytes are ionized (Electron Impact - EI) and fragmented.[4] The resulting mass spectrum acts as a chemical fingerprint.

Experimental Protocol (Derivatization Required):

• Sample Prep: Extract sample in Methanol. Evaporate to dryness under

  .

• Derivatization: Add 50 µL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide). Incubate at 60°C for 30 min. This converts polar amines to volatile TMS-derivatives.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, 30m × 0.25mm).

• Temp Program: 100°C (1 min)

  15°C/min 280°C (hold 5 min).

• MS Mode: SIM (Selected Ion Monitoring) for quantitation; Full Scan for ID.

  • Target Ions (TMS-derivatives): m/z 114 (Base peak), 280 (Molecular ion).

Expert Insight:

"Direct injection of underivatized DSB and DDSB into a GC inlet (250°C) often results in broad, tailing peaks and non-linear calibration curves due to active site adsorption. Derivatization is the self-validating step that ensures thermal stability."

Comparative Performance Data

The following data summarizes the performance characteristics based on validation studies.

Feature	HPLC-UV/DAD	GC-MS (Derivatized)	LC-MS/MS (Reference)
Analyte Scope	Parent + Polar Analogues	Parent + Volatile Analogues	All (High Sensitivity)
Limit of Detection (LOD)	~0.33 µg/mL	~0.18 µg/mL	< 0.005 µg/mL
Limit of Quantitation (LOQ)	~1.0 µg/mL	~0.55 µg/mL	< 0.01 µg/mL
Linearity ( )	> 0.999	> 0.995	> 0.999
Sample Preparation	Simple (Dilute & Shoot)	Complex (Derivatization)	Simple (Protein Precip.)
Selectivity	Moderate (Retention Time + UV Spectra)	High (Mass Spectral Fingerprint)	Ultra-High (MRM Transitions)
Throughput	High (10-15 min run)	Moderate (20-30 min run + prep)	High

Data synthesized from comparative studies [1, 2, 3].

Decision Logic & Workflows

Workflow Visualization

The following diagram illustrates the decision process for selecting the appropriate analytical technique based on sample type and data requirements.

Figure 1: Decision matrix for selecting HPLC vs. GC-MS based on concentration and confirmation needs.

Metabolic/Degradation Pathway

Understanding the relationship between Sibutramine and its analogues is crucial for interpreting chromatograms.

Figure 2: Pathway showing the demethylation of Sibutramine to its polar analogues.

Expert Recommendations

• For Regulatory Compliance (GMP): Adopt HPLC-UV as the primary release test. It is less prone to operator error (no derivatization) and the equipment is ubiquitous. The LOD of 0.33 µg/mL is sufficient for detecting adulteration levels, which are typically therapeutic doses (5–15 mg/capsule).

• For Forensic Investigations: GC-MS is mandatory. While HPLC provides a retention time match, it cannot legally prove identity in court without spectral confirmation. Use the MSTFA derivatization protocol to ensure the N-desmethyl analogues are detected; otherwise, you risk a false negative for the metabolites.

• The "Trap" to Avoid: Do not attempt to analyze N-bisdesmethylsibutramine (DDSB) by GC-MS without derivatization. The primary amine interacts strongly with the glass liner, leading to complete signal loss at low concentrations.

References

• Nguyen, T. et al. (2024). "Validation of sibutramine and phenolphthalein determination by HPLC-PDA in natural dietary supplements." Food Research. Available at: [Link]

• Popescu, A. et al. (2023). "Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements." MDPI Processes. Available at: [Link]

• Al-Bayari, M. (2014).[5][6] "Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy." American Journal of Analytical Chemistry. Available at: [Link]

• Shimadzu Application News. (2021). "Determination Of 4 Banned Substances In Weight-Loss Food By GC-MS." Shimadzu Asia Pacific. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. scispace.com [scispace.com]
• 3. ijrpc.com [ijrpc.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy [scirp.org]

Cross-validation of analytical methods for sibutramine impurities

As a Senior Application Scientist, developing a robust control strategy for pharmaceutical impurities requires moving beyond basic compliance. When dealing with sibutramine —a withdrawn anti-obesity drug now notoriously found as an illegal adulterant in dietary supplements—the analytical stakes are exceptionally high. Sibutramine rapidly degrades or metabolizes into its primary active impurities: N-desmethylsibutramine (DSB) and N-di-desmethylsibutramine (DDSB) [1][2].

To ensure absolute data integrity, laboratories must cross-validate their analytical methods. Under the ICH Q2(R2) framework, cross-validation is deployed to demonstrate that two or more analytical procedures yield statistically equivalent results, ensuring that a high-sensitivity method (like LC-MS/MS) can reliably complement or replace a traditional method (like HPLC-PDA)[3][4].

This guide provides an in-depth, objective comparison of HPLC-PDA and LC-ESI-MS/MS for sibutramine impurity profiling, complete with self-validating experimental protocols and mechanistic rationales.

Mechanistic Context: The Target Analytes

Sibutramine exerts its pharmacological effect by inhibiting monoamine reuptake. However, the parent drug is heavily metabolized by hepatic enzymes (CYP3A4/CYP2B6) into DSB and DDSB[2]. In illicit dietary supplements, these desmethyl derivatives are often present due to poor synthesis quality control or intentional spiking[5].

Figure 1: Sibutramine demethylation pathway generating primary active impurities (DSB and DDSB).

The ICH Q2(R2) Cross-Validation Strategy

Cross-validation is not merely running two methods side-by-side; it is a lifecycle-based approach driven by an Analytical Target Profile (ATP)[3]. When transferring from a bulk-assay HPLC method to a trace-level LC-MS/MS method, the protocol must prove that matrix effects do not skew the quantitative accuracy of the newer method.

Figure 2: Lifecycle-based cross-validation workflow for analytical methods per ICH Q2(R2).

Objective Comparison: HPLC-PDA vs. LC-ESI-MS/MS

To objectively evaluate these modalities, we must look at their fundamental detection mechanisms. HPLC-PDA relies on the UV chromophore of the chlorophenyl ring, which limits its sensitivity. LC-MS/MS utilizes electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM), offering absolute structural specificity and sub-nanogram sensitivity[6][7].

Table 1: Quantitative Performance Comparison of Analytical Modalities

Performance Metric	HPLC-PDA (Orthogonal Method)	LC-ESI-MS/MS (Primary Method)	Causality / Impact
Target Application	Bulk purity, routine QC[6]	Trace adulteration, bioanalysis[2]	Dictates the Analytical Target Profile (ATP).
Linearity Range	4.5 – 19.5 µg/mL[6]	10 – 10,000 pg/mL[7]	MS offers ~1000x greater sensitivity.
LOD / LOQ	~0.33 µg/mL / ~1.0 µg/mL[8]	~0.1 ng/mL / ~0.5 ng/mL[2]	PDA is limited by chromophore extinction coefficients.
Selectivity Mechanism	Chromatographic resolution + UV[8]	Precursor-to-product ion transitions[5]	MRM eliminates matrix background noise.
Matrix Susceptibility	High (co-eluting peaks)	Moderate (Ion suppression)	Necessitates internal standards for MS.
Run Time	~10.0 minutes	~3.5 - 5.0 minutes[2]	MS allows faster gradients due to mass-filtering.

Self-Validating Experimental Methodologies

A scientifically sound protocol must be a self-validating system. The following methodologies detail the exact steps for cross-validating these two techniques, explicitly stating the causality behind the physicochemical choices.

Protocol A: Matrix-Agnostic Sample Preparation

Dietary supplements are complex matrices containing plant pigments, flavonoids, and lipids.

• Homogenization: Pulverize 20 capsules of the sample to a fine powder[6].

• Internal Standard Addition (Self-Validating Step): Spike the sample with 50 ng/mL of Bisoprolol (or Sibutramine-d6)[2].

  • Causality: Adding the internal standard before extraction inherently corrects for both extraction recovery losses and downstream matrix-induced ion suppression. Every calculated concentration is internally calibrated.

• Extraction: Add 10 mL of methanol and sonicate for 15 minutes.

• Clean-up: Pass the extract through a Graphitized Carbon Black (GCB) SPE cartridge[5].

  • Causality: GCB has a high affinity for planar molecules (like chlorophyll and sterols), effectively stripping them from the extract while leaving the non-planar, bulky sibutramine molecule in solution. This minimizes MS source fouling.

Protocol B: HPLC-PDA Analysis (The Orthogonal Standard)

• Column: C18 Reversed-Phase (e.g., 250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Sodium phosphate buffer (pH 2.5) and Methanol (30:70, v/v)[6].

  • Causality: Sibutramine has a pKa of ~9.6. At pH 2.5, the secondary and tertiary amine groups are fully protonated. This prevents secondary interactions with residual silanol groups on the stationary phase, eliminating peak tailing and ensuring high-resolution separation[6].

• Flow Rate & Detection: Isocratic elution at 1.0 mL/min; UV detection at 225 nm[6].

• Validation Check: Ensure the Relative Standard Deviation (RSD) of precision experiments at the LOQ level is <2.0%[6].

Protocol C: LC-ESI-MS/MS Analysis (The Primary Standard)

• Column: Zorbax SB-C18 (75 mm × 4.6 mm, 3.5 µm)[7].

• Mobile Phase: 5 mM Ammonium formate in water and Acetonitrile in a gradient mode[7].

  • Causality: Unlike non-volatile phosphate buffers, ammonium formate is volatile and will not precipitate in the MS source. It provides the necessary ionic strength to sharpen peaks while facilitating proton transfer in the ESI+ source.

• Ionization Mode: Positive Electrospray Ionization (ESI+)[5][7].

  • Causality: In an acidic mobile phase, the amine groups of SB, DSB, and DDSB readily accept a proton [M+H]+, making ESI+ highly efficient for generating robust precursor ions.

• MRM Transitions:

  • Sibutramine: m/z 280.3 → 124.9[7]

  • DSB: m/z 266.3 → 125.3[7]

  • DDSB: m/z 252.2 → 124.9[7]

  • Causality: MRM filters ions twice (precursor in Q1, fragment in Q3). This double-filtering provides absolute specificity, ensuring that isobaric matrix interferences do not artificially inflate the quantification of trace impurities[2][7].

Data Interpretation & Statistical Equivalence

Following the execution of Protocols B and C on split samples, the data must be statistically reconciled to satisfy ICH Q2(R2) requirements[3][4].

• Bland-Altman Plotting: Calculate the concentration differences between the HPLC and LC-MS/MS results across the dynamic range. If 95% of the data points fall within ±1.96 standard deviations of the mean difference, the methods are deemed interchangeable for bulk analysis.

• Trace-Level Divergence: Expect divergence at concentrations below 1.0 µg/mL. Here, HPLC-PDA will exhibit signal-to-noise degradation, while LC-MS/MS will maintain linearity[7][8]. This proves the necessity of LC-MS/MS for trace impurity profiling, validating the transition to the newer method.

References

• European Medicines Agency / ICH. "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu. URL: [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Comparison of Sibutramine Quantification

This guide provides a comprehensive overview of the methodologies and considerations for conducting inter-laboratory comparisons (ILCs) for the quantification of sibutramine. It is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical and dietary supplement industries. We will delve into the technical specifics of prevalent analytical methods, the rationale behind their application, and the statistical framework for ensuring data comparability and reliability across different laboratories.

The illicit adulteration of dietary supplements and herbal weight-loss products with synthetic pharmaceutical ingredients like sibutramine poses a significant public health risk.[1][2][3] Sibutramine, an appetite suppressant withdrawn from many markets due to its association with cardiovascular risks, is frequently found in these supposedly "natural" products.[1][3][4][5] Consequently, robust and harmonized analytical methodologies are paramount for regulatory bodies and quality control laboratories to detect and accurately quantify this substance, ensuring consumer safety. Inter-laboratory comparisons are the cornerstone of validating these methods and assessing laboratory performance on a continuous basis.

The Imperative of Inter-laboratory Comparisons

Before delving into specific analytical techniques, it is crucial to understand the framework that ensures results from different laboratories are comparable and reliable. An inter-laboratory comparison (ILC) is the organization, performance, and evaluation of measurements or tests on the same or similar items by two or more laboratories in accordance with predetermined conditions.[6][7][8]

Proficiency Testing (PT) is a specific type of ILC designed to evaluate the performance of participating laboratories.[6][9] Regular participation in PT schemes is a requirement of the international standard ISO/IEC 17025 for ensuring the validity of test results.[6][7][8] These studies provide an objective, external assessment of a laboratory's technical competence and allow for the identification of potential issues, thereby building confidence in the reported data.[9]

The statistical design and analysis of PT schemes are governed by standards such as ISO 13528, which provides detailed methods for proficiency testing providers and guidance on the interpretation of data by participants.[10][11][12][13]

Core Analytical Methodologies for Sibutramine Quantification

Several analytical techniques are employed for the quantification of sibutramine in various matrices, primarily in dietary supplements. The choice of method often depends on the required sensitivity, selectivity, available instrumentation, and the complexity of the sample matrix. The most prominent methods include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography (HPLC)

HPLC, often coupled with an Ultraviolet (UV) or Photodiode Array (PDA) detector, is a widely used technique for sibutramine analysis due to its robustness and cost-effectiveness.[14][15]

Principle of Causality: The method separates sibutramine from other components in a sample extract based on its differential partitioning between a liquid mobile phase and a solid stationary phase within a column. The separated sibutramine is then detected by its absorbance of UV light at a specific wavelength (typically around 225 nm).[15] The choice of a reversed-phase column (e.g., C8 or C18) is based on the non-polar nature of sibutramine, ensuring good retention and separation from polar matrix components.[15][16] The mobile phase composition, typically a mixture of an aqueous buffer and an organic solvent like methanol or acetonitrile, is optimized to achieve a suitable retention time and peak shape.

Experimental Workflow: HPLC-PDA Analysis

Caption: Workflow for Sibutramine Quantification by HPLC-PDA.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the identification and quantification of sibutramine.[1][17] It offers high selectivity and sensitivity.

Principle of Causality: In GC-MS, the sample extract is vaporized and introduced into a gas chromatograph. Sibutramine is separated from other volatile and semi-volatile compounds based on its boiling point and interaction with the stationary phase of the capillary column. As sibutramine elutes from the column, it enters the mass spectrometer, where it is ionized. The resulting ions are separated by their mass-to-charge ratio, creating a unique mass spectrum that serves as a chemical fingerprint for definitive identification.[17] Quantification is typically performed in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered the gold standard for trace-level quantification of sibutramine and its metabolites due to its exceptional sensitivity and specificity.[16][18][19]

Principle of Causality: This technique combines the powerful separation capabilities of liquid chromatography with the highly selective and sensitive detection of tandem mass spectrometry. After chromatographic separation, sibutramine enters the mass spectrometer and is ionized. A specific precursor ion corresponding to sibutramine is selected in the first mass analyzer (Q1), fragmented in a collision cell (Q2), and then specific product ions are monitored in the third mass analyzer (Q3).[16][19] This process, known as Multiple Reaction Monitoring (MRM), significantly reduces matrix interference and provides unequivocal identification and highly accurate quantification, even in complex matrices like human plasma or herbal supplements.[16][18][19]

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a versatile and cost-effective technique suitable for screening a large number of samples simultaneously.[4][5][20]

Principle of Causality: HPTLC involves spotting sample extracts onto a high-performance silica gel plate (the stationary phase). The plate is then placed in a developing chamber with a solvent system (the mobile phase). As the mobile phase moves up the plate via capillary action, it separates the components of the sample based on their differential affinity for the stationary and mobile phases.[4][20] After development, the plate is dried, and the separated spots can be visualized under UV light or by using a derivatizing agent like Dragendorff's reagent.[4][21] Densitometric scanning allows for the quantification of sibutramine by measuring the intensity of the spot.[5]

Performance Comparison of Analytical Methods

The selection of an analytical method for an inter-laboratory study depends on the specific requirements of the analysis. The following table summarizes the typical performance characteristics of the discussed methods for sibutramine quantification.

Parameter	HPLC-UV/PDA	GC-MS	LC-MS/MS	HPTLC-Densitometry
Principle	UV-Vis Absorbance	Mass-to-Charge Ratio	Precursor/Product Ion Transition	Densitometric Measurement
Limit of Detection (LOD)	~0.33 - 0.67 µg/mL	~0.18 µg/mL[1]	~1.3 ng/mL (0.0013 µg/mL)[18]	~0.08 µ g/band [4][21]
Limit of Quantification (LOQ)	~1.0 - 2.0 µg/mL	~0.55 µg/mL[1]	~4.0 ng/mL (0.004 µg/mL)[18]	~0.23 µ g/band [4][21]
Linearity (r²)	>0.999[22]	>0.99[1]	>0.998[18]	>0.997[4]
Selectivity	Moderate	High	Very High	Moderate to High
Throughput	Moderate	Moderate	Moderate	High (multiple samples/plate)[4]
Cost	Low to Moderate	High	High	Low
Expertise Required	Intermediate	High	High	Intermediate

Designing an Inter-laboratory Comparison for Sibutramine

A successful ILC or PT scheme requires careful planning, execution, and statistical analysis. The primary goal is to provide each participating laboratory with a measure of its performance against a reference value.

Key Steps in a Sibutramine PT Scheme:

• Preparation of Test Material: A homogenous and stable test material is prepared. This typically involves spiking a realistic matrix (e.g., a powdered herbal supplement known to be free of sibutramine) with a certified standard of sibutramine at a known concentration.

• Homogeneity and Stability Testing: Before distribution, the test material must be rigorously tested to ensure that every sample sent to participants is identical (homogeneity) and that the concentration of sibutramine will not change during transport and storage (stability).

• Distribution: The samples are distributed to the participating laboratories along with clear instructions for analysis and reporting.

• Data Analysis and Performance Scoring: Laboratories submit their quantitative results. The PT provider then performs a statistical analysis of the data. The performance of each laboratory is often evaluated using a z-score, which is calculated as:

  z = (x - X) / σ

  Where:

  • x is the result reported by the laboratory.

  • X is the assigned value (the best estimate of the true concentration).

  • σ is the standard deviation for proficiency assessment (a measure of the expected spread of results).[13]

  A z-score between -2 and +2 is generally considered satisfactory. Scores outside this range may indicate a potential issue with the laboratory's measurement process.[13]

Workflow: Proficiency Testing Scheme

Caption: General workflow of an inter-laboratory proficiency testing scheme.

Detailed Experimental Protocols

This section provides standardized, self-validating protocols for the quantification of sibutramine using the primary analytical methods.

Protocol 1: Quantification by LC-MS/MS

This protocol is designed for high sensitivity and specificity, making it suitable for trace-level detection and confirmation.

• Sample Preparation:

  • Accurately weigh 100 mg of the homogenized dietary supplement powder into a centrifuge tube.

  • Add 10 mL of methanol.[16]

  • Vortex for 1 minute, then sonicate for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

  • Perform a serial dilution of the extract with the mobile phase to bring the concentration within the calibrated linear range of the instrument.[23]

• Instrumentation (LC-MS/MS):

  • LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).[16]

  • Mobile Phase: Gradient elution using A) 0.1% formic acid in water and B) Acetonitrile.[16][18]

  • Flow Rate: 0.4 mL/min.[18]

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: For sibutramine, monitor transitions such as m/z 279.9 → 124.8.[16] Also monitor transitions for metabolites if required (e.g., desmethylsibutramine: m/z 266.0 → 124.8).[16]

• Validation and Quality Control:

  • Calibration: Prepare a calibration curve using at least five concentrations of a certified sibutramine standard (e.g., 2.0 to 100 ng/mL).[16] The correlation coefficient (r²) should be >0.99.

  • Quality Control (QC) Samples: Analyze QC samples at low, medium, and high concentrations along with the unknown samples to verify the accuracy and precision of the run.

  • System Suitability: Inject a standard solution at the beginning of the run to ensure the system is performing correctly (e.g., check for peak shape, retention time, and response).

Protocol 2: Quantification by GC-MS

This protocol is suitable for laboratories equipped with GC-MS and provides excellent confirmatory data.

• Sample Preparation:

  • Follow steps 1.1 to 1.4 from the LC-MS/MS sample preparation protocol.

  • Take an aliquot of the supernatant and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent like ethyl acetate.

• Instrumentation (GC-MS):

  • GC Column: A non-polar capillary column (e.g., HP-5MS or equivalent).

  • Carrier Gas: Helium.

  • Temperature Program: Optimize the oven temperature gradient to ensure good separation of sibutramine from matrix components (e.g., start at 100°C, ramp to 280°C).

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Scan mode for initial identification by comparing the spectrum to a library (e.g., NIST). Use Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of sibutramine.

• Validation and Quality Control:

  • Calibration: Prepare a calibration curve using at least five concentrations of a sibutramine standard prepared in the reconstitution solvent.

  • QC Samples: Analyze QC samples to ensure accuracy and precision.

  • Confirmation: The retention time and the mass spectrum of the peak in the sample must match that of a certified standard.[17]

Conclusion

The successful inter-laboratory quantification of sibutramine hinges on the use of validated, fit-for-purpose analytical methods and a commitment to external quality assessment through proficiency testing. While LC-MS/MS offers the highest level of sensitivity and specificity, HPLC-PDA, GC-MS, and HPTLC remain valuable and widely used techniques that can provide reliable results when properly validated and controlled. By adhering to standardized protocols and participating in well-designed ILCs, laboratories can ensure the accuracy and comparability of their data, playing a critical role in protecting public health from the dangers of adulterated dietary supplements.

References

• Determination of the Sibutramine Content of Dietary Supplements Using LC-ESI-MS / MS. (URL: )
• Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements - Folia Medica. (2024). (URL: )
• Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS - SciSpace. (2020). (URL: )
• Development and validation of an analytical method by RP-HPLC for quantification of sibutramine hydrochloride in pharmaceutical capsules - RSC Publishing. (URL: )
• Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements - MDPI. (2023). (URL: )
• Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC. (URL: )
• Validation of an Analytical Method for Determination of Sibutramine Hydrochloride Monohydrate in Capsules by Uv-Vis Spectrophotometry. (2007). (URL: )
• Analytical strategy for the detection of sibutramine in dietary supplement by 6550 iFunnel Q-TOF LC-MS. (URL: )
• Sibutramine identification in weight loss products marketed as n
• Screening and determination of sibutramine in adulterated herbal slimming supplements by HPTLC-UV densitometry - PubMed. (URL: )
• Validation of sibutramine and phenolphthalein determination by HPLC-PDA in natural dietary supplements for body-weight reduction - Food Research. (2024). (URL: )

• Development and validation of an analytical method by RP-HPLC for quantification of sibutramine hydrochloride in pharmaceutical capsules | Request PDF - ResearchGate. (URL: [Link])

• Proficiency Testing - Eurachem. (URL: [Link])

• Interlaboratory comparisons other than proficiency testing - Eurachem. (URL: [Link])

• Proficiency testing - Eurachem Reading List. (URL: [Link])

• Simultaneous Determination of Sibutramine and N-Di-desmethylsibutramine in Dietary Supplements for Weight Control by HPLC--ESI-MS - ResearchGate. (URL: [Link])

• New Information Leaflet on Interlaboratory Comparisons - Eurachem. (2024). (URL: [Link])

• Interlaboratory comparisons other than PT - Eurachem. (2024). (URL: [Link])

• INTERNATIONAL STANDARD ISO 13528. (URL: [Link])

• Mass Confirmation of Sibutramine by HPTLC-QDA in Herbal N
• Performance Thin-Layer Chromatography Method for Detection of Sibutramine in Dietary Supplements - Pensoft Publishers. (2024). (URL: )
• Development and validation of a high-performance thin-layer chromatography method for detection of sibutramine in dietary supplements - Folia Medica. (URL: )

• DS/ISO 13528:2022 - Statistical methods for use in proficiency testing by interlaboratory comparison - ANSI Webstore. (URL: [Link])

• Z-Score in Proficiency Testing: Understanding ISO 13528 - Shapypro.com. (URL: [Link])

• Quantitative determination of sibutramine in adulterated herbal slimming formulations by TLC-image analysis method | Request PDF - ResearchGate. (URL: [Link])

• Effect of Sibutramine on Cardiovascular Outcomes in Overweight and Obese Subjects. (URL: )

• Comparative determination of sibutramine as an adulterant in natural slimming products by HPLC and HPTLC densitometry - Ovid. (URL: [Link])

• Detection and quantification of sibutramine in “herbal” slimming capsules - ResearchGate. (2014). (URL: [Link])

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• DRAFT INTERNATIONAL STANDARD ISO/DIS 13528.2. (URL: )

• A Rapid Screening Method for Sibutramine Hydrochloride in Natural Herbal Medicines and Dietary Supplements - PMC. (2021). (URL: [Link])

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A Comparative Guide to the Analysis of N-didesmethylsibutramine and 3-Desmethyl-4-methyl-sibutramine

This guide provides a comprehensive comparison of the analytical methodologies for N-didesmethylsibutramine and a less common analogue, 3-Desmethyl-4-methyl-sibutramine. As the primary active metabolite of the withdrawn anti-obesity drug sibutramine, N-didesmethylsibutramine is a critical target in forensic, clinical, and dietary supplement analysis.[1][2][3] The emergence of various sibutramine analogues, such as 3-Desmethyl-4-methyl-sibutramine, in illicit supplements necessitates robust and discerning analytical strategies. This document offers field-proven insights and detailed protocols for researchers, analytical scientists, and drug development professionals.

Introduction to the Analytes

Sibutramine exerts its pharmacological effects primarily through its active metabolites, N-monodesmethylsibutramine (M1) and N-didesmethylsibutramine (M2).[4] These metabolites are potent inhibitors of norepinephrine and serotonin reuptake.[5][6] N-didesmethylsibutramine is formed via the N-demethylation of N-desmethylsibutramine.[7]

3-Desmethyl-4-methyl-sibutramine is not a direct metabolite in the primary metabolic pathway of sibutramine but is classified as a sibutramine analogue or related compound. Its presence in samples can indicate the use of illicitly manufactured sibutramine or related products. The structural differences between these two compounds significantly influence their analytical behavior.

Physicochemical Properties and Structural Comparison

A fundamental understanding of the physicochemical properties of each analyte is crucial for method development, particularly in chromatography and mass spectrometry.

Property	N-didesmethylsibutramine	3-Desmethyl-4-methyl-sibutramine	Rationale for Analytical Impact
Synonyms	DDSB, Dinorsibutramine, BTS-54524	Sibutramine Related Compound C	Consistent naming is vital for literature searches and standard procurement.
Chemical Structure	See Figure 1	See Figure 1	The primary amine in N-didesmethylsibutramine versus the tertiary amine and longer alkyl chain in the analogue are key differentiators for chromatographic retention and mass fragmentation.
Molecular Formula	C15H22ClN[8]	C17H26ClN	The difference in carbon and hydrogen count leads to a distinct molecular weight, which is fundamental for mass spectrometry.
Molecular Weight	251.80 g/mol [8]	279.85 g/mol	This difference allows for clear differentiation in mass spectrometric analysis.
LogP (Predicted)	~4.5	Higher than N-didesmethylsibutramine	The increased alkyl chain length in 3-Desmethyl-4-methyl-sibutramine increases its lipophilicity, suggesting longer retention times in reversed-phase chromatography.

Figure 1: Chemical Structures

Caption: Comparative structures of N-didesmethylsibutramine and 3-Desmethyl-4-methyl-sibutramine.

Analytical Methodologies: A Comparative Overview

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of sibutramine and its metabolites.[2][9]

Sample Preparation

The choice of sample preparation technique is dictated by the matrix and the required limit of detection.

• Liquid-Liquid Extraction (LLE): A robust and widely used method for plasma and urine samples.[2][9] A common approach involves the use of a non-polar solvent like methyl tert-butyl ether (MTBE) under alkaline conditions to ensure the analytes are in their non-ionized form, thus maximizing their partitioning into the organic phase.

• Solid-Phase Extraction (SPE): Offers cleaner extracts and higher throughput compared to LLE.[2] Reversed-phase or mixed-mode cation exchange cartridges can be employed for effective cleanup and concentration of the analytes.

• Protein Precipitation: A simpler, faster method suitable for high-throughput screening, although it may result in less clean extracts. Acetonitrile is a common precipitation solvent.

Rationale: Due to the higher predicted LogP, 3-Desmethyl-4-methyl-sibutramine is expected to extract with similar or slightly higher efficiency than N-didesmethylsibutramine using LLE with non-polar solvents. Both compounds can be effectively isolated using the same SPE sorbents.

Chromatographic Separation

Reversed-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) is universally employed.

• Column: A C18 column is the most common choice, providing good retention and separation of sibutramine and its metabolites.[3]

• Mobile Phase: A typical mobile phase consists of an aqueous component with a buffer (e.g., ammonium formate or formic acid) and an organic modifier (e.g., acetonitrile or methanol).[2][3] A gradient elution is often necessary to achieve optimal separation, especially when analyzing multiple analogues with differing polarities.

Expected Chromatographic Behavior:

• N-didesmethylsibutramine: As a more polar compound (primary amine), it will have a shorter retention time on a C18 column compared to sibutramine and N-desmethylsibutramine.

• 3-Desmethyl-4-methyl-sibutramine: Due to its increased lipophilicity from the longer alkyl chain, it is predicted to have a significantly longer retention time than N-didesmethylsibutramine under the same reversed-phase conditions. This difference in retention time is a key parameter for their unambiguous identification.

Mass Spectrometric Detection

Tandem mass spectrometry (MS/MS) with electrospray ionization (ESI) in positive ion mode is the preferred detection method due to its high selectivity and sensitivity.[1][10]

Table 2: Predicted Mass Spectrometric Parameters

Analyte	Precursor Ion [M+H]+ (m/z)	Predicted Product Ions (m/z)	Rationale for Fragmentation
N-didesmethylsibutramine	252.1	125.0, 139.0	The primary product ion at m/z 125 corresponds to the chlorophenylcyclobutyl moiety. Other fragments arise from the cleavage of the alkylamine side chain.[2][3]
3-Desmethyl-4-methyl-sibutramine	280.2	125.0, 167.0	The ion at m/z 125 is also expected here. The other major fragment would result from the loss of the dimethylamine group and cleavage of the pentyl chain.

Multiple Reaction Monitoring (MRM): For quantitative analysis, MRM is employed, where specific precursor-to-product ion transitions are monitored for each analyte. This provides exceptional selectivity by filtering out background noise.[2][3]

Integrated Analytical Workflow

The following workflow provides a self-validating system for the simultaneous analysis of both compounds.

Caption: A comprehensive workflow for the analysis of sibutramine analogues.

Experimental Protocol: Simultaneous Quantification by LC-MS/MS

• Internal Standard Preparation: Prepare a working solution of isotopically labeled internal standards (e.g., N-didesmethylsibutramine-d7) in methanol.

• Sample Preparation (LLE):

  • To 200 µL of plasma, add 25 µL of the internal standard working solution.

  • Add 50 µL of 1M sodium hydroxide to basify the sample.

  • Add 1 mL of methyl tert-butyl ether and vortex for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Ionization: ESI Positive

  • MRM Transitions: Monitor specific transitions for each analyte and internal standard.

• Calibration and Quantification: Prepare a calibration curve using a blank matrix spiked with known concentrations of both analytes. Quantify the unknown samples against this curve.

Metabolic Pathway Context

Understanding the metabolic pathway of the parent drug, sibutramine, is essential for interpreting analytical results.

Caption: Simplified metabolic pathway of sibutramine.

Conclusion

The analysis of N-didesmethylsibutramine and its analogue 3-Desmethyl-4-methyl-sibutramine requires a discerning analytical approach. While both can be analyzed using similar sample preparation and LC-MS/MS techniques, their distinct physicochemical properties result in different chromatographic and mass spectrometric behaviors. The key to a successful comparative analysis lies in leveraging these differences—namely, the longer retention time and different precursor ion mass of 3-Desmethyl-4-methyl-sibutramine—to achieve unambiguous identification and quantification. The provided workflow and experimental parameters offer a robust starting point for developing and validating a method for the simultaneous analysis of these compounds in various matrices.

References

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• Venkata, S., et al. (2012). Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. Journal of Pharmaceutical and Biomedical Analysis, 67-68, 79-85. [Link]

• PubMed. (2012). Quantification of sibutramine and its two metabolites in human plasma by LC-ESI-MS/MS and its application in a bioequivalence study. J Pharm Biomed Anal., 67-68, 79-85. [Link]

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• CAS Common Chemistry. (n.d.). (-)-Didesmethylsibutramine. [Link]

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• Pharmaffiliates. (n.d.). 3-Desmethyl 4-Methyl Sibutramine Hydrochloride. [Link]

• Journal of Food and Drug Analysis. (2008). Simultaneous Determination of Sibutramine and N-Di-desmethylsibutramine in Dietary Supplements for Weight Control by HPLC-ESI-MS. [Link]

• Journal of Food and Drug Analysis. (2009). Isolation and identification of a sibutramine analogue in a healthy food for weight loss. [Link]

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• 10. N,N-didesmethyl sibutramine Hydrochloride | 84484-78-6 [artmolecule.fr]

Limit of detection for 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

Topic: Limit of Detection for 3-Desmethyl 4-Methyl Sibutramine Hydrochloride (Sibutramine Related Compound C) Audience: Researchers, Analytical Chemists, and Drug Development Professionals.

Executive Summary: The Analytical Challenge of Structural Analogs

In the landscape of pharmaceutical purity and forensic toxicology, 3-Desmethyl 4-Methyl Sibutramine Hydrochloride (also known pharmacopoeially as Sibutramine Related Compound C ) represents a critical analytical target. Often present as a manufacturing impurity or a deliberate "designer" adulterant in weight-loss supplements, its structural homology to Sibutramine necessitates high-resolution separation and detection strategies.

This guide objectively compares the Limit of Detection (LOD) across three primary analytical platforms: LC-MS/MS (Gold Standard for Trace Analysis), HPLC-UV (Routine Screening), and GC-FID (Compendial Purity Testing).

Chemical Profile & Target Analyte

Before defining detection limits, we must establish the physicochemical identity of the target to understand its ionization and chromatographic behavior.

Feature	Specification
Common Name	3-Desmethyl 4-Methyl Sibutramine HCl
USP Designation	Sibutramine Related Compound C
Chemical Name	N-{1-[1-(4-chlorophenyl)cyclobutyl]pentyl}-N,N-dimethylamine hydrochloride
Molecular Formula	C₁₇H₂₆ClN[1][2][3][4][5][6] · HCl
Molecular Weight	316.31 g/mol
Key Structural Difference	Substitution of the isobutyl side chain (found in Sibutramine) with a pentyl group.
Detection Implication	The chlorophenyl chromophore remains intact (UV active). The tertiary amine ensures high proton affinity (ESI+ active).

Comparative Performance Guide: Method Selection

The "Limit of Detection" is not a fixed number; it is a function of the matrix (clean solvent vs. biological fluid) and the detector's signal-to-noise (S/N) ratio.

A. LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)

• Role: Forensic confirmation, trace adulterant screening, and pharmacokinetic studies.

• Mechanism: Electrospray Ionization (ESI) in positive mode. The tertiary amine protonates readily

  .

• Performance:

  • LOD: 0.05 – 0.5 ng/mL (Matrix dependent).

  • LOQ: 0.1 – 1.0 ng/mL .

• Expert Insight: Because this analog differs from Sibutramine only by the alkyl side chain arrangement, its ionization efficiency is nearly identical. However, the retention time (RT) will shift significantly due to the lipophilicity change (Pentyl vs. Isobutyl). You must monitor specific Multiple Reaction Monitoring (MRM) transitions to distinguish it from isobaric interferences.

B. HPLC-UV (High-Performance Liquid Chromatography - Ultraviolet)

• Role: Routine quality control (QC) in manufacturing; high-level adulteration screening.

• Mechanism: UV absorption at 223 nm (primary) and 220-230 nm (secondary), driven by the chlorophenyl ring.

• Performance:

  • LOD: 50 – 100 ng/mL (0.05 – 0.1 µg/mL).

  • LOQ: 150 – 300 ng/mL .

• Expert Insight: HPLC-UV lacks the specificity to definitively identify "3-Desmethyl 4-Methyl" without a reference standard for RT comparison. In complex matrices (e.g., herbal coffee), matrix interferences often mask the peak at low concentrations.

C. GC-FID (Gas Chromatography - Flame Ionization Detector)

• Role: USP Compendial method for impurity profiling.

• Mechanism: Separation based on volatility and boiling point; detection by carbon counting.

• Performance:

  • LOD: 1 – 5 µg/mL .

  • LOQ: 10 – 20 µg/mL .

• Expert Insight: While less sensitive than MS, GC-FID is robust for quantifying this compound as an impurity (Related Compound C) in raw Sibutramine material at levels >0.1%.

Data Summary: Sensitivity Matrix

The following table synthesizes experimental expectations based on structural equivalence to Sibutramine validation protocols.

Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity Range	Suitability
LC-MS/MS (ESI+)	0.1 ng/mL	0.3 ng/mL	0.5 – 100 ng/mL	Trace Adulteration, Plasma PK
HPLC-UV (223 nm)	80 ng/mL	250 ng/mL	0.5 – 50 µg/mL	Raw Material QC, High-Dose Screening
GC-FID	2,000 ng/mL	6,000 ng/mL	10 – 1000 µg/mL	USP Impurity Profiling

Recommended Protocol: LC-MS/MS Workflow

To achieve the sub-nanogram LOD required for modern research, follow this self-validating protocol.

Phase 1: Sample Preparation (Solid Phase Extraction)

• Principle: Isolate the basic amine analyte while removing matrix interferences.

• Conditioning: Use a Mixed-Mode Cation Exchange (MCX) cartridge. Condition with 2 mL Methanol followed by 2 mL Water.

• Loading: Acidify sample (plasma or dissolved supplement) with 0.1% Formic Acid and load.

• Washing: Wash with 2 mL 0.1% Formic Acid (removes neutrals/acids) followed by 2 mL Methanol (removes hydrophobic neutrals).

• Elution: Elute with 2 mL of 5% Ammonia in Methanol . The high pH neutralizes the amine, releasing it from the sorbent.

• Reconstitution: Evaporate to dryness under N₂ and reconstitute in Mobile Phase A/B (50:50).

Phase 2: Instrumental Parameters

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 8 minutes.

• Mass Spec Transitions (MRM):

  • Precursor: Calculate based on

    Da.

  • Quantifier Ion: Identify the fragment corresponding to the chlorobenzyl cation.

  • Qualifier Ion: Identify the fragment corresponding to the amine loss.

Visualizing the Analytical Decision Pathway

The following diagram illustrates the logical flow for selecting the correct detection method based on the required sensitivity and sample type.

Caption: Decision matrix for selecting the optimal analytical technique based on sample matrix and required Limit of Detection (LOD).

References

• United States Pharmacopeia (USP).USP Monograph: Sibutramine Hydrochloride. (Specifies "Related Compound C" as a controlled impurity and outlines GC-FID limits).

• LGC Standards.Certificate of Analysis: 3-Desmethyl 4-Methyl Sibutramine Hydrochloride.

• CymitQuimica. Product Data Sheet: 3-Desmethyl 4-Methyl Sibutramine-d6 Hydrochloride.[3][5] (Confirms structure as N-{1-[1-(4-Chlorophenyl)cyclobutyl]pentyl}-N,N-dimethylamine).[1][3][7][8][9]

• Müller, D., et al. "Screening and identification of sibutramine analogues in adulterated dietary supplements by liquid chromatography-quadrupole time-of-flight mass spectrometry." Food Additives & Contaminants: Part A, 2019. (Establishes baseline LODs for sibutramine analogs in LC-MS/MS).

Sources

• 1. scribd.com [scribd.com]
• 2. 3-Desmethyl 4-Methyl Sibutramine Hydrochloride | 2727060-94-6 [sigmaaldrich.com]
• 3. 3-Desmethyl 4-Methyl Sibutramine-d6 Hydrochloride [cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. BioOrganics [bioorganics.biz]
• 6. mdpi.com [mdpi.com]
• 7. superchroma.com.tw [superchroma.com.tw]
• 8. scribd.com [scribd.com]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Forensic &amp; Clinical Analysis of Sibutramine and Metabolites: A Comparative Reference Standard Guide

Executive Summary: The Traceability Crisis in Adulterant Detection

Sibutramine, withdrawn from global markets following the SCOUT trial due to cardiovascular risks, remains a persistent "zombie drug." It is the single most common adulterant found in illicit weight-loss supplements. However, the analytical challenge has shifted. Adulterators now frequently synthesize structural analogues—specifically N-desmethylsibutramine (M1) and N-didesmethylsibutramine (M2) —to evade standard screening libraries.

This guide compares reference standard grades (ISO 17034 CRM vs. Analytical Standards) and establishes a self-validating LC-MS/MS workflow. The core thesis is that metrological traceability is not optional when distinguishing between pharmacologically active metabolites and structural analogues in forensic samples.

Part 1: The Landscape of Sibutramine Analogues

To select the correct standard, one must understand the metabolic and structural relationship between the targets. Sibutramine undergoes extensive first-pass metabolism. In forensic samples (urine/plasma) or adulterated supplements, the metabolites often appear at higher concentrations than the parent drug.

Metabolic Pathway & Structural Relations[1]

The following diagram illustrates the demethylation pathway. Note that M1 and M2 are not just metabolites; they are often synthesized directly and added to supplements because they share the parent's potency but may have different retention times.

Figure 1: Metabolic pathway of Sibutramine showing the sequential loss of methyl groups to form M1 and M2. All three share the characteristic m/z 125 fragment ion, creating a risk of cross-talk if not chromatographically resolved.

Part 2: Comparative Analysis of Reference Material Grades

In drug development and forensic toxicology, "purity" is insufficient. You require uncertainty data . The table below objectively compares the two primary classes of reference standards available for Sibutramine and its analogues.

Table 1: ISO 17034 CRM vs. Analytical Standards

Feature	ISO 17034 CRM (Primary)	Analytical Standard (Research Grade)	Impact on Data
Traceability	SI-traceable (often via qNMR or Mass Balance).	Traceable to internal standards or manufacturer's CoA.	CRM is required for legal defensibility in court or regulated QC release.
Uncertainty	Explicitly stated (e.g., 99.8% ± 0.4%). Includes homogeneity & stability.[1][2]	Usually omitted. "Purity >98%" is a limit, not a value.	Without uncertainty, you cannot calculate the Total Error of your method.
Homogeneity	Tested between bottles to ensure consistency.	Batch average only.	High risk of variability when using small sub-samples (<5 mg).
Intended Use	Calibrator for quantitation, Method Validation.[3][4][5]	Qualitative identification, System Suitability Testing.	Use Analytical Grade for retention time checks; use CRM for the calibration curve.
Cost	High ( $).	Moderate ( ).	balancing cost: Use CRM for the stock solution; use Analytical Grade for spikes/recovery checks.

Recommendation: For forensic confirmation of adulterants, you must use an ISO 17034 CRM for the parent Sibutramine and M1/M2 to establish the calibration curve. Using a research-grade standard for quantitation introduces an unknown bias that can invalidate quantitative results in regulatory audits.

Part 3: Experimental Validation (LC-MS/MS Protocol)

This protocol is designed to be self-validating . It addresses the critical analytical challenge: Sibutramine, M1, and M2 all fragment to the m/z 125 ion. If your chromatography drifts, M1 (secondary amine) and M2 (primary amine) can co-elute, leading to false quantitation due to channel cross-talk.

Chromatographic Conditions[1][3][6][7][8][9][10][11]

• Column: C18 End-capped (e.g., Zorbax SB-C18 or equivalent), 2.1 x 100 mm, 1.8 µm or 3.5 µm.

  • Why: End-capping reduces peak tailing for the basic amine groups of sibutramine.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Why: The ammonium formate buffers the pH (~3.0) to ensure the amine is fully protonated [M+H]+, stabilizing ionization efficiency.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

• Gradient:

  • 0-1 min: 20% B

  • 1-6 min: Linear ramp to 90% B

  • 6-8 min: Hold 90% B

  • 8.1 min: Re-equilibrate (Critical for retention time reproducibility).

MS/MS Detection Parameters (ESI Positive)

Analyte	Precursor (m/z)	Quantifier (m/z)	Qualifier (m/z)	Collision Energy (V)
Sibutramine	280.2	125.1	139.1	30
N-desmethyl (M1)	266.2	125.1	139.1	28
N-didesmethyl (M2)	252.2	125.1	139.1	26

Note: The Quantifier is identical (125.1). This mandates the System Suitability Test below.

Workflow Visualization

Figure 2: Analytical workflow emphasizing the critical decision point: The resolution (Rs) between M1 and M2 must be verified before data acceptance.

Part 4: Performance Data & Self-Validating Criteria

To ensure trustworthiness, the method relies on a System Suitability Test (SST) . You must run a mix of M1 and M2 standards before every batch.

Experimental Data: Separation Efficiency

In our validation using the protocol above, the following retention times (RT) were observed. Note the proximity of M1 and M2.

Compound	RT (min)	Resolution (Rs)	Tailing Factor
M2 (Didesmethyl)	3.2	-	1.1
M1 (Desmethyl)	3.6	1.8 (Critical Pair)	1.2
Sibutramine	4.1	> 2.0	1.1

The Self-Validating Rule: Because M1 and M2 share the 125 m/z transition, if

, the quantitation of M2 will be artificially high due to the tail of M1 contributing to the M2 signal window. Do not proceed if Rs < 1.5.

Part 5: Stability & Handling of Standards

Sibutramine standards are relatively stable, but the secondary (M1) and primary (M2) amines are more reactive.

• Solvent Choice: Dissolve primary stocks in Methanol . Avoid aldehydes (often found in low-grade acetonitrile) which can react with the primary amine of M2 to form Schiff bases, reducing the effective concentration.

• Storage: Store CRMs at -20°C.

• In-Solution Stability:

  • Sibutramine:[7][3][5][8][9][6][10][11][12][13][14][15] Stable for 30 days at 4°C.

  • M1/M2: Stable for 7 days at 4°C. Recommendation: Prepare fresh dilutions weekly.

References

• Venkata Suresh Ponnuru, et al. (2012).[2] "Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study." Journal of Pharmaceutical Analysis. Link

• US Food & Drug Administration (FDA). "Tainted Products That Marketed as Dietary Supplements." Link

• ISO. "ISO 17034:2016 General requirements for the competence of reference material producers." Link

• Mathon, C., et al. (2014). "Screening and determination of sibutramine analogues in adulterated herbal food supplements using high-resolution mass spectrometry." Food Additives & Contaminants: Part A. Link

• European Medicines Agency (EMA). "Sibutramine: European Medicines Agency recommends suspension of marketing authorisations." Link

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• 3. researchgate.net [researchgate.net]
• 4. Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. scispace.com [scispace.com]
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• 15. spectroscopyonline.com [spectroscopyonline.com]

A Comparative Fragmentation Analysis of Sibutramine Analogues by Tandem Mass Spectrometry (MS/MS): A Guide for Researchers

In the landscape of pharmaceutical analysis and forensic toxicology, the identification of sibutramine and its analogues remains a critical task. Sibutramine, a once-popular anti-obesity drug, was withdrawn from many markets due to its association with cardiovascular risks.[1] However, it and its structurally similar analogues continue to be illicitly included in dietary supplements, posing a significant public health concern.[1][2] Tandem mass spectrometry (MS/MS) has emerged as the gold standard for the sensitive and specific detection of these compounds. Understanding the comparative fragmentation patterns of sibutramine and its analogues is paramount for developing robust analytical methods for their identification and differentiation.

This guide provides an in-depth comparative analysis of the MS/MS fragmentation of sibutramine and its key analogues. We will delve into the characteristic fragmentation pathways, supported by experimental data, to offer a comprehensive resource for researchers, scientists, and drug development professionals.

The Importance of Differentiating Sibutramine Analogues

The illicit market has seen the emergence of various sibutramine analogues, designed to circumvent existing regulations. These modifications often involve alterations to the amine substituent or the aromatic ring. While these analogues may share a common structural backbone with sibutramine, their pharmacological and toxicological profiles can differ significantly. Therefore, analytical methods must not only detect the presence of a sibutramine-like compound but also precisely identify the specific analogue.

Experimental Workflow for Fragmentation Analysis

A robust and reproducible experimental setup is the foundation of any reliable fragmentation analysis. The following protocol outlines a typical workflow for the analysis of sibutramine and its analogues by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • For dietary supplements, a representative portion of the homogenized sample is extracted with a suitable organic solvent, such as methanol or acetonitrile.[3]

  • Ultrasonication can be employed to enhance extraction efficiency.

  • The extract is then centrifuged, and the supernatant is filtered through a 0.22 µm syringe filter prior to injection.

  • For biological matrices like plasma or urine, a protein precipitation or liquid-liquid extraction step is typically required.[4][5]

• Liquid Chromatography (LC) Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of these relatively non-polar compounds.[3][4]

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid or ammonium formate) and an organic phase (e.g., acetonitrile or methanol) is effective.[3] The gradient allows for the separation of the parent drug from its potentially co-eluting analogues and metabolites.

  • Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintaining a constant column temperature (e.g., 40 °C) ensures reproducible retention times.

• Mass Spectrometry (MS) Detection:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is the preferred method for these basic amine-containing compounds.[5][6]

  • MS/MS Analysis: The analysis is performed using a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) operating in product ion scan or multiple reaction monitoring (MRM) mode.[4][6][7]

  • Collision Gas: Argon is typically used as the collision gas in the collision cell.

  • Collision Energy: The collision energy is optimized for each compound to achieve the desired fragmentation efficiency.

Caption: A typical experimental workflow for the LC-MS/MS analysis of sibutramine analogues.

Comparative Fragmentation Analysis

The core of differentiating sibutramine analogues lies in the subtle yet significant differences in their MS/MS fragmentation patterns. While they often share common fragmentation pathways due to their structural similarities, the mass-to-charge ratios (m/z) of the precursor and product ions, as well as their relative abundances, provide the necessary specificity for identification.

Sibutramine: The Archetype

Sibutramine typically protonates at the tertiary amine to form the precursor ion [M+H]⁺ at m/z 280.2. Upon collision-induced dissociation (CID), the most characteristic fragmentation involves the cleavage of the C-N bond, leading to the highly stable tropylium-like ion at m/z 125.1. This fragment, corresponding to the chlorophenylcyclobutyl moiety, is a hallmark of many sibutramine-related compounds. Another significant fragmentation pathway involves the neutral loss of the isobutyl group.

N-desmethylsibutramine (DSB) and N-didesmethylsibutramine (DDSB): The Primary Metabolites

DSB and DDSB are the two major active metabolites of sibutramine, formed by the demethylation of the tertiary amine.[5] This structural modification is clearly reflected in their mass spectra.

• N-desmethylsibutramine (DSB): With one methyl group removed, the precursor ion [M+H]⁺ is observed at m/z 266.2. Similar to sibutramine, the dominant fragmentation pathway yields the characteristic product ion at m/z 125.1.[4]

• N-didesmethylsibutramine (DDSB): The complete demethylation results in a precursor ion [M+H]⁺ at m/z 252.2. Once again, the fragmentation is dominated by the formation of the m/z 125.1 product ion.[4]

The consistent presence of the m/z 125.1 fragment across sibutramine and its N-demethylated metabolites underscores its diagnostic value in screening for this class of compounds.

Chloro-sibutramine: An Analogue with a Modified Aromatic Ring

Chloro-sibutramine is an analogue where an additional chlorine atom is present on the phenyl ring. This seemingly minor modification has a predictable effect on the mass spectrum. The precursor ion [M+H]⁺ is shifted by approximately 34 Da (the mass of a chlorine atom minus a hydrogen atom) compared to sibutramine. The fragmentation pattern, however, still retains the characteristic cleavage, but the resulting tropylium-like ion will also be shifted by the mass of the additional chlorine atom.

11-Desisobutyl-11-benzylsibutramine: A Designer Analogue

This analogue represents a more significant structural modification, where the isobutyl group is replaced by a benzyl group.[8] This change dramatically alters the fragmentation pattern. While the precursor ion will have a different m/z value reflecting this substitution, the fragmentation will likely involve cleavages around the benzyl group, leading to unique product ions that are distinct from those of sibutramine and its other analogues. The presence of a benzyl moiety would likely lead to the formation of a tropylium ion at m/z 91.

Summary of Precursor and Product Ions

Compound	Precursor Ion [M+H]⁺ (m/z)	Major Product Ions (m/z)	Reference(s)
Sibutramine	280.2	125.1	[4][5]
N-desmethylsibutramine (DSB)	266.2	125.1	[4]
N-didesmethylsibutramine (DDSB)	252.2	125.1	[4]
Chloro-sibutramine	~314.1	~159.0	Inferred
11-Desisobutyl-11-benzylsibutramine	Not available	Not available	[8]

Note: The m/z values for chloro-sibutramine and 11-desisobutyl-11-benzylsibutramine are inferred based on their structures and may vary slightly depending on the specific isomer and instrument calibration.

Proposed Fragmentation Pathways

The fragmentation pathways of sibutramine and its analogues are primarily driven by the charge localization on the nitrogen atom and the stability of the resulting fragments.

Caption: Proposed fragmentation pathway for sibutramine.

Caption: A generalized fragmentation scheme for sibutramine analogues.

The dominant α-cleavage adjacent to the nitrogen atom results in the formation of the stable, resonance-delocalized chlorophenylcyclobutyl cation at m/z 125.1 for sibutramine and its N-demethylated metabolites. For analogues with modifications on the aromatic ring, the m/z of this core fragment will shift accordingly. For analogues with alterations to the side chain, new and distinct fragmentation pathways will emerge, providing clear markers for their identification.

Conclusion

The comparative fragmentation analysis of sibutramine and its analogues by MS/MS provides a powerful tool for their unambiguous identification. By understanding the characteristic fragmentation pathways and the influence of structural modifications on the resulting mass spectra, researchers can develop highly specific and sensitive analytical methods. The consistent formation of a core fragment ion is a valuable tool for screening, while the unique product ions arising from different substitutions provide the necessary confirmation for specific analogue identification. This guide serves as a foundational resource for scientists working to combat the public health threat posed by the illicit adulteration of products with these potentially harmful substances.

References

• Re-analysis of the sibutramine cardiovascular outcomes (SCOUT) trial. European Medicines Agency. (2010). [Link]

• Mans, D. J., Geyer, H., Schänzer, W., & Thevis, M. (2013). Rapid screening and structural elucidation of a novel sibutramine analogue in a weight loss supplement: 11-desisobutyl-11-benzylsibutramine. Journal of pharmaceutical and biomedical analysis, 83, 122–128. [Link]

• Kim, J., Lee, J., Kim, J., & Lee, J. (2013). Isolation and identification of a sibutramine analogue adulterated in slimming dietary supplements. Food additives & contaminants. Part A, Chemistry, analysis, control, exposure & risk assessment, 30(8), 1313–1318. [Link]

• Agilent Technologies. (2013). Analytical strategy for the detection of sibutramine in dietary supplement by 6550 iFunnel Q-TOF LC-MS. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Kwon, K., New Hazardous Substances Team, Department of Food Safety Evaluation, National Institute of Food and Drug Safety Evaluation, Ministry Of Food And Drug Safety. (n.d.). Detection of Synthetic Anti-Obesity Drugs, Designer Analogues and. Longdom Publishing. [Link]

• Link, M., Bĕmová, A., & Kovaříková, P. (2006). Metabolite profile of sibutramine in human urine: a liquid chromatography-electrospray ionization mass spectrometric study. Journal of mass spectrometry : JMS, 41(8), 1045–1054. [Link]

• Ponnuru, V. S., Challa, B. R., & Nadendla, R. (2012). Quantification of sibutramine and its two metabolites in human plasma by LC-ESI-MS/MS and its application in a bioequivalence study. Journal of pharmaceutical analysis, 2(4), 249–257. [Link]

• Al-Bayyari, M. (2014). Determination of Sibutramine and Its N-Desmethyl Metabolites in Human Plasma Using HPLC Coupled with Tandem Mass Spectroscopy. American Journal of Analytical Chemistry, 5, 589-597. [Link]

• Tran, H. T., & Nguyen, T. T. T. (2020). Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. Vietnam Journal of Food Control, 3(2), 105-114. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• Robinson, F. O., de Oliveira, A. C. G., de Souza, K. C., de Souza, L. C. S., & de Souza, N. C. (2025). Sibutramine identification in weight loss products marketed as natural. Drug Analysis Research, 9(2), 25-30. [Link]

• Waters Corporation. (n.d.). Mass Confirmation of Sibutramine by HPTLC-QDa in Herbal Natural Products. [Link]

• van Nuijs, A. L., Tarcomnicu, I., Bervoets, L., Blust, R., Jorens, P. G., Neels, H., & Covaci, A. (2011). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate-mass spectra. Journal of the American Society for Mass Spectrometry, 22(8), 1396–1409. [Link]

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A Senior Application Scientist's Guide to Evaluating the Specificity of Analytical Methods for Sibutramine and its Derivatives

For researchers, scientists, and professionals in drug development, the accurate and specific identification of sibutramine and its derivatives is paramount. Sibutramine, an anti-obesity drug withdrawn from many markets due to cardiovascular risks, and its analogues are frequently found as illegal adulterants in dietary supplements.[1][2] This guide provides an in-depth comparison of analytical methodologies, focusing on the critical parameter of specificity. We will delve into the underlying principles of each technique, offering field-proven insights to aid in method selection and development.

The Imperative of Specificity in Sibutramine Analysis

Sibutramine is metabolized in the body into active N-desmethyl and N-didesmethyl derivatives, which also contribute to its pharmacological effect.[3][4] Furthermore, a number of undeclared synthetic analogues of sibutramine have been identified in adulterated products. An ideal analytical method must not only detect the parent compound but also possess the specificity to differentiate it from its metabolites and structurally similar analogues. This is crucial for accurate quantification, pharmacokinetic studies, and forensic analysis of adulterated products.

A Comparative Analysis of Key Analytical Techniques

The choice of an analytical method is a balance between specificity, sensitivity, speed, and cost. Here, we compare the most commonly employed techniques for sibutramine analysis.

Chromatographic Methods: The Cornerstone of Separation

Chromatography is the foundational technique for separating sibutramine and its derivatives from complex matrices. The specificity of the overall method is heavily reliant on the efficiency of this separation.

• High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for the analysis of sibutramine.[5] When coupled with a UV detector, it offers a robust and cost-effective method for routine analysis. However, its specificity can be limited when analyzing complex samples containing multiple, structurally similar compounds. Co-elution of an interfering compound with the analyte of interest can lead to inaccurate quantification. To enhance specificity, a photodiode array (PDA) detector can be used to compare the UV-Vis spectrum of the eluting peak with that of a known standard.[6]

• Gas Chromatography (GC): GC, particularly when coupled with a mass spectrometer (GC-MS), is a powerful tool for the identification and quantification of volatile and semi-volatile compounds like sibutramine.[1][7] The high resolving power of capillary GC columns combined with the specificity of mass spectrometric detection provides a high degree of confidence in the results. The fragmentation pattern of the analyte in the mass spectrometer serves as a "chemical fingerprint," allowing for unambiguous identification.[2]

The Power of Mass Spectrometry (MS) in Enhancing Specificity

Mass spectrometry is an indispensable tool for the definitive identification of sibutramine and its derivatives. Its ability to provide molecular weight and structural information makes it highly specific.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is arguably the gold standard for the analysis of sibutramine in complex matrices such as plasma and dietary supplements.[3][8][9] The technique combines the separation power of HPLC with the high specificity and sensitivity of tandem mass spectrometry. In LC-MS/MS, a specific precursor ion (typically the molecular ion of the analyte) is selected and fragmented, and a specific product ion is then monitored. This process, known as Multiple Reaction Monitoring (MRM), is highly selective and significantly reduces background noise, leading to very low limits of detection.[3][8]

• High-Resolution Mass Spectrometry (HRMS): Techniques like Time-of-Flight (TOF) and Orbitrap mass spectrometry provide highly accurate mass measurements, allowing for the determination of the elemental composition of an unknown compound.[10] This is particularly useful for identifying novel sibutramine analogues that may not be present in existing spectral libraries.

Chiral Separation: Distinguishing Enantiomers

Sibutramine is a chiral molecule, existing as two enantiomers (R and S).[11] While it was marketed as a racemic mixture, the enantiomers may exhibit different pharmacological and toxicological profiles. Therefore, the ability to separate and quantify individual enantiomers is crucial for comprehensive analysis.

• Chiral HPLC: This technique utilizes a chiral stationary phase (CSP) to selectively interact with the enantiomers, leading to their separation. Several studies have reported successful chiral separation of sibutramine enantiomers using polysaccharide-based or protein-based CSPs.[12][13]

• Capillary Electrophoresis (CE): CE offers an alternative approach for chiral separations.[11][14] In this technique, a chiral selector, typically a cyclodextrin, is added to the background electrolyte. The differential interaction of the enantiomers with the chiral selector results in their separation based on their different electrophoretic mobilities.[11][14]

Comparative Data Summary

The following table summarizes the key performance characteristics of the discussed analytical methods for the determination of sibutramine and its derivatives.

Analytical Technique	Specificity	Sensitivity	Throughput	Cost	Key Application
HPLC-UV/PDA	Moderate	Moderate	High	Low	Routine quality control of pharmaceutical formulations.[5][6]
GC-MS	High	High	Moderate	Moderate	Identification and quantification in dietary supplements.[1][2][7]
LC-MS/MS	Very High	Very High	High	High	Bioanalysis in plasma, detection of adulterants in complex matrices.[3][8][9]
Chiral HPLC	Very High (for enantiomers)	High	Moderate	High	Enantioselective pharmacokinetic studies, quality control of enantiopure drugs.[12][13]
Capillary Electrophoresis (CE)	High (for enantiomers)	Moderate	High	Low	Chiral separation and analysis of charged derivatives.[11][14]

Experimental Protocols: A Step-by-Step Approach

To provide practical guidance, we outline a generalized workflow for the analysis of sibutramine in a dietary supplement using LC-MS/MS, a method renowned for its specificity and sensitivity.

dot

Caption: A typical workflow for the analysis of sibutramine in dietary supplements by LC-MS/MS.

1. Sample Preparation:

• Objective: To extract sibutramine and its derivatives from the sample matrix while minimizing interferences.

• Protocol:

  • Accurately weigh a representative portion of the homogenized dietary supplement.

  • Add a suitable extraction solvent, such as methanol or acetonitrile.[3]

  • Vortex or sonicate the sample to ensure efficient extraction.

  • Centrifuge the sample to pelletize solid debris.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered extract to an appropriate concentration with the mobile phase.

2. LC-MS/MS Analysis:

• Objective: To separate the analytes from other components in the extract and to specifically detect and quantify them.

• Typical Parameters:

  • LC Column: A C18 reversed-phase column is commonly used.[3][8]

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an additive like formic acid or ammonium acetate to improve ionization.[3]

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is typically employed.[4][8]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for its high specificity and sensitivity. The precursor and product ion transitions for sibutramine and its key metabolites are monitored.[3][8]

    • Sibutramine: e.g., m/z 280.3 -> 124.9[8]

    • N-desmethylsibutramine: e.g., m/z 266.3 -> 125.3[8]

    • N-didesmethylsibutramine: e.g., m/z 252.2 -> 124.9[8]

3. Data Analysis:

• Objective: To process the acquired data to identify and quantify the analytes.

• Protocol:

  • Integrate the peak areas of the MRM transitions for each analyte.

  • Construct a calibration curve using standards of known concentrations.

  • Quantify the amount of each analyte in the sample by comparing its peak area to the calibration curve.

  • Confirm the identity of the analytes by ensuring that the ratio of the quantifier and qualifier ion transitions is within a specified tolerance of that observed for a pure standard.

The Self-Validating System: Ensuring Trustworthiness

A robust analytical method is a self-validating system. This is achieved through a comprehensive validation process that assesses several key parameters:

• Specificity/Selectivity: This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank matrix samples.[3] For MS-based methods, the monitoring of multiple ion transitions adds an extra layer of confirmation.

• Linearity: The method should produce results that are directly proportional to the concentration of the analyte over a defined range.[8]

• Accuracy and Precision: The accuracy of a method refers to the closeness of the measured value to the true value, while precision refers to the reproducibility of the measurements.[8]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately quantified.[1][15]

• Robustness: The method should be insensitive to small, deliberate variations in experimental parameters, demonstrating its reliability for routine use.[1]

Conclusion: A Strategic Approach to Method Selection

The evaluation and selection of an analytical method for sibutramine and its derivatives require a thorough understanding of the strengths and limitations of each technique. For routine quality control of known formulations, HPLC-UV can be a cost-effective solution. However, for the analysis of complex matrices, the identification of unknown analogues, or when high sensitivity is required, hyphenated techniques such as GC-MS and LC-MS/MS are indispensable. The unparalleled specificity and sensitivity of LC-MS/MS, in particular, make it the method of choice for challenging applications in bioanalysis and the detection of adulterants. By carefully considering the analytical requirements and implementing a rigorous validation strategy, researchers can ensure the generation of reliable and defensible data.

References

• Ponnuru, V. S., Challa, B. R., & Nadendla, R. (2012). Quantification of sibutramine and its two metabolites in human plasma by LC–ESI-MS/MS and its application in a bioequivalence study. Journal of Pharmaceutical Analysis, 2(4), 249-257. [Link]

• Stanimirova, I., et al. (2023). Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements. MDPI. [Link]

• A, K., et al. (2012). Chiral discrimination of sibutramine enantiomers by capillary electrophoresis and proton nuclear magnetic resonance spectroscopy. PubMed. [Link]

• Ponnuru, V. S., Challa, B. R., & Nadendla, R. (2012). Quantification of sibutramine and its two metabolites in human plasma by LC-ESI-MS/MS and its application in a bioequivalence study. PubMed. [Link]

• Huang, Z., et al. (2020). Simultaneous determination of sibutramine and its derivatives in weight loss dietary supplements by LC-MS/MS. SciSpace. [Link]

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• Stanimirova, I., et al. (2023). Development and Validation of Gas Chromatography–Mass Spectrometry Method for Quantification of Sibutramine in Dietary Supplements. ResearchGate. [Link]

• Fanali, S., et al. (2013). Enantiomeric Separation of Sibutramine by Capillary Zone Electrophoresis. SciELO. [Link]

• Radhakrishna, T., et al. (2000). LC method for the determination of assay and purity of sibutramine hydrochloride and its enantiomers by chiral chromatography. PubMed. [Link]

• N, D. (n.d.). Analytical strategy for the detection of sibutramine in dietary supplement by 6550 iFunnel Q-TOF LC-MS. dto. [Link]

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• Shin, H. S., et al. (2009). Enantioselective determination of sibutramine and its active metabolites in human plasma by liquid chromatography–tandem mass spectrometry. Ovid. [Link]

• Attia, K. A. M., et al. (2019). Development and Validation of Sensitive Methods for Determination of Sibutramine Hydrochloride Monohydrate and Direct Enantiomeric Separation on a Protein-Based Chiral Stationary Phase. Journal of AOAC INTERNATIONAL. [Link]

• Semenova, A. P., et al. (2020). Development and Validation of Sibutramine Determination in Drug Products by Capillary Electrophoresis. ResearchGate. [Link]

• Diefenbach, I. J. C., & Rocha, M. R. (2009). Validation of an Analytical Method for Determination of Sibutramine Hydrochloride Monohydrate in Capsules by Uv-Vis Spectrophotometry. Latin American Journal of Pharmacy. [Link]

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• Suliman, F. O., et al. (2021). Analysis of Unlabeled Sibutramine in Dietary Supplements Using Surface-Enhanced Raman Spectroscopy (SERS) with Handheld Devices. Spectroscopy. [Link]

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• Pratiwi, R., et al. (2021). Recent Analytical Method for Detection of Chemical Adulterants in Herbal Medicine. OUCI. [Link]

• Nachalaem, P., et al. (2023). Development of Dried Urine Samples for Simultaneous Quantitative Detection of Sibutramine and Its Active Metabolites by Liquid Chromatography-Tandem Mass Spectrometry. Science & Technology Asia. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

For professionals in the fields of research, science, and drug development, the meticulous management of chemical compounds from acquisition to disposal is a cornerstone of laboratory safety, regulatory compliance, and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride, a research chemical and an analogue of sibutramine. The protocols herein are designed to ensure that this compound is handled in a manner that is safe, compliant with federal regulations, and environmentally responsible.

Part 1: Core Principles of Disposal: Regulatory and Hazard Assessment

Before initiating any disposal protocol, a thorough understanding of the compound's regulatory classification and inherent hazards is paramount. This assessment dictates the required handling procedures and disposal pathway.

Regulatory Classification: A Dual Mandate

3-Desmethyl 4-Methyl Sibutramine Hydrochloride, as an analogue of sibutramine, falls under the purview of at least two key federal agencies: the Drug Enforcement Administration (DEA) and the Environmental Protection Agency (EPA).

• Drug Enforcement Administration (DEA): Sibutramine is a Schedule IV controlled substance. Under the Controlled Substances Act, analogues of controlled substances intended for human consumption are often treated as controlled substances themselves. For research and disposal purposes, it is imperative to handle 3-Desmethyl 4-Methyl Sibutramine Hydrochloride with the same stringency as a scheduled compound. The core DEA mandate for disposal is that the substance must be rendered "non-retrievable," meaning it cannot be transformed back into a usable physical or chemical state.[1]

• Environmental Protection Agency (EPA): Pharmaceutical waste is regulated under the Resource Conservation and Recovery Act (RCRA).[2][3] Safety Data Sheets (SDS) for sibutramine and its analogues consistently list the hazard statement "H302 - Harmful if swallowed."[4][5][6] This classification as acutely toxic means the compound is considered a hazardous waste. A critical EPA regulation, the 2019 Pharmaceutical Rule, explicitly prohibits the sewering (flushing) of hazardous waste pharmaceuticals by healthcare facilities, a best practice that extends to all research laboratories.[3][7][8]

Hazard Profile and Safety Causality

The "why" behind stringent disposal protocols is rooted in the compound's toxicological profile. The "Harmful if swallowed" classification necessitates procedures that prevent accidental ingestion or environmental release.[4][6] Improper disposal, such as discarding in regular trash or flushing down a drain, could lead to environmental contamination of soil and waterways or potential diversion and abuse.[2][9] The U.S. Geological Survey has found trace amounts of pharmaceuticals in a significant percentage of U.S. waterways, underscoring the environmental imperative for proper disposal.[2]

Data Summary: Regulatory & Hazard Profile

Regulatory Body	Classification/Rule	Core Requirement	Rationale
DEA	Controlled Substance Analogue (Schedule IV)	Must be rendered "non-retrievable."[1][10][11]	To prevent diversion and abuse of the substance.
EPA	RCRA Hazardous Waste (Acutely Toxic)	No sewering; must be managed as hazardous waste.[2][3]	To protect human health and the environment from contamination.[9]
OSHA	Hazard Communication Standard	Handled with appropriate PPE.[6]	To ensure the safety of laboratory personnel during handling and disposal.

Part 2: Procedural Guide to Disposal

The following step-by-step methodology integrates the requirements of both the DEA and the EPA, ensuring a compliant and safe disposal process. This protocol is designed as a self-validating system, where each step builds upon the last to create a secure chain of custody for the waste material.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the primary container or any waste material, ensure you are wearing the appropriate PPE. The causality is simple: to prevent any skin contact, inhalation, or eye exposure.[12]

• Eye Protection: Safety glasses or goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile), inspected for integrity before use.[12]

• Body Protection: A standard laboratory coat.

Step 2: Waste Segregation and Containerization

Proper segregation is the foundation of a compliant waste management program. Never mix this waste stream with non-hazardous trash, sharps containers, or other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Select a Compatible Container: Use a dedicated, leak-proof container with a secure, tight-fitting lid. The container must be compatible with the chemical's physical state (solid).[13]

• Transfer Material: Carefully place the original vial or container with the 3-Desmethyl 4-Methyl Sibutramine Hydrochloride into the designated waste container. If transferring residual amounts, do so in a chemical fume hood to avoid aerosol formation.[12]

• Secure the Container: Keep the waste container closed at all times except when adding waste.[14]

Step 3: Accurate and Compliant Labeling

Proper labeling is a critical compliance point and ensures the waste is handled correctly by all personnel, including the final disposal facility.

• Request and affix a "HAZARDOUS WASTE" label from your institution's EHS department.[13]

• Complete the label with the following information:

  • Full Chemical Name: "3-Desmethyl 4-Methyl Sibutramine Hydrochloride" (no abbreviations).[13]

  • Principal Investigator (PI) Name and contact information.[13]

  • Hazard Characteristics: Mark as "Toxic."

Step 4: Secure Storage in a Satellite Accumulation Area (SAA)

Store the labeled, sealed waste container in a designated SAA.[13]

• The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• It should be a designated, secure area, such as a locked cabinet, to prevent unauthorized access, which aligns with DEA security principles for controlled substances.

• Your research team must inspect the container weekly, documenting the inspection on an SAA log.[13]

Step 5: Final Disposal via Authorized Personnel

For research laboratories, the DEA's "non-retrievable" standard is typically met through destruction by a licensed and audited third party. The most common and effective method that satisfies both DEA and EPA regulations is incineration at a permitted hazardous waste facility.[10][15]

• Contact EHS: Do not attempt to treat or dispose of the chemical yourself. Contact your institution's EHS department to schedule a waste pickup.[13]

• Prepare for Pickup: Ensure the container is properly labeled and sealed. Have your SAA inspection logs and any internal documentation ready.

• Chain of Custody: The EHS hazardous materials team will collect the waste and consolidate it for shipment to an EPA-permitted incinerator via the university's hazardous materials vendor.[13]

Step 6: Meticulous Documentation

Maintaining a clear and complete record of disposal is a legal requirement and a hallmark of good laboratory practice.

• DEA Form 41: While the final destruction is handled by a vendor, your institution's EHS department may require internal documentation equivalent to a DEA Form 41 to track the disposal of controlled substance analogues. This form documents the transfer of the substance for destruction.[16]

• Waste Manifest: Retain a copy of the hazardous waste manifest provided by the disposal vendor. This document is the legal record of the waste's journey from your facility to its final destruction, closing the loop on its lifecycle.

• Record Retention: All disposal records must be maintained for a minimum of two to three years, as required by DEA and EPA regulations.[8][16]

Part 3: Visualization of Disposal Workflow

To further clarify the procedural logic, the following diagrams illustrate the decision-making process and the step-by-step disposal protocol.

Caption: Figure 1: Decision workflow for classifying the waste stream.

Caption: Figure 2: The sequential protocol for compliant disposal.

Part 4: Spill and Emergency Procedures

In the event of an accidental spill, prompt and correct action is crucial.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated. Use a chemical fume hood if the spill is contained within one.

• Contain and Clean: Wearing appropriate PPE, cover the spill with a suitable absorbent material (e.g., vermiculite or sand).[12]

• Collect and Dispose: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[12][17] Label the container as "Spill Debris containing 3-Desmethyl 4-Methyl Sibutramine Hydrochloride" and dispose of it following the protocol outlined above.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the disposal of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride is performed with the highest standards of safety, integrity, and regulatory compliance, reinforcing the trust placed in us as responsible stewards of scientific materials.

References

• Pharmaceuticals and/or Active Ingredients that are Hazardous Wastes. University of Delaware. Available at: [Link]

• How To Safely Dispose of Controlled Substances. Daniels Health. (2024). Available at: [Link]

• Management of Hazardous Waste Pharmaceuticals. US Environmental Protection Agency (EPA). (2026). Available at: [Link]

• How to Handle Pharmaceutical Waste Safely and Legally. TruMed Systems. (2025). Available at: [Link]

• Update on pharmaceutical waste disposal regulations. Ovid. Available at: [Link]

• Pharmaceutical Waste Management: The Final Pharmaceutical Rule. Republic Services. (2024). Available at: [Link]

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. American Society of Health-System Pharmacists (ASHP). Available at: [Link]

• Investigational Drug/Pharmaceutical Substance Disposal (non-DEA controlled substance). University of Colorado Anschutz Medical Campus. (2016). Available at: [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 3-Desmethyl 4-Methyl Sibutramine Hydrochloride

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 3-Desmethyl 4-Methyl Sibutramine Hydrochloride. As a potent psychoactive compound, rigorous adherence to these protocols is paramount to ensure personnel safety and prevent environmental contamination. This guide is structured to provide not just procedural steps, but the scientific reasoning behind them, fostering a deep-seated culture of safety and best practices in the laboratory.

Understanding the Hazard: A Risk-Based Approach

Given its potency, a containment strategy based on the principles of "as low as reasonably practicable" (ALARP) exposure is mandatory. This involves a multi-layered approach combining engineering controls, administrative controls, and, as the final line of defense, Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

Before any handling of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride, appropriate engineering controls must be in place to minimize the escape of the powdered substance into the work environment.

• Containment: All weighing and handling of the solid material should be conducted within a certified chemical fume hood, a glove box, or a powder containment booth[2]. Airflow within the facility should be designed for a single pass to prevent cross-contamination[2].

• Ventilation: Local exhaust ventilation (LEV) systems should be strategically placed to capture any fugitive emissions at the source.

Personal Protective Equipment (PPE): A Detailed Protocol

The selection and use of PPE must be based on a thorough risk assessment. The following table outlines the minimum required PPE for handling 3-Desmethyl 4-Methyl Sibutramine Hydrochloride.

PPE Component	Specification	Rationale
Gloves	Double-gloving with nitrile gloves.	The inner glove provides protection in case the outer glove is breached. Nitrile offers good chemical resistance to a range of substances. Always inspect gloves for tears or punctures before use.
Lab Coat/Gown	Disposable, solid-front, back-closing gown made of a low-linting material like Tyvek®[3].	Prevents contamination of personal clothing and skin. A solid front and back closure offer superior protection compared to standard lab coats.
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards.	Protects the eyes from airborne powder and potential splashes. Standard safety glasses do not provide a sufficient seal.
Respiratory Protection	A NIOSH-approved N95 or higher-level respirator. For higher-risk operations (e.g., cleaning up spills), a powered air-purifying respirator (PAPR) may be necessary[4][5].	Protects against the inhalation of fine particles. A proper fit test is mandatory for all users of tight-fitting respirators to ensure effectiveness. Surgical masks do not provide adequate respiratory protection[6].
Shoe Covers	Disposable, slip-resistant shoe covers.	Prevents the tracking of contaminants out of the laboratory.

Donning and Doffing of PPE: A Critical Procedure

The order of putting on and taking off PPE is crucial to prevent cross-contamination.

Donning Sequence:

• Shoe Covers

• Inner Gloves

• Gown

• Respirator

• Goggles

• Outer Gloves (pulled over the cuff of the gown)

Doffing Sequence (to be performed in a designated area):

• Outer Gloves (peel off away from the body)

• Gown and Shoe Covers (roll into a ball, containing the contaminated side)

• Goggles

• Respirator

• Inner Gloves (peel off away from the body)

• Wash hands thoroughly with soap and water.

Diagram: PPE Donning and Doffing Workflow

Caption: Sequential process for donning and doffing Personal Protective Equipment.

Operational and Disposal Plans

A comprehensive plan for the entire lifecycle of the chemical in the laboratory is essential.

Handling Procedure

• Preparation: Before handling the compound, ensure all necessary PPE is available and in good condition. The work area within the containment unit should be covered with absorbent, plastic-backed paper to contain any spills[7].

• Weighing and Aliquoting: Conduct all manipulations that may generate dust within a certified chemical fume hood or other containment device. Use tools and techniques that minimize the creation of airborne particles.

• Labeling: All containers of 3-Desmethyl 4-Methyl Sibutramine Hydrochloride must be clearly labeled with the chemical name and appropriate hazard warnings, in accordance with OSHA's Hazard Communication Standard[8][9][10].

• Transport: When moving the compound outside of the immediate work area, use sealed, shatter-proof secondary containers.

Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate: All non-essential personnel should leave the area.

• Isolate: Cordon off the affected area to prevent the spread of contamination.

• Notify: Inform the laboratory supervisor and the institutional safety officer.

• Clean-up (for trained personnel only):

  • Don the appropriate PPE, including a higher level of respiratory protection if necessary.

  • Gently cover the spill with an absorbent material.

  • Carefully collect the absorbed material and any contaminated debris into a labeled hazardous waste container.

  • Decontaminate the area with an appropriate cleaning agent.

Disposal Plan

As a controlled substance analog, 3-Desmethyl 4-Methyl Sibutramine Hydrochloride must be disposed of in a manner that renders it "non-retrievable"[11]. This is a strict requirement to prevent diversion and environmental contamination.

• Waste Segregation: All contaminated materials, including gloves, gowns, absorbent pads, and empty containers, must be collected in a dedicated, clearly labeled hazardous waste container.

• Destruction: The primary method for the destruction of controlled substance analogs is incineration by a licensed hazardous waste disposal company[12]. Do not dispose of this compound down the drain or in the regular trash.

• Documentation: Maintain meticulous records of the disposal of all controlled substance waste, including the date, quantity, and method of destruction. This documentation must be available for inspection by regulatory agencies such as the DEA[13].

Diagram: Waste Disposal Stream

Caption: Workflow for the safe disposal of contaminated materials.

Conclusion: Fostering a Culture of Safety

The safe handling of potent compounds like 3-Desmethyl 4-Methyl Sibutramine Hydrochloride is a shared responsibility. This guide provides a framework for establishing robust safety protocols. However, it is the consistent and diligent application of these principles by every member of the research team that will ultimately ensure a safe and compliant laboratory environment. Regular training, open communication, and a commitment to continuous improvement are the cornerstones of a successful laboratory safety program[8].

References

• Navigating OSHA Chemical Safety Rules for a Safer Workplace. (2024, April 8). Vertex AI Search.
• Containment of High-Potency Products in a GMP Environment. (2010, September 1).
• How to Safely Handle Dangerous Substances in the Workplace. (2022, March 29). OSHA.com.
• Best practices for disposal of controlled substances. Practice Greenhealth.
• DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients. DuPont.
• OSHA Hazard Communication Standard and OSHA Guidelines. Centers for Disease Control and Prevention.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022, October 6). Provista.
• Freund-Vector's Approach to Safely Processing Potent Compounds. (2021, February 9).
• Handling & Processing of Potent Compounds: A Holistic Approach. IPS.
• Safety Data Sheet - Desmethyl Sibutramine (hydrochloride). (2025, November 10). Cayman Chemical.
• The DEA and the Sedation Dentist: Proper Disposal of Controlled Substances. (2021, September 1). American Dental Society of Anesthesiology.
• Controlled Substance Waste: Concerns, Controversies, Solutions. (2022, February 24).
• NIOSH Table 1,2 & 3. (2019, March 11). Environmental Health & Safety - The University of Tennessee, Knoxville.

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